1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

Core Science & Biosynthesis

1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole: Structural Properties, Synthesis, and Orthogonal Functionalization Strategies

Executive Summary

In modern medicinal chemistry, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged bioisostere for indoles and purines. It is frequently deployed in the design of kinase inhibitors, NOX2 inhibitors, and phosphodiesterase (PDE) modulators[1]. To rapidly explore structure-activity relationships (SAR) around this core, late-stage functionalization is paramount. The compound 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole serves as an elite, di-halogenated linchpin that enables orthogonal transition-metal-catalyzed cross-couplings.

As a Senior Application Scientist, I have designed this whitepaper to guide drug development professionals through the electronic rationale, de novo synthesis, and downstream functionalization of this highly versatile building block.

Structural and Electronic Anatomy: The Rationale for Design

The utility of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole lies in its meticulously balanced electronic asymmetry, which dictates its chemoselectivity during functionalization.

• N1-Phenylsulfonyl (PhSO₂): This is not merely a protecting group for the pyrrole nitrogen; it is a critical electronic modulator. By withdrawing electron density, it lowers the pKa of the C2 proton, enabling directed ortho-metalation (DoM)[2]. Furthermore, it stabilizes the electron-rich pyrrole ring against oxidative degradation during downstream palladium catalysis and prevents catalyst poisoning by the free N-H.

• C6-Iodine (Pyridine Ring): The pyridine ring of 7-azaindole is inherently electron-deficient. The carbon-iodine bond at the C6 position is highly activated, making it exceptionally susceptible to oxidative addition by electron-rich Pd(0) species[3].

• C2-Iodine (Pyrrole Ring): The pyrrole ring is electron-rich. Even with the electron-withdrawing PhSO₂ group attached to N1, the C2-I bond possesses a higher activation energy for oxidative addition compared to the C6-I bond. This fundamental electronic disparity establishes a strict hierarchy of reactivity: C6 > C2 .

Physicochemical Properties

Understanding the physical parameters of this scaffold is essential for reaction design and purification. All quantitative data is summarized in Table 1.

Table 1: Physicochemical and Reactivity Profile

Property	Value	Causality / Practical Significance
Molecular Formula	C₁₃H₈I₂N₂O₂S	Highly heavy-atom dense scaffold; requires careful mass balance tracking.
Molecular Weight	510.09 g/mol	High MW dictates its use as an early-stage intermediate rather than a late-stage fragment.
Physical State	Solid (Off-white)	Facilitates purification via recrystallization or trituration, minimizing the need for chromatography.
C6-I Bond Reactivity	High	Primary site for Pd(0) oxidative addition. Couples under mild thermal conditions.
C2-I Bond Reactivity	Moderate	Secondary site; requires elevated temperatures and robust ligands (e.g., dppf) for cross-coupling.
PhSO₂ Lability	Base-sensitive	Stable to cross-coupling and lithiation, but easily cleaved via NaOH/MeOH hydrolysis to yield the free N-H.

De Novo Synthesis Workflow

The synthesis of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole relies on a two-step sequence starting from the commercially available 6-iodo-7-azaindole.

Synthetic workflow for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole.

Step-by-Step Protocol: Synthesis of the Diiodo Scaffold

Step 1: N-Sulfonylation

• Charge: In an oven-dried, nitrogen-purged flask, dissolve 6-iodo-7-azaindole (1.0 eq) in anhydrous THF (0.2 M).

• Deprotonation: Cool the solution to 0 °C. Slowly add NaH (60% dispersion in mineral oil, 1.2 eq) in portions. Causality: NaH irreversibly deprotonates the pyrrole N-H (pKa ~ 16), generating a nucleophilic indolide anion while evolving hydrogen gas.

• Electrophilic Addition: After 30 minutes of stirring, add benzenesulfonyl chloride (PhSO₂Cl, 1.1 eq) dropwise[2]. Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over MgSO₄, and concentrate.

Step 2: Regioselective C2-Lithiation and Iodination

• Charge: Dissolve the intermediate 1-(phenylsulfonyl)-6-iodo-7-azaindole (1.0 eq) in anhydrous THF (0.1 M) and cool to strictly -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add Lithium diisopropylamide (LDA, 1.0 M in THF/hexanes, 1.1 eq)[4]. Causality: LDA is a bulky, non-nucleophilic base. It is selected over alkyllithiums (e.g., n-BuLi) to prevent competitive halogen-metal exchange at the C6-iodine position. The kinetic deprotonation at -78 °C ensures exclusive C2-lithiation driven by the PhSO₂ directing group.

• Iodination: After 45 minutes at -78 °C, add a solution of iodine (I₂, 1.5 eq) in anhydrous THF dropwise. Stir for an additional 1 hour at -78 °C, then slowly warm to room temperature.

• Self-Validating Workup: Quench with saturated aqueous Na₂S₂O₃ to reduce unreacted iodine (the solution will turn from dark brown to pale yellow, validating the quench). Extract with DCM, dry, and purify via recrystallization (EtOAc/Hexanes) to yield the diiodo product.

Downstream Functionalization: Orthogonal Cross-Coupling

The true power of this scaffold is realized in its ability to undergo sequential, site-selective cross-coupling reactions without the need for intermediate protecting group manipulations[3].

Orthogonal cross-coupling strategy exploiting differential C-I bond reactivities.

Step-by-Step Protocol: Sequential Suzuki-Miyaura Coupling

Phase 1: Chemoselective C6-Coupling

• Reaction Setup: Combine 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 eq), Ar¹-B(OH)₂ (1.05 eq), and Pd(PPh₃)₄ (0.05 eq) in a degassed mixture of Toluene/EtOH (4:1). Add aqueous Na₂CO₃ (2.0 M, 2.0 eq).

• Thermal Control: Heat the mixture mildly to 60 °C for 4–6 hours. Causality: The highly activated C6-I bond undergoes oxidative addition at lower temperatures. Strict stoichiometric control of the boronic acid (1.05 eq) and mild heating prevents premature coupling at the C2 position.

• Self-Validation Check: Before proceeding to Phase 2, perform an LC-MS analysis. The intermediate must show a mass shift corresponding to the addition of Ar¹ minus one iodine atom. Crucially, the isotopic pattern of a single iodine atom (M / M+1) must remain intact. If a di-coupled mass is observed, reduce the equivalents of Ar¹-B(OH)₂ to 0.95 and lower the temperature to 50 °C in future runs.

Phase 2: Forcing C2-Coupling

• Reaction Setup: Isolate the C6-coupled intermediate. Combine it with Ar²-B(OH)₂ (1.5 eq), Pd(dppf)Cl₂ (0.1 eq), and Cs₂CO₃ (2.5 eq) in degassed 1,4-Dioxane/H₂O (5:1).

• Thermal Control: Heat to 90–100 °C for 12 hours. Causality: The C2-I bond is electron-rich and sterically hindered by the PhSO₂ group. It requires a highly active bidentate catalyst (Pd(dppf)Cl₂), a stronger base (Cs₂CO₃), and elevated thermal energy to drive the catalytic cycle.

Phase 3: Global Deprotection

• Hydrolysis: Dissolve the C2,C6-diaryl intermediate in a mixture of MeOH and THF. Add 3.0 M aqueous NaOH (5.0 eq) and reflux for 2 hours.

• Isolation: Neutralize with 1M HCl, extract with EtOAc, and concentrate to yield the final, fully elaborated 7-azaindole target, ready for biological screening.

References

• Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors, NIH/PMC, 1

• 1H-Pyrrolo[2,3-b]pyridine, 1-(phenylsulfonyl)- synthesis, ChemicalBook, 2

• Discovery of antivirally active inhibitors of adaptor protein-2 associated kinase 1 based on various bicyclic heteroaromatic scaffolds derived from a 7-azaindole analogue, NIH/PMC, 4

• Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds, Atlanchim Pharma, 3

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• 1. Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides as Phosphodiesterase 4B (PDE4B) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. Discovery of antivirally active inhibitors of adaptor protein-2 associated kinase 1 based on various bicyclic heteroaromatic scaffolds derived from a 7-azaindole analogue - PMC [pmc.ncbi.nlm.nih.gov]

The 2,6-Diiodo-7-Azaindole Scaffold: A Lynchpin for Modern Kinase Inhibitor Discovery

Abstract

The 7-azaindole core is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold for the development of potent and selective kinase inhibitors.[1][2] Its intrinsic ability to form critical hydrogen bond interactions with the hinge region of the kinase ATP-binding site has cemented its role in numerous clinical and preclinical drug candidates.[3][4] This in-depth technical guide focuses on a particularly strategic derivative: the 2,6-diiodo-7-azaindole scaffold. We will explore the rationale behind its design, synthetic accessibility, and its versatile application as a linchpin for generating diverse libraries of kinase inhibitors through modern cross-coupling chemistry. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful scaffold in their kinase inhibitor discovery programs.

The Strategic Advantage of the 7-Azaindole Core

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a bioisostere of both indole and purine, providing a unique combination of structural and electronic properties.[1] Its key advantage in kinase inhibition lies in its ability to mimic the adenine hinge-binding motif of ATP. The pyridine nitrogen (N7) acts as a hydrogen bond acceptor, while the pyrrole proton (N1-H) serves as a hydrogen bond donor, creating a bidentate interaction with the kinase hinge region.[3][5] This interaction is a foundational element for achieving high-affinity binding to the ATP pocket. The FDA-approved drug Vemurafenib, a potent B-RAF kinase inhibitor, famously incorporates the 7-azaindole core, underscoring its clinical significance.[4][5]

Beyond hinge binding, the 7-azaindole scaffold offers multiple vectors for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[2] The strategic placement of iodine atoms at the 2 and 6 positions unlocks the full potential of this scaffold for rapid library synthesis.

The 2,6-Diiodo-7-Azaindole Scaffold: A Gateway to Chemical Diversity

The introduction of iodine atoms at the C2 and C6 positions of the 7-azaindole core is a deliberate and strategic choice. These positions are often solvent-exposed in the ATP-binding pocket of many kinases, making them ideal for introducing substituents that can interact with other regions of the active site or the solvent front, thereby influencing selectivity and potency. The carbon-iodine bond is relatively weak, making it an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura and Sonogashira reactions.[6][7] This allows for the modular and efficient introduction of a wide range of aryl, heteroaryl, and alkynyl moieties at these positions, facilitating the rapid exploration of structure-activity relationships (SAR).

Caption: Proposed synthetic pathway to 2,6-diiodo-7-azaindole.

A detailed, step-by-step protocol for a related transformation, such as a one-pot Suzuki-Miyaura cross-coupling on a dihalogenated 7-azaindole, provides insight into the practical aspects of these reactions.

Representative Protocol: One-Pot Suzuki-Miyaura Cross-Coupling on a Dihalogenated 7-Azaindole Precursor

[8] This protocol describes a chemo-selective one-pot synthesis of diaryl 7-azaindoles from a 6-chloro-3-iodo-N-protected 7-azaindole, which can be adapted for a 2,6-diiodo scaffold.

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (e.g., argon), add the 6-chloro-3-iodo-N-protected 7-azaindole (1.0 equiv), the first arylboronic acid (1.1 equiv), Cs₂CO₃ (2.0 equiv), Pd₂(dba)₃ (5 mol%), and SPhos (5 mol%).

• Solvent Addition: Add a degassed 1:1 mixture of toluene and ethanol.

• First Coupling: Stir the reaction mixture at 60 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Second Coupling: To the same reaction vessel, add the second arylboronic acid (1.2 equiv), additional Pd₂(dba)₃ (10 mol%), and SPhos (20 mol%).

• Heating: Increase the temperature to 110 °C and continue stirring until the mono-arylated intermediate is consumed.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired diaryl 7-azaindole.

Application in Kinase Inhibitor Discovery: A Case Study Framework

The true power of the 2,6-diiodo-7-azaindole scaffold is realized in its application to generate libraries of potent and selective kinase inhibitors. By varying the substituents at the C2 and C6 positions, one can systematically probe the SAR and optimize for a desired kinase profile. For instance, derivatives of this scaffold have shown activity against a range of kinases, including ROCK, PIM, and ULK1/2. [9][10]

Structure-Activity Relationship (SAR) Insights:

The following table summarizes hypothetical SAR data for a series of 2,6-disubstituted 7-azaindole derivatives against a panel of kinases, illustrating how modifications at these positions can impact potency and selectivity.

Compound ID	C2-Substituent	C6-Substituent	Kinase A IC₅₀ (nM)	Kinase B IC₅₀ (nM)	Kinase C IC₅₀ (nM)
1a	Phenyl	4-Methoxyphenyl	50	250	>10,000
1b	3-Pyridyl	4-Methoxyphenyl	25	150	8,000
1c	Phenyl	3-Aminophenyl	60	300	>10,000
1d	Phenylethynyl	4-Methoxyphenyl	15	500	9,500
1e	3-Pyridyl	3-Aminophenyl	10	120	5,000

This is a representative table; actual values would be determined experimentally.

These data would suggest that a 3-pyridyl group at the C2 position and a 3-aminophenyl group at the C6 position provide the best combination of potency and selectivity for Kinase A in this hypothetical series.

Experimental Workflow: From Synthesis to Biological Evaluation

A robust workflow is essential for the successful discovery of kinase inhibitors. The following diagram illustrates a typical workflow starting from the 2,6-diiodo-7-azaindole scaffold.

Caption: A typical workflow for kinase inhibitor discovery using the 2,6-diiodo-7-azaindole scaffold.

Detailed Protocol: TR-FRET Kinase Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are a robust and sensitive method for determining the potency of kinase inhibitors in a high-throughput format. [3][11]

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Compound Dilution: Prepare a serial dilution of the test compounds (derived from the 2,6-diiodo-7-azaindole scaffold) in DMSO, followed by a further dilution in the assay buffer.

  • Enzyme Solution: Dilute the target kinase to the desired concentration in the assay buffer.

  • Substrate/ATP Solution: Prepare a solution containing the biotinylated peptide substrate and ATP at their respective Kₘ concentrations in the assay buffer.

  • Detection Mix: Prepare a solution containing a europium-labeled anti-phospho-antibody and streptavidin-allophycocyanin (SA-APC) in a suitable detection buffer.

• Assay Procedure:

  • Add 5 µL of the diluted compound solution to the wells of a low-volume 384-well plate.

  • Add 5 µL of the enzyme solution to each well.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP solution to each well.

  • Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).

  • Stop the reaction by adding 5 µL of the detection mix to each well.

  • Incubate the plate at room temperature for 60 minutes to allow for the development of the FRET signal.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the donor (e.g., 620 nm) and acceptor (e.g., 665 nm) wavelengths after a time delay.

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

  • Plot the TR-FRET ratio against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion

The 2,6-diiodo-7-azaindole scaffold represents a highly strategic and versatile starting point for the discovery of novel kinase inhibitors. Its inherent hinge-binding capabilities, combined with the synthetic tractability afforded by the two iodine atoms, provide an efficient platform for the rapid generation and optimization of diverse compound libraries. By leveraging modern cross-coupling chemistry and robust biological assays, researchers can effectively explore the chemical space around this privileged core to identify potent and selective kinase inhibitors for a wide range of therapeutic targets.

References

• Liu, Y., Xu, W., et al. (2014). Rhodium-Catalyzed Chlorination of 7-Azaindoles.

• BMG LABTECH. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. Retrieved from [Link]

• Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical & Pharmaceutical Bulletin, 66(1), 29–36.
• Guegan, F., et al. (2021). Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. Molecules, 26(20), 6245.

• Sino Biological. (n.d.). TR-FRET Technology: Principle, Advantages, and Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• ResearchGate. (n.d.). HTRF® Kinase Assay Protocol. Retrieved from [Link]

• DCReport. (2025). Understanding TR-FRET Assays: Protocols and the Role of Plate Readers. Retrieved from [Link]

• Singh, A., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega, 8(9), 8633–8645.

• Organic Chemistry Portal. (2007). Efficient Synthesis of 2-Substituted 7-Azaindole Derivatives via Palladium-Catalyzed Coupling and C-N Cyclization Using 18-Crown-6. Retrieved from [Link]

• ACS Publications. (2024). Iodine-Catalyzed Regioselective C-3 Chalcogenation of 7-Azaindoles: Access to Benzothiophene-Fused 7-Azaindole Analogs. The Journal of Organic Chemistry.

• PubMed. (2024). Iodine-Catalyzed Regioselective C-3 Chalcogenation of 7-Azaindoles: Access to Benzothiophene-Fused 7-Azaindole Analogs. Retrieved from [Link]

• J-Stage. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Retrieved from [Link]

• ACS Fall 2025. (2023). Discovery of 7-azaindole ULK1/2 kinase inhibitors as a potential therapeutic strategy to address mutationally activated KRAS-driven NSCLC. Retrieved from [Link]

• PubMed. (2019). Discovery of N-substituted 7-azaindoles as Pan-PIM kinases inhibitors - Lead optimization - Part III. Retrieved from [Link]

• NIH. (n.d.). Azaindole Therapeutic Agents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved from [Link]

• ResearchGate. (2025). Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Direct iodination of the 1-arylated 7-azaindoles. Retrieved from [Link]

• NIH. (n.d.). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. Retrieved from [Link]

• Research Collection. (2021). Large screening of DNA- compatible reaction conditions for Suzuki and Sonogashira cross. Retrieved from [Link]

• SciSpace. (n.d.). Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance. Retrieved from [Link]

• Semantic Scholar. (2017). Discovery of novel 7-azaindole derivatives bearing dihydropyridazine moiety as c-Met kinase inhibitors. Retrieved from [Link]

• ResearchGate. (2025). Practical Regioselective Bromination of Azaindoles and Diazaindoles. Retrieved from [Link]

• NIH. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective synthesis of C2‐substituted 7‐azaindoles. Reactions were.... Retrieved from [Link]

• Organic Chemistry Portal. (2006). Microwave Chemistry: Synthesis of 7-Azaindoles, Raney Nickel Reductions, Suzuki Coupling of Oxazoles, Pd-Catalyzed Synthesis of 2-Arylaminopyrimidines. Retrieved from [Link]

• UNL Digital Commons. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Retrieved from [Link]

• MDPI. (2020). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. Retrieved from [Link]

• RSC Publishing. (n.d.). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Retrieved from [Link]

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

• Beilstein Journals. (2022). Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. Retrieved from [Link]

• Wiley Online Library. (n.d.). One-Pot Synthesis of 2-Substituted Indoles and 7- Azaindoles via Sequential Alkynylation and Cyclization of 2-Iodo. Retrieved from [Link]

• NIH. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. Retrieved from [Link]

Sources

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• 11. sinobiological.com [sinobiological.com]

Optimizing 7-Azaindole Functionalization: The Strategic Role of the Phenylsulfonyl Moiety

Executive Summary: The N1/N7 Duality Problem

In kinase inhibitor development, 7-azaindole (1H-pyrrolo[2,3-b]pyridine) is a privileged scaffold due to its ability to mimic the purine core of ATP.[1] However, its amphoteric nature presents a unique synthetic challenge:

• N1 (Pyrrole nitrogen): Weakly acidic (pKa ~13.2), susceptible to deprotonation and electrophilic attack.[1]

• N7 (Pyridine nitrogen): Basic and nucleophilic, prone to quaternization or N-oxide formation.[1]

While tert-butoxycarbonyl (Boc) and [2-(trimethylsilyl)ethoxy]methyl (SEM) groups are common, the phenylsulfonyl (PhSO₂) group offers distinct electronic and chelation-based advantages.[1] This guide details why PhSO₂ is the superior choice for accessing the difficult C-2 position via Directed Ortho Metalation (DoM) and ensuring regiochemical integrity during harsh functionalization sequences.

Electronic Modulation & Regiocontrol

The phenylsulfonyl group is not merely a "mask"; it is an electronic modulator. Unlike alkyl-based protecting groups (SEM, Bn) which are electron-donating, the sulfonyl group is strongly electron-withdrawing.

Mechanism of Action[2][3]

• pKa Reduction: The PhSO₂ group pulls electron density from the pyrrole ring, significantly acidifying the C-2 proton. This lowers the activation energy required for deprotonation.

• N7 Deactivation: By reducing the overall electron density of the bicyclic system, PhSO₂ mitigates the nucleophilicity of the N7 pyridine nitrogen. This is critical when using strong electrophiles that might otherwise quaternize N7.

Comparative Analysis: PhSO₂ vs. Common Alternatives

Feature	Phenylsulfonyl (PhSO₂)	Boc	SEM
Electronic Effect	Strong Electron Withdrawing	Mild Electron Withdrawing	Electron Donating
C-2 Lithiation	Excellent (Chelation Directed)	Good (Steric hindrance issues)	Moderate (Requires specific conditions)
Acid Stability	High (Stable to TFA/HCl)	Low (Cleaves in acid)	High
Base Stability	Low (Cleaves with hydroxide/alkoxide)	Moderate	High
Crystallinity	High (Enhances purification)	Low to Moderate	Low (Often oils)

The "Killer App": Directed Ortho Metalation (DoM)[1]

The primary application of PhSO₂ protection is the regioselective functionalization of the C-2 position. Unprotected 7-azaindoles are difficult to lithiate at C-2 due to the competing acidity of N1-H and the coordination ability of N7.

The CIPE Model (Complex Induced Proximity Effect)

The sulfonyl oxygens serve as a Lewis basic coordination site for the lithium aggregate (typically n-BuLi or LDA). This pre-complexation anchors the lithiating agent in proximity to the C-2 proton, facilitating a specific and high-yielding deprotonation.

Critical Insight: Unlike Boc, which relies largely on steric direction and inductive acidification, PhSO₂ utilizes a 6-membered chelation transition state (Li-O-S-N-C2-H) to direct the base.

Figure 1: The Directed Ortho Metalation (DoM) pathway facilitated by sulfonyl oxygen coordination.[1]

Experimental Protocols

Protection (Synthesis of 1-(Phenylsulfonyl)-7-azaindole)

Standard Operating Procedure (SOP)

Reagents: 7-Azaindole (1.0 eq), NaH (60% dispersion, 1.2 eq), PhSO₂Cl (1.1 eq), DMF (anhydrous).[1]

• Setup: Flame-dry a round-bottom flask under N₂ atmosphere.

• Deprotonation: Dissolve 7-azaindole in DMF (0.5 M). Cool to 0°C. Add NaH portion-wise. (Caution: H₂ evolution).[1] Stir for 30 min at 0°C -> RT.

• Sulfonylation: Re-cool to 0°C. Add PhSO₂Cl dropwise. The mixture will likely turn from a suspension to a clear solution.

• Workup: Pour into ice-water. The PhSO₂ protected product often precipitates as a white solid. Filter and wash with water.

• Purification: Recrystallize from EtOH or EtOAc/Hexanes if necessary.

  • Note: The high crystallinity of the PhSO₂ derivative often allows for filtration-based purification, avoiding column chromatography.

C-2 Lithiation and Trapping

Reagents: 1-(Phenylsulfonyl)-7-azaindole (1.0 eq), n-BuLi (1.2 eq, 2.5M in hexanes), Electrophile (1.5 eq), THF (anhydrous).[1]

• Cooling: Dissolve substrate in THF (0.2 M) and cool to -78°C (Acetone/Dry Ice bath).

• Metalation: Add n-BuLi dropwise down the side of the flask. Maintain internal temp < -70°C.

  • Observation: A color change (often yellow or orange) indicates anion formation.[1]

• Incubation: Stir at -78°C for 30–60 minutes. (Do not warm above -20°C, or the sulfonyl group may undergo rearrangement or cleavage).[1]

• Trapping: Add the electrophile (e.g., I₂, DMF, alkyl halide) dissolved in THF.

• Quench: Warm to RT and quench with sat. NH₄Cl.[2]

Deprotection (Cleavage)

The PhSO₂ group is stable to acid (e.g., HCl, TFA) but labile to base.[1]

Method A: Mild Hydrolysis (Standard) [1]

• Conditions: K₂CO₃ (3.0 eq) in MeOH/THF (2:1).

• Procedure: Stir at RT or mild heat (40°C) for 2–4 hours.

• Mechanism: Nucleophilic attack of methoxide on the sulfur atom, releasing the indole anion.[1]

Method B: TBAF (Fluoride Mediated) [1]

• Conditions: TBAF (1.0 M in THF, 2.0 eq), optionally with 1,2-ethylenediamine.[1]

• Context: Useful if the molecule contains base-sensitive esters that might hydrolyze with hydroxide/carbonate.

Strategic Workflow: C-H Activation & Cross-Coupling

Beyond simple lithiation, the PhSO₂ group is compatible with Pd-catalyzed C-H activation. The electron-deficient ring prevents non-specific Pd coordination to the N1/N7 system, which can poison catalysts.

Figure 2: Full synthetic workflow for C-2 arylation using PhSO₂ as a directing and protecting group.

Troubleshooting & Causality

Problem	Probable Cause	Solution
Low Yield in Lithiation	Temperature too high (> -50°C) causing "Dance" rearrangement or sulfonyl cleavage.	Maintain strictly at -78°C. Ensure anhydrous THF.
C-3 Alkylation observed	Incomplete lithiation or electrophile attacking the electron-rich C-3 directly (Friedel-Crafts mode).	Ensure full deprotonation time (45 min).[1] Use PhSO₂ to deactivate C-3.
Incomplete Deprotection	Steric bulk of C-2 substituent hindering nucleophilic attack on Sulfur.	Switch from K₂CO₃ to stronger base (NaOH) or use TBAF/THF reflux.[1]
N7-Quaternization	Electrophile is too reactive (e.g., MeI) and N7 is not fully deactivated.[1]	Use PhSO₂ (stronger EWG) over Boc.[1] Keep reaction cold.

References

• Merour, J. Y., & Joseph, B. (2001).[1] Pyrrolo[2,3-b]pyridines (7-azaindoles): Synthesis and functionalization.[1][2][3][4][5][6][7] Current Organic Chemistry.

• L'Heureux, A., et al. (2004).[1][4] Synthesis of functionalized 7-azaindoles via directed ortho-metalations.[4] Tetrahedron Letters.[4][8] [1]

• Song, J. J., et al. (2002).[1] A practical synthesis of 7-azaindole derivatives via the Suzuki-Miyaura cross-coupling reaction.[2][3] The Journal of Organic Chemistry.

• Snieckus, V. (1990).[1] Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews. [1]

• Hands, D., et al. (1996).[1] A convenient method for the preparation of 1-(phenylsulfonyl)indoles. Synthesis.[9][2][6][7][8][10][11][12][13][14]

Sources

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• 2. Azaindole synthesis [organic-chemistry.org]
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• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI: a rapid synthesis of 3-thio-7-azaindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diglib.tugraz.at [diglib.tugraz.at]
• 8. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
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• 10. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 11. researchgate.net [researchgate.net]
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• 13. Recent advances in the global ring functionalization of 7-azaindoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction - PMC [pmc.ncbi.nlm.nih.gov]

The 7-Azaindole Scaffold: A Privileged Bioisostere for Indole in Modern Medicinal Chemistry

Introduction: The Bioisosteric Evolution

The strategic replacement of a carbon atom with a nitrogen atom within an aromatic ring system is a cornerstone of bioisosteric drug design. In medicinal chemistry, the transition from the ubiquitous indole scaffold to 7-azaindole (1H-pyrrolo[2,3-b]pyridine) represents a profound evolutionary step in optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles[1](). While indole is a privileged structure present in numerous natural products and therapeutics, its high lipophilicity and susceptibility to oxidative metabolism (particularly at the C2 and C3 positions) often present developmental bottlenecks[2]().

7-Azaindole addresses these liabilities by modulating the electronic distribution of the bicyclic core. This single-atom substitution fundamentally alters the molecule's solubility, metabolic stability, and target-binding modalities, creating novel intellectual property space and yielding highly potent clinical candidates[3]().

Physicochemical Profiling: The Causality of Nitrogen Insertion

The insertion of a pyridine nitrogen at the 7-position rewrites the molecule's physicochemical properties. The electron-withdrawing nature of the sp² nitrogen decreases the overall electron density of the bicyclic system. This directly impacts the partition coefficient (LogP) and topological polar surface area (TPSA), parameters critical for Central Nervous System (CNS) multiparameter optimization[4](_).

Quantitative Comparison of Core Properties

Physicochemical Property	Indole Core	7-Azaindole Core	Causality & Pharmacological Impact
LogP (Lipophilicity)	~2.14	~1.3 - 1.6	The electronegative nitrogen reduces lipophilicity, directly improving aqueous solubility (LogS) and reducing off-target hydrophobic toxicity[3]().
TPSA (Ų)	15.8	28.7	Increased polar surface area alters blood-brain barrier (BBB) penetration profiles, allowing for fine-tuning of CNS exposure[4](_).
pKa (Pyrrole NH)	16.2	16.7	The NH remains slightly less acidic but maintains a highly effective hydrogen-bond donor capacity for target engagement.
pKa (Pyridine N)	N/A	~4.6	Weakly basic; predominantly unprotonated at physiological pH (7.4), ensuring high passive membrane permeability while allowing salt formulation[5]().

Target Engagement: Rational Design of Kinase Inhibitors

7-Azaindole has achieved "privileged fragment" status primarily due to its widespread application in the design of small-molecule kinase inhibitors[6](). The structural causality lies in its perfect mimicry of the adenine ring of adenosine triphosphate (ATP)[1]().

Unlike indole, which only possesses a single hydrogen-bond donor (the pyrrole NH), 7-azaindole offers a bidentate hydrogen-bonding motif. The pyridine nitrogen acts as a hydrogen-bond acceptor, while the pyrrole NH acts as a donor. This dual interaction anchors the scaffold firmly within the hinge region of the kinase ATP-binding pocket, drastically increasing binding affinity. This mechanism was famously validated by the FDA-approved B-RAF inhibitor, Vemurafenib, which was developed using fragment-based drug discovery (FBDD)[6]().

Bidentate hydrogen bonding of 7-azaindole within the kinase hinge region.

Synthetic Methodologies: Functionalizing the 7-Azaindole Core

The electronic differences between indole and 7-azaindole necessitate adapted synthetic strategies. Because the pyridine ring draws electron density away from the pyrrole moiety, electrophilic aromatic substitutions (e.g., halogenation at C3) proceed more slowly than in indole[7](). Furthermore, the basic pyridine nitrogen can coordinate with transition metals, potentially leading to catalyst poisoning during cross-coupling reactions. To overcome this, robust palladium catalytic systems utilizing electron-rich, sterically bulky ligands (such as SPhos) are required to facilitate efficient oxidative addition and reductive elimination[7]().

Protocol 1: Self-Validating One-Pot Suzuki-Miyaura Cross-Coupling

This methodology describes the chemo-selective C3-arylation of a halogenated 7-azaindole. The use of Pd2(dba)3 and SPhos is a deliberate choice to prevent catalyst deactivation by the azaindole nitrogen[7]().

• Reagent Preparation: In an oven-dried Schlenk tube under an argon atmosphere, combine 3-iodo-7-azaindole (1.0 equiv), the desired arylboronic acid (1.1 equiv), and Cs₂CO₃ (2.0 equiv).

• Catalyst Complexation: Add Pd₂(dba)₃ (5 mol %) and the bulky biaryl phosphine ligand SPhos (5 mol %). Causality: SPhos promotes the rapid reductive elimination of the product, outcompeting the potential binding of the azaindole nitrogen to the palladium center.

• Solvent Addition & Heating: Inject a degassed 1:1 mixture of toluene and ethanol. Heat the reaction mixture to 60 °C for 12 hours.

• In-Process Validation: Monitor the reaction via LC-MS. The system is self-validating when the mass peak of the starting 3-iodo-7-azaindole completely shifts to the expected mass of the arylated product.

• Work-up & Final Validation: Quench with water, extract with ethyl acetate, and purify via flash chromatography. Validate the final structure using ¹H-NMR (confirming the disappearance of the C3 proton singlet and the appearance of the new aryl multiplet) and HRMS.

Palladium-catalyzed Suzuki-Miyaura cross-coupling workflow for 7-azaindole.

Pharmacokinetic Optimization & ADME Evaluation

The ultimate goal of substituting indole with 7-azaindole is to enhance bioavailability and metabolic stability. Because 7-azaindole alters lipophilicity and hydrogen bonding, it is imperative to empirically validate how these changes affect intestinal permeability. The Caco-2 cell model serves as the gold standard for predicting human intestinal absorption[2]().

Protocol 2: Self-Validating Caco-2 Permeability Assay

• Cell Culture & Differentiation: Seed Caco-2 cells on a semi-permeable polycarbonate membrane in a transwell plate. Culture for 21-25 days to allow differentiation into a polarized monolayer with enterocyte-like characteristics[2]().

• System Validation (Pre-Assay): Measure the Transepithelial Electrical Resistance (TEER). A TEER value > 250 Ω·cm² validates that the tight junctions are intact and the monolayer is ready for the assay.

• Compound Application: Dissolve the 7-azaindole candidate in a transport buffer (e.g., HBSS at pH 7.4) containing 100 µM Lucifer Yellow (a paracellular marker). Apply to the apical chamber.

• Incubation & Sampling: Incubate at 37 °C. Take aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes.

• System Validation (Post-Assay): Measure the fluorescence of Lucifer Yellow in the basolateral chamber. If permeability is < 1 × 10⁻⁶ cm/s, the assay is validated, proving the 7-azaindole compound did not disrupt monolayer integrity.

• Quantification: Analyze the aliquots via LC-MS/MS to calculate the apparent permeability coefficient (P_app), directly comparing it against the parent indole compound.

Conclusion

The bioisosteric replacement of indole with 7-azaindole is not merely a structural tweak; it is a calculated manipulation of electronic properties designed to solve specific medicinal chemistry problems. By introducing a basic nitrogen at the 7-position, researchers can lower lipophilicity, increase aqueous solubility, and introduce a bidentate hydrogen-bonding motif that acts as a highly effective ATP mimic. When coupled with modern, sterically-protected palladium cross-coupling techniques, the 7-azaindole scaffold provides a robust, druggable framework capable of overcoming the limitations of traditional indole-based therapeutics.

References

• 1 - PharmaBlock 2.2 - Benchchem 3.6 - J-Stage 4.3 - PMC - NIH 5.7 - ACS Omega

• 5 - MDPI

• 4 - ACS Chemical Neuroscience

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors [jstage.jst.go.jp]
• 7. pubs.acs.org [pubs.acs.org]

Applications of Dihalo-Azaindoles in Fragment-Based Drug Design: A Technical Guide to Scaffold Evolution and Halogen Bonding

Executive Summary

Fragment-Based Drug Design (FBDD) has revolutionized the discovery of high-affinity small molecules by prioritizing ligand efficiency (LE) over initial potency. Within the vast chemical space of fragment libraries, the 7-azaindole scaffold has emerged as a privileged bioisostere for both indole and purine systems, yielding blockbuster kinase inhibitors such as vemurafenib 1.

However, the next frontier in FBDD relies on dihalo-azaindoles (e.g., 3-bromo-5-chloro-7-azaindole). The strategic placement of two distinct halogen atoms on the azaindole core serves a dual purpose: it introduces highly directional non-covalent interactions known as halogen bonds (σ-hole interactions), and it provides orthogonal synthetic handles for precise, stepwise fragment growth. This whitepaper details the mechanistic rationale, self-validating experimental workflows, and thermodynamic profiling required to successfully leverage dihalo-azaindoles in fragment-to-lead (F2L) campaigns.

Mechanistic Rationale: The Dihalo-Azaindole Advantage

The selection of a dihalo-azaindole as a starting fragment is not arbitrary; it is driven by three distinct physicochemical and synthetic causalities:

The Hinge-Binding Pharmacophore

The 7-azaindole core is structurally homologous to the adenine ring of ATP. The pyridine nitrogen (N7) acts as a potent hydrogen-bond acceptor, while the pyrrole nitrogen (N1-H) acts as a hydrogen-bond donor. This bidentate motif perfectly complements the backbone amide and carbonyl residues of the kinase hinge region, establishing a highly ligand-efficient anchor 2.

Halogen Bonding (σ-Hole Interactions)

Halogen-enriched fragment libraries (HEFLibs) specifically exploit the anisotropic charge distribution of heavier halogens (Br, I, and sometimes Cl). The equatorial region of the halogen is electronegative, but the distal pole (along the C–X bond axis) features an electropositive crown known as the σ-hole. This σ-hole forms highly directional, stabilizing interactions with Lewis bases (e.g., protein backbone carbonyls or structural waters) in the binding pocket 3. Incorporating halogens directly into the initial fragment ensures that this critical vector is captured early in the design process.

Orthogonal Synthetic Handles

Dihalo-azaindoles containing two different halogens (e.g., a bromine at C3 and a chlorine at C5) allow for site-selective, sequential cross-coupling. Because the C–Br bond has a lower bond dissociation energy than the C–Cl bond, palladium-catalyzed oxidative addition occurs preferentially at the C3 position. This causality enables chemists to "grow" the fragment into one sub-pocket first, validate the intermediate, and subsequently functionalize the C5 position using harsher conditions or alternative catalytic cycles (e.g., photoredox/Ni dual catalysis) 4.

Self-Validating Fragment-to-Lead Workflow

To ensure scientific integrity, every F2L campaign must operate as a self-validating system where biophysical data is orthogonally confirmed by structural and thermodynamic metrics.

Fragment-to-Lead workflow integrating biophysics, structure, and chemistry.

Phase 1: Primary Biophysical Screening (SPR)

• Causality: Fragments typically exhibit low binding affinities (high µM to mM). Surface Plasmon Resonance (SPR) is chosen because its high sensitivity allows for the detection of low-molecular-weight analytes in real-time, providing both affinity (

  ) and kinetic ( , ) data.

• Protocol:

  • Immobilize the target protein (e.g., a kinase domain) onto a CM5 sensor chip via standard amine coupling (target ~3000 RU to ensure sufficient signal-to-noise for fragments).

  • Inject the dihalo-azaindole library at varying concentrations (10 µM to 1 mM) using a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Self-Validation: Include unsubstituted 7-azaindole as a positive control. A true fragment hit must exhibit a concentration-dependent, square-wave sensorgram typical of fast on/off kinetics.

Phase 2: Structural Elucidation (X-ray Crystallography)

• Causality: To rationally elaborate the fragment, the exact binding vector and the presence of the anticipated σ-hole interaction must be visually confirmed.

• Protocol:

  • Soak apo-protein crystals with 5–10 mM of the validated dihalo-azaindole hit in a cryoprotectant solution for 24 hours.

  • Collect diffraction data and solve the structure via molecular replacement.

  • Self-Validation: Measure the distance and angle between the halogen atom and the nearest Lewis base. A halogen bond is validated if the distance is less than the sum of their van der Waals radii and the interaction angle (

    ) is between 160° and 180°.

Phase 3: Orthogonal Synthetic Elaboration

• Causality: Preventing polymerization and avoiding cumbersome protecting-group chemistry requires exploiting the differential reactivity of the two halogens.

• Protocol:

  • First Vector Growth (C3-Br): Perform a Suzuki-Miyaura cross-coupling using 1.0 eq of an aryl boronic acid, 0.05 eq Pd(dppf)Cl₂, and 2.0 eq K₂CO₃ in dioxane/water at 80°C. The C3-Br reacts exclusively, leaving the C5-Cl intact.

  • Validation: Confirm mono-functionalization via LC-MS and ¹H-NMR (monitoring the disappearance of the C3 proton/shift).

  • Second Vector Growth (C5-Cl): Subject the purified intermediate to photoredox/Ni dual catalysis using an alkyl-trifluoroborate salt, Ir[dFCF₃ppy]₂(bpy)PF₆, and NiCl₂·dme under blue LED irradiation to introduce sp³ character and improve solubility 4.

Orthogonal cross-coupling strategy for dihalo-azaindole elaboration.

Phase 4: Thermodynamic Profiling (ITC)

• Causality: Adding molecular weight to a fragment often increases affinity via non-specific hydrophobic interactions (entropy-driven), which can lead to poor developability. Isothermal Titration Calorimetry (ITC) deconvolutes the free energy (

  ) into enthalpy ( ) and entropy ( ), ensuring that fragment growth is enthalpy-driven (e.g., forming new targeted H-bonds or optimized halogen bonds) 5.

• Protocol: Titrate the optimized lead (in the syringe) into the protein solution (in the cell) at 25°C. A successful F2L transition is validated if the

  becomes increasingly negative while maintaining a Ligand Efficiency (LE) > 0.3.

Quantitative Profiling: Thermodynamic & Kinetic Metrics

The following table summarizes the evolutionary trajectory of a hypothetical kinase inhibitor campaign, demonstrating how the transition from a bare azaindole to a dihalo-azaindole, and finally to an optimized lead, impacts critical physicochemical and thermodynamic parameters.

Compound Stage	MW (Da)	IC₅₀ (µM)	LE (kcal/mol/HA)	(kcal/mol)	-T (kcal/mol)	Key Structural Interaction
7-Azaindole	118.1	150.0	0.35	-4.2	-1.1	Bidentate Hinge H-bonds
5-Chloro-7-azaindole	152.6	45.0	0.38	-6.5	+0.2	Hinge + Weak Halogen Bond
3-Bromo-5-chloro-7-azaindole	231.5	12.0	0.34	-7.8	+0.5	Hinge + Strong Halogen Bond
Optimized Lead (3,5-Disubstituted)	385.8	0.015	0.41	-11.2	-0.8	Hinge + Halogen Bond + Hydrophobic Pocket Fill

Data Interpretation: The introduction of the chlorine atom at C5 significantly improves the enthalpic contribution (

drops from -4.2 to -6.5 kcal/mol) due to the formation of a halogen bond. The subsequent orthogonal growth to the optimized lead maintains a highly favorable Ligand Efficiency (0.41), proving that the added molecular weight was utilized efficiently.

Conclusion

Dihalo-azaindoles represent a masterclass in fragment design. By embedding both a privileged hinge-binding motif and highly directional halogen bonding capabilities into a single low-molecular-weight starting point, researchers can anchor their fragments with exceptional thermodynamic stability. Furthermore, the inherent orthogonal reactivity of mixed dihalo-systems (e.g., Br vs. Cl) provides a mathematically logical, step-by-step vector for fragment growth. When coupled with a self-validating workflow of SPR, X-ray crystallography, and ITC, dihalo-azaindoles drastically reduce attrition rates in early-stage drug discovery.

References

• 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - J-Stage. Available at: [Link]

• Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery - Frontiers. Available at:[Link]

• Photoredox-Mediated Routes to Radicals: The Value of Catalytic Radical Generation in Synthetic Methods Development - ACS Catalysis. Available at:[Link]

• Thermodynamic profiling for fragment-based lead discovery and optimization - Taylor & Francis. Available at:[Link]

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors [jstage.jst.go.jp]
• 3. Frontiers | Embracing the Diversity of Halogen Bonding Motifs in Fragment-Based Drug Discovery—Construction of a Diversity-Optimized Halogen-Enriched Fragment Library [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]

1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole CAS number and supplier search

An In-depth Technical Guide to 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole: Synthesis, Characterization, and Application as a Versatile Synthetic Intermediate

Authored by a Senior Application Scientist

Introduction: The Significance of the 7-Azaindole Scaffold

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) nucleus is a privileged scaffold in medicinal chemistry.[1][2] It is recognized as a bioisostere of both indole and the purine system, allowing it to mimic these crucial biological recognition elements.[1][3] The introduction of a nitrogen atom into the indole ring system can modulate physicochemical properties such as solubility, pKa, and lipophilicity, while also providing an additional hydrogen bond acceptor.[1][2] These features can lead to enhanced binding affinity, greater potency, and improved pharmacokinetic profiles.[1]

Consequently, the 7-azaindole framework is a common feature in a multitude of biologically active molecules, most notably as inhibitors of various protein kinases.[2][3][4] Its structural resemblance to the adenine core of ATP facilitates competitive binding at the kinase hinge region.[1] Marketed drugs such as the BRAF inhibitor vemurafenib and the Bcl-2 inhibitor venetoclax incorporate the 7-azaindole moiety, underscoring its therapeutic relevance.[1]

Molecular Deep Dive: The Role of Phenylsulfonyl and Diiodo Substituents

The specific compound, 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, is strategically functionalized for advanced synthetic applications.

• 1-(Phenylsulfonyl) Group: The phenylsulfonyl group serves as a robust protecting group for the nitrogen atom of the pyrrole ring. This is crucial for directing the regioselectivity of subsequent electrophilic substitution reactions and for preventing N-alkylation or other undesired side reactions. Its electron-withdrawing nature also acidifies the C-H bonds of the pyrrole ring, which can influence reactivity.

• 2,6-Diiodo Substitution: The two iodine atoms are the key features of this molecule, transforming it into a versatile synthetic intermediate.

  • Orthogonal Reactivity: The iodine atoms at the C2 position (on the electron-rich pyrrole ring) and the C6 position (on the electron-deficient pyridine ring) exhibit differential reactivity. This allows for selective, stepwise functionalization through various cross-coupling reactions.

  • Synthetic Handles: Iodine is an excellent leaving group in palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, Heck, and Buchwald-Hartwig aminations. This enables the facile introduction of a wide array of substituents (aryl, heteroaryl, alkynyl, amino groups, etc.) at these positions, providing a powerful tool for generating molecular diversity and performing structure-activity relationship (SAR) studies.

Proposed Synthesis and Experimental Protocol

Given the absence of a commercial source, a multi-step synthesis is required. The following protocol is a proposed route based on established methodologies for the synthesis and functionalization of azaindoles.

Synthetic Workflow Overview

The proposed synthesis involves three main stages: protection of the starting material, followed by a sequential iodination process.

Caption: Proposed synthetic workflow for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 1-(Phenylsulfonyl)-7-azaindole

• Preparation: To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (N2 or Ar), add solid 7-azaindole (1.0 eq.) portion-wise at 0 °C.

• Deprotonation: Allow the mixture to stir at room temperature for 1 hour until the evolution of hydrogen gas ceases and a clear solution of the sodium salt forms.

• Sulfonylation: Cool the reaction mixture back to 0 °C and add a solution of benzenesulfonyl chloride (1.1 eq.) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction with saturated aqueous ammonium chloride (NH4Cl) solution. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na2SO4), filtered, and concentrated under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield 1-(phenylsulfonyl)-7-azaindole.

Step 2: Synthesis of 2-Iodo-1-(phenylsulfonyl)-7-azaindole

• Reaction Setup: Dissolve 1-(phenylsulfonyl)-7-azaindole (1.0 eq.) in acetonitrile.

• Iodination: Add N-Iodosuccinimide (NIS, 1.1 eq.) in one portion. The C2 position of the electron-rich pyrrole ring is the most susceptible to electrophilic substitution.

• Monitoring: Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Work-up: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate and wash with aqueous sodium thiosulfate (Na2S2O3) to remove any unreacted iodine, followed by a brine wash.

• Isolation: Dry the organic layer over Na2SO4, filter, and concentrate in vacuo. The crude product can be purified by recrystallization or column chromatography.

Step 3: Synthesis of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

• Reaction Setup: Dissolve 2-iodo-1-(phenylsulfonyl)-7-azaindole (1.0 eq.) in glacial acetic acid.

• Iodination: Add iodine monochloride (ICl, 1.2 eq.) dropwise to the solution. The electron-deficient pyridine ring requires a stronger electrophilic iodinating agent. The C6 position is targeted for this second iodination.

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 6-12 hours. Monitor progress by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and pour it into a stirred mixture of ice water and aqueous sodium thiosulfate. A precipitate should form.

• Isolation & Purification: Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Physicochemical Properties and Supplier Information

As this compound is not commercially cataloged, a CAS number has not been assigned. The calculated molecular properties are provided below.

Property	Value
Molecular Formula	C₁₃H₈I₂N₂O₂S
Molecular Weight	509.09 g/mol
Appearance (Predicted)	Off-white to pale yellow solid

Supplier Information for Key Starting Materials

While the final product is unavailable, the primary starting material, 7-azaindole, is widely available from numerous chemical suppliers.

Supplier	Product Name	CAS Number
Thermo Fisher Scientific	7-Azaindole, 98%	271-63-6[5][6]
MilliporeSigma (Sigma-Aldrich)	7-Azaindole	271-63-6[7]
Chem-Impex	7-Azaindole	271-63-6[8]
Alkali Metals Ltd	7-AZAINDOLE	271-63-6[9]

Potential Applications in Drug Discovery

The primary utility of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole is as a high-value, versatile building block for the synthesis of compound libraries targeting various biological endpoints.

Sources

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• 3. Azaindole Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Azaindole Analogues as Bioactive Agents and Recent Results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 7-Azaindole, 98% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. 7-Azaindole, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. alkalisci.com [alkalisci.com]
• 8. chemimpex.com [chemimpex.com]
• 9. alkalimetals.com [alkalimetals.com]

Advanced Technical Guide: Synthesis of 2,6-Disubstituted 7-Azaindoles

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in kinase inhibitor design (e.g., Vemurafenib), offering a bioisostere to indole with improved water solubility and unique hydrogen-bonding capabilities at the N7 position. However, simultaneous functionalization at the C2 (pyrrole ring) and C6 (pyridine ring) positions presents a formidable synthetic challenge due to opposing electronic demands: the C2 position is electron-rich and prone to electrophilic attack or directed lithiation, while the C6 position is electron-deficient and typically requires nucleophilic activation or radical mechanisms.

This guide details three field-proven protocols to overcome these barriers, focusing on Sequential Directed Metalation (The "Group Dance") , De Novo Ring Assembly , and Radical C-H Functionalization (Minisci) .

Part 1: Structural Analysis & Reactivity Strategy

To successfully synthesize 2,6-disubstituted derivatives, one must exploit the intrinsic electronic bias of the bicyclic system.

• The Pyridine Ring (N7, C6): Electron-deficient. C6 is susceptible to nucleophilic aromatic substitution (

  ) only if activated (e.g., N-oxide or halide). It is also the prime target for nucleophilic radical addition (Minisci).

• The Pyrrole Ring (N1, C2, C3): Electron-rich. C3 is the natural site for electrophilic aromatic substitution (

  ). C2 is acidic enough for deprotonation ( ) but requires a Directing Group (DG) on N1 to prevent N-deprotonation and direct lithiation.

Visualization: Reactivity Heatmap & Synthetic Logic

Figure 1: Strategic reactivity map showing the electronic dichotomy of the 7-azaindole core and the three primary synthetic pathways.

Part 2: Detailed Synthetic Protocols

Protocol A: The "Directed Metalation Group Dance" (Sequential C-H Activation)

Best For: Late-stage diversification; accessing complex substitution patterns without de novo synthesis. Concept: This elegant method utilizes a carbamoyl directing group that "dances" (migrates) from N7 to N1, allowing sequential lithiation first at C6, then at C2.[1]

Mechanism[2][3][4]

• N7-Carbamoylation: The directing group (DG) is installed on the pyridine nitrogen (N7).

• C6 Functionalization: The N7-DG directs lithiation to C6.

• The "Dance": Under thermodynamic control or catalysis, the DG migrates to N1.

• C2 Functionalization: The N1-DG now directs lithiation to C2.

Step-by-Step Methodology

Reagents:

-diethylcarbamoyl chloride, LDA (Lithium diisopropylamide), THF.

• Step 1: N7 Activation

  • Dissolve 7-azaindole (1.0 equiv) in dry THF at -78°C.

  • Add

    -BuLi (1.1 equiv) to deprotonate N1.

  • Add

    (1.1 equiv). Note: This initially kinetically protects N1, but for the dance, we specifically target the N7-coordinated species or use specific N-oxide strategies if strictly following the Snieckus protocol variants.

  • Correction for "Dance" Specifics: The most robust version (Snieckus, 2019) starts with N1-carbamoyl protection.

  • Revised Step 1: Treat N1-protected azaindole with LDA at -78°C. The lithiation occurs at C2 . Quench with Electrophile 1 (

    ).

  • The "Dance" Trigger: To functionalize C6, one often uses the N-oxide or a specific N7-coordinating group .

  • Snieckus 2019 Breakthrough: They used an N7-carbamoyl salt.[5]

    • Treat 7-azaindole with

      to form the N7-carbamoyl salt.

    • Add LDA (-78°C). Lithiation occurs at C6 .

    • Quench with Electrophile (

      ).[1]

    • Migration: Warm to RT or add catalytic Lewis acid. The carbamoyl group migrates to N1.[5]

    • Second Lithiation: Add LDA (-78°C). Lithiation occurs at C2 (directed by N1-DG).

    • Quench with Electrophile (

      ).[1]

Self-Validating Checkpoint:

• Monitor the "Dance" (migration from N7 to N1) via NMR. The shift in proton signals on the pyridine ring is diagnostic.

Protocol B: De Novo Assembly (Sonogashira/Cyclization)

Best For: Large-scale synthesis of 2,6-disubstituted analogs where the substituents are defined early. Core Logic: Build the pyrrole ring onto a pre-functionalized pyridine.

Workflow

• Starting Material: 2-amino-3-iodo-6-chloropyridine. (The 6-chloro provides the handle for the C6 substituent; the 3-iodo is for the alkyne).

• Sonogashira Coupling: Install the C2 substituent via a terminal alkyne.

• Cyclization: Close the ring to form the 7-azaindole.

• C6 Diversification: Convert the 6-chloro group via Suzuki/Buchwald coupling.

Step-by-Step Methodology

• Sonogashira Coupling:

  • Charge flask with 2-amino-3-iodo-6-chloropyridine (1 equiv),

    (5 mol%), CuI (2 mol%).

  • Solvent: DMF/Et3N (3:1).

  • Add terminal alkyne (

    , 1.2 equiv).

  • Stir at RT for 4-12 h.

  • Observation: Darkening of solution indicates catalyst activity.

• Cyclization (One-Pot or Stepwise):

  • Add base: KOtBu (2 equiv) or use

    for metal-catalyzed cyclization.

  • Heat to 80°C.

  • Result: Formation of 2-substituted-6-chloro-7-azaindole.

• C6 Functionalization:

  • Subject the 6-chloro intermediate to Suzuki coupling (Aryl-boronic acid,

    , , Dioxane/H2O).

Protocol C: Radical C-H Alkylation (Minisci Reaction)

Best For: Introducing alkyl/cycloalkyl groups at C6 of a pre-formed 7-azaindole. Mechanism: Nucleophilic alkyl radical attacks the protonated (electron-deficient) pyridine ring at the most electrophilic site (C6).

Step-by-Step Methodology

Reagents: Carboxylic acid (R-COOH),

(cat.), (oxidant), TFA/Water.

• Setup: Dissolve 7-azaindole (1 equiv) in a biphasic mixture of water and DCM (or pure water/TFA).

• Acidification: Add TFA (2-3 equiv) to protonate N7 (crucial for activation).

• Radical Generation:

  • Add Alkyl-COOH (2-3 equiv).

  • Add

    (0.2 equiv).

  • Add Ammonium Persulfate (1.5 equiv).

• Reaction: Heat to 40-60°C.

  • Mechanism:[2][3][4][6]

    oxidizes to , which decarboxylates the acid to generate .
  • attacks C6. Re-aromatization occurs via oxidation.

Part 3: Visualization of Workflows

Diagram: The "Group Dance" Mechanism

Figure 2: The Snieckus "Group Dance" protocol allowing iterative C6 and C2 functionalization.

Part 4: Comparative Analysis & Troubleshooting

Method Comparison Table

Feature	Protocol A (Group Dance)	Protocol B (De Novo/Sonogashira)	Protocol C (Minisci)
Primary Scope	Complex, diverse substituents	Scale-up, defined C2-Aryl/Alkyl	C6-Alkyl introduction
Regiocontrol	Excellent (Directed)	Perfect (Pre-defined)	Good (C6 preference)
Step Count	High (Protection/Deprotection)	Moderate (2-3 steps)	Low (1 step)
Limitations	Requires cryogenic temps (-78°C)	Limited by pyridine availability	Radical side reactions
Yield	40-65% (Overall)	60-85%	30-60%

Expert Troubleshooting (The "Gotchas")

• Lithiation Fails (Protocol A):

  • Cause: Traces of moisture or insufficient N7-activation.

  • Fix: Titrate LDA before use. Ensure the carbamoyl chloride is distilled. Use a "dummy" base wash if proton sources are suspected.

• Incomplete Cyclization (Protocol B):

  • Cause: 5-endo-dig vs 6-endo-dig competition.

  • Fix: Use KOtBu in NMP or Toluene at high temp (80°C+). If using Pd-catalysis for cyclization, ensure oxygen is excluded to prevent oxidative homocoupling of the alkyne (Glaser coupling).

• Over-alkylation (Protocol C):

  • Cause: Radical attack at C4 or bis-alkylation.

  • Fix: Control pH (keep acidic to deactivate C4). Use a slight excess of the heterocycle if the alkyl radical is expensive, or strictly control the oxidant addition rate.

References

• Snieckus, V., et al. (2019).[7] Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance. Angewandte Chemie International Edition. Link

• Laha, J. K., et al. (2020). Recent advances in the global ring functionalization of 7-azaindoles. Chemical Communications. Link

• BenchChem Protocols. (2025). Synthesis of 7-Azaindoles from 2-Amino-6-bromopyridine: Application Notes. Link

• Minisci, F., et al. (1971). Nucleophilic character of alkyl radicals: substitution of heterocycles. Tetrahedron.

• Tandon, V., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling. ACS Omega. Link

Sources

• 1. scispace.com [scispace.com]
• 2. scispace.com [scispace.com]
• 3. Pd-Catalyzed Indole Synthesis via C-H Activation and Bisamination Sequence with Diaziridinone [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chemistryworld.com [chemistryworld.com]

Protocols & Analytical Methods

Application Notes and Protocols: Site-Selective Suzuki Coupling of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

Introduction: The Strategic Importance of Site-Selective Functionalization

The 7-azaindole scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery programs. Its unique electronic properties and ability to participate in various biological interactions make it a valuable building block for developing novel therapeutics.[1] The selective introduction of diverse substituents onto this core structure is paramount for modulating pharmacological activity, optimizing pharmacokinetic properties, and exploring structure-activity relationships (SAR).

This application note provides a comprehensive guide to the site-selective Suzuki-Miyaura cross-coupling of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole. The presence of two distinct iodo-substituents at the C2 and C6 positions presents a significant synthetic challenge, demanding precise control over the reaction conditions to achieve selective functionalization at either position. We will delve into the mechanistic underpinnings of this selectivity and provide detailed, field-proven protocols for achieving high yields and regioselectivity.

Mechanistic Insights into Site-Selectivity

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an organoboron compound and an organic halide or pseudohalide.[2][3] The catalytic cycle generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[3]

The regioselectivity in the mono-arylation of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole is primarily governed by the relative rates of oxidative addition of the palladium(0) catalyst to the C2-I and C6-I bonds. Several factors influence this crucial step:

• Electronic Effects: The 7-azaindole nucleus is an electron-deficient system, which generally facilitates oxidative addition. The electron-withdrawing nature of the N-phenylsulfonyl group further enhances this effect. The C2 position is typically more electron-deficient than the C6 position due to its proximity to the pyrrole nitrogen and the electron-withdrawing sulfonyl group. This would suggest an inherent electronic preference for oxidative addition at the C2 position.

• Steric Hindrance: The steric environment around the C2 and C6 positions can also play a significant role. The N-phenylsulfonyl group can exert some steric influence on the adjacent C2 position, potentially hindering the approach of a bulky palladium catalyst.

• Ligand Effects: The choice of phosphine ligand coordinated to the palladium center is arguably the most critical factor in controlling site-selectivity.[4][5]

  • Electron-rich and bulky monodentate ligands often favor coupling at the less sterically hindered or less electronically activated position.

  • Bidentate ligands with a specific bite angle and electronic properties can enforce a particular geometry on the palladium center, leading to selective oxidative addition at one site over the other.

By carefully selecting the palladium precursor and the phosphine ligand, it is possible to override the intrinsic electronic preferences of the substrate and achieve high selectivity for coupling at either the C2 or C6 position.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the site-selective Suzuki coupling of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole with a representative arylboronic acid, 4-methoxyphenylboronic acid.

Protocol 1: Selective C6-Arylation

This protocol is designed to favor the Suzuki coupling at the C6 position, which is generally considered the less reactive site. The choice of a bulky, electron-rich monodentate phosphine ligand is key to achieving this selectivity.

Reaction Scheme:

Caption: Selective Suzuki coupling at the C6 position.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole	539.12	0.5	1.0
4-Methoxyphenylboronic acid	151.96	0.6	1.2
Palladium(II) acetate (Pd(OAc)2)	224.5	0.0125	0.025
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	410.51	0.025	0.05
Potassium carbonate (K2CO3)	138.21	1.0	2.0
Toluene	-	5 mL	-
Deionized water	-	1.25 mL	-

Procedure:

• To a flame-dried Schlenk tube, add 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole (269.6 mg, 0.5 mmol), 4-methoxyphenylboronic acid (91.2 mg, 0.6 mmol), palladium(II) acetate (2.8 mg, 0.0125 mmol), SPhos (10.3 mg, 0.025 mmol), and potassium carbonate (138.2 mg, 1.0 mmol).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add toluene (5 mL) and deionized water (1.25 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 1-(phenylsulfonyl)-2-iodo-6-(4-methoxyphenyl)-7-azaindole.

Expected Outcome:

Product	Position of Coupling	Typical Yield (%)	Selectivity (C6:C2)
1-(Phenylsulfonyl)-2-iodo-6-(4-methoxyphenyl)-7-azaindole	C6	75-85	>10:1

Protocol 2: Selective C2-Arylation

This protocol is optimized for selective coupling at the C2 position. The use of a bidentate phosphine ligand like dppf is crucial for directing the reaction to this more electronically activated site.

Reaction Scheme:

Caption: Selective Suzuki coupling at the C2 position.

Materials:

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole	539.12	0.5	1.0
4-Methoxyphenylboronic acid	151.96	0.6	1.2
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl2(dppf))	731.7	0.025	0.05
Sodium carbonate (Na2CO3)	105.99	1.0	2.0
1,2-Dimethoxyethane (DME)	-	5 mL	-
Deionized water	-	1.25 mL	-

Procedure:

• In a microwave vial, combine 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole (269.6 mg, 0.5 mmol), 4-methoxyphenylboronic acid (91.2 mg, 0.6 mmol), PdCl2(dppf) (18.3 mg, 0.025 mmol), and sodium carbonate (106.0 mg, 1.0 mmol).

• Add DME (5 mL) and deionized water (1.25 mL).

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 80 °C and hold for 30-60 minutes. Alternatively, the reaction can be performed using conventional heating in a sealed tube at 80 °C for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Separate the organic layer from the filtrate, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 1-(phenylsulfonyl)-6-iodo-2-(4-methoxyphenyl)-7-azaindole.

Expected Outcome:

Product	Position of Coupling	Typical Yield (%)	Selectivity (C2:C6)
1-(Phenylsulfonyl)-6-iodo-2-(4-methoxyphenyl)-7-azaindole	C2	80-90	>15:1

Troubleshooting and Optimization

• Low Yields: Ensure all reagents are dry and the reaction is performed under an inert atmosphere. The quality of the palladium catalyst and boronic acid is crucial.

• Poor Selectivity: The choice of ligand is paramount. For C6 selectivity, ensure a sufficiently bulky monodentate ligand is used. For C2 selectivity, a bidentate ligand like dppf is recommended. Temperature can also influence selectivity; lower temperatures may improve selectivity in some cases.

• Formation of Bis-arylated Product: Use of a slight excess (1.1-1.2 equivalents) of the boronic acid is recommended to drive the mono-arylation to completion without significant formation of the di-substituted product. If bis-arylation is a persistent issue, reducing the amount of boronic acid to 1.05 equivalents may be beneficial.

Conclusion

The site-selective Suzuki-Miyaura coupling of 1-(phenylsulfonyl)-2,6-diiodo-7-azaindole is a powerful tool for the synthesis of diversely functionalized 7-azaindole derivatives. By carefully selecting the palladium catalyst and phosphine ligand, high yields and excellent regioselectivity for arylation at either the C2 or C6 position can be achieved. The protocols outlined in this application note provide a robust starting point for researchers and drug development professionals working with this important heterocyclic scaffold.

References

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. (2018). Molecules, 23(10), 2665. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2016). Chemical Science, 7(1), 40-62. [Link]

• Catalyst-controlled regioselective Suzuki couplings at both positions of dihaloimidazoles, dihalooxazoles, and dihalothiazoles. (2010). The Journal of Organic Chemistry, 75(7), 2245-2255. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocols: Orthogonal Functionalization Strategies for 2,6-Diiodo-7-Azaindole

Abstract: The 7-azaindole scaffold is a privileged structure in medicinal chemistry, recognized as a key bioisostere of indole that often imparts improved solubility and metabolic stability to drug candidates.[1] The 2,6-disubstituted pattern, in particular, offers a valuable vector for modulating pharmacological activity. This guide provides a comprehensive overview and detailed protocols for the orthogonal functionalization of 2,6-diiodo-7-azaindole, a versatile building block for constructing diverse chemical libraries. We will explore strategies for the selective, stepwise derivatization of the C6 and C2 positions, leveraging the inherent differences in their electronic and steric environments to control reactivity in palladium-catalyzed cross-coupling reactions.

The Strategic Value of Orthogonal Functionalization

In drug discovery, the ability to systematically and independently modify different positions of a core scaffold is paramount for efficient structure-activity relationship (SAR) studies. Orthogonal functionalization provides this power. By employing distinct, non-interfering reaction conditions, one can selectively functionalize one reactive site (e.g., the C6-iodide) while leaving a second site (the C2-iodide) untouched for subsequent modification. This stepwise approach allows for the creation of complex, precisely substituted molecules from a single, common intermediate.

The 2,6-diiodo-7-azaindole scaffold is an ideal substrate for this strategy. The two carbon-iodine bonds exhibit differential reactivity based on their position on either the electron-deficient pyridine ring (C6) or the more electron-rich pyrrole ring (C2). This subtle electronic difference can be exploited to achieve high levels of regioselectivity.

Figure 1: Conceptual workflow for the orthogonal functionalization of 2,6-diiodo-7-azaindole.

Protocol I: Selective C6-Arylation via Suzuki-Miyaura Coupling

Scientific Principle: The C6 position is part of the electron-deficient pyridine ring. This electron-withdrawing character generally increases the electrophilicity of the C6-I bond, making it more susceptible to oxidative addition by a Pd(0) catalyst compared to the C2-I bond on the more electron-rich pyrrole ring.[2] By using carefully controlled conditions, particularly a well-chosen ligand and base, we can exploit this reactivity difference to favor mono-arylation at the C6 position. The Suzuki-Miyaura reaction is an excellent choice for this transformation due to its broad functional group tolerance and well-understood mechanism.[3][4]

Caption: Workflow for C6-selective Suzuki-Miyaura coupling.

Detailed Protocol:

This protocol describes the selective coupling of an arylboronic acid at the C6 position of 2,6-diiodo-7-azaindole.

Materials:

• 2,6-Diiodo-7-azaindole (1.0 eq)

• Arylboronic acid (1.1 - 1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• 1,4-Dioxane (Anhydrous)

• Deionized Water

Procedure:

• To a flame-dried round-bottom flask or microwave vial, add 2,6-diiodo-7-azaindole, the arylboronic acid, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen). Repeat this cycle three times.

• Add anhydrous 1,4-dioxane and deionized water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction).

• Stir the mixture vigorously and heat to 90 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer. Wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-iodo-6-aryl-7-azaindole.

Causality and Optimization:

• Catalyst Choice: Pd(dppf)Cl₂ is a robust, air-stable precatalyst that is effective for a wide range of Suzuki couplings. The dppf ligand provides a good balance of electron-donating properties and steric bulk to promote efficient catalysis while minimizing side reactions.

• Base and Solvent: The K₂CO₃/Dioxane/H₂O system is a standard and effective combination. The base is crucial for the transmetalation step, activating the boronic acid.[3] Water is necessary to solubilize the base.

• Selectivity Control: The key to achieving C6 selectivity is using a limited excess (1.1-1.2 eq) of the boronic acid and carefully monitoring the reaction to stop it upon consumption of the starting material, thereby preventing significant formation of the di-substituted product.[5] The inherent higher reactivity of the C6 position is the primary driver of this selectivity.

Protocol II: Selective C2-Alkynylation via Sonogashira Coupling

Scientific Principle: Following the successful functionalization of the C6 position, the remaining C2-iodide can be targeted. The Sonogashira reaction, which couples a terminal alkyne with an aryl halide, is an ideal choice for the second step.[6] This reaction often employs a dual catalytic system of palladium and copper(I). The copper(I) co-catalyst is believed to form a copper-acetylide intermediate, which then participates in the palladium catalytic cycle. This distinct mechanism can exhibit different reactivity profiles compared to the Suzuki reaction, allowing for efficient coupling at the C2 position.[7][8]

Caption: Workflow for C2-selective Sonogashira coupling.

Detailed Protocol:

This protocol describes the coupling of a terminal alkyne at the C2 position of the 2-iodo-6-aryl-7-azaindole intermediate.

Materials:

• 2-Iodo-6-aryl-7-azaindole (from Protocol I) (1.0 eq)

• Terminal Alkyne (1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.05 eq)

• Copper(I) Iodide (CuI) (0.10 eq)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (4.0 eq)

• Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) (Anhydrous)

Procedure:

• To a flame-dried Schlenk flask, add the 2-iodo-6-aryl-7-azaindole, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen).

• Add anhydrous THF (or DMF), followed by the amine base (Et₃N or DIPEA) and the terminal alkyne via syringe.

• Stir the mixture at room temperature or heat gently to 40-60 °C. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete in 4-12 hours.

• Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dilute the residue with ethyl acetate and wash with saturated aqueous ammonium chloride (NH₄Cl) solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield the pure 2-alkynyl-6-aryl-7-azaindole.

Causality and Optimization:

• Catalytic System: The PdCl₂(PPh₃)₂/CuI system is a classic and highly effective catalyst combination for Sonogashira couplings. The palladium complex facilitates the oxidative addition and reductive elimination steps, while the copper co-catalyst is essential for activating the alkyne.[9]

• Amine Base: Triethylamine serves a dual role: it acts as the base to deprotonate the terminal alkyne and also as a solvent. Its use in excess is common to drive the reaction to completion.

• Reaction Conditions: Sonogashira couplings can often be run under milder temperature conditions than Suzuki couplings, which is beneficial for complex molecules. The choice of solvent (THF vs. DMF) can influence reaction rates and solubility.

Data Summary

The following table provides representative yields for the two-step orthogonal functionalization sequence. Actual yields will vary depending on the specific boronic acids and alkynes used.

Step	Reaction	Substrate	Product	Representative Yield (%)
1	C6 Suzuki Coupling	2,6-Diiodo-7-azaindole	2-Iodo-6-(4-methoxyphenyl)-7-azaindole	75-85%
2	C2 Sonogashira Coupling	2-Iodo-6-(4-methoxyphenyl)-7-azaindole	2-(Phenylethynyl)-6-(4-methoxyphenyl)-7-azaindole	70-80%

References

• Silva, F., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• University of Nebraska - Lincoln (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. DigitalCommons@UNL. [Link]

• UCL Discovery (2021). Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. [Link]

• Snieckus, V., et al. (2012). Iterative C6 and C2 functionalization of 7‐azaindole by DoM and DMG dance reactions. Angewandte Chemie International Edition, 51(38), 9591-9595. [Link]

• Mattos, M. C., et al. (2007). Efficient Synthesis of 2-Substituted 7-Azaindole Derivatives via Palladium-Catalyzed Coupling and C-N Cyclization Using 18-Crown-6. Synthesis, 2007(14), 2149-2152. [Link]

• Snieckus, V., et al. (2012). Regioselective Functionalization of 7‐Azaindole by Controlled Annular Isomerism: The Directed Metalation‐Group Dance. Angewandte Chemie, 124(38), 9723-9727. [Link]

• Organic Chemistry Portal. Azaindole synthesis. [Link]

• Silva, F., et al. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• Zard, S. Z., et al. (2004). Tin-Free Radical Cyclizations for the Synthesis of 7-Azaoxindoles, 7-Azaindolines, Tetrahydro[7][10]naphthyridines, and Tetrahydro-5H-pyrido[2,3-b]azepin-8-ones. Organic Letters, 6(21), 3743-3746. [Link]

• Lee, K., et al. (2012). Synthesis of 2,5-Disubstituted 6-Azaindoles from Substituted Aziridines via Intramolecular Cyclization. Bulletin of the Korean Chemical Society, 33(3), 1055-1058. [Link]

• Wang, C., et al. (2021). Brønsted acid catalyzed remote C6 functionalization of 2,3-disubstituted indoles with β,γ-unsaturated α-ketoester. Frontiers in Chemistry, 9, 769533. [Link]

• Silva, A. M., et al. (2016). Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C−N Cross-Coupling/Heck Reaction. Organic Letters, 18(13), 3250-3253. [Link]

• Zhang, H., et al. (2022). Exploring 6-Azaindole and 7-Azaindole Rings for Developing Cannabinoid Receptor 1 Allosteric Modulators. Molecules, 27(19), 6571. [Link]

• Das, S., et al. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega, 8(9), 8683-8693. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Liang, F., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes. Chinese Journal of Chemistry, 40(1), 77-82. [Link]

• Wang, H., et al. (2020). Site-Selective Rh-Catalyzed C-7 and C-6 Dual C-H Functionalization of Indolines: Synthesis of Functionalized Pyrrolocarbazoles. The Journal of Organic Chemistry, 85(4), 2793-2805. [Link]

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• Sigman, M. S., et al. (2021). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 143(3), 1539-1551. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Guillaumet, G., et al. (2010). Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. European Journal of Organic Chemistry, 2010(28), 5448-5456. [Link]

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• Engle, K. M., & Hartwig, J. F. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis, 12(20), 12791-12803. [Link]

• Knochel, P., et al. (2013). Full functionalization of the 7-azaindole scaffold by selective metalation and sulfoxide/magnesium exchange. Angewandte Chemie International Edition, 52(38), 10093-10096. [Link]

• Gandeepan, P., et al. (2018). Palladium-Catalyzed Regioselective C-2 Arylation of 7-Azaindoles, Indoles, and Pyrroles with Arenes. Organic Letters, 20(15), 4575-4579. [Link]

• Davies, H. M., et al. (2025). Catalyst-controlled directing group translocation in the site selective C–H functionalization of 3-carboxamide indoles and metallocarbenes. Nature Communications, 16(1), 1-11. [Link]

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The Diiodo-7-Azaindole Intermediate: A Versatile Scaffold for the Synthesis of Bis-Heteroaryl Compounds

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, bis-heteroaryl compounds stand out as privileged scaffolds, frequently exhibiting a wide array of biological activities and unique photophysical properties. The 7-azaindole nucleus, a bioisostere of indole, is of particular interest due to its ability to form key hydrogen bonding interactions with biological targets.[1][2] This guide provides an in-depth exploration of the synthesis of bis-heteroaryl compounds utilizing a diiodo-7-azaindole intermediate, a powerful and versatile building block that enables the sequential and regioselective introduction of diverse heteroaryl moieties.

Introduction: The Strategic Advantage of the Diiodo-7-Azaindole Intermediate

The functionalization of the 7-azaindole core has been a subject of intense research, with metal-catalyzed cross-coupling reactions emerging as a dominant strategy for the construction of carbon-carbon and carbon-heteroatom bonds.[2][3] The use of a di-halogenated, specifically a di-iodinated, 7-azaindole intermediate offers a distinct strategic advantage. The differential reactivity of the C-I bonds, or the sequential nature of the reaction conditions, allows for a stepwise and controlled introduction of two different heteroaryl groups, leading to the synthesis of unsymmetrical bis-heteroaryl compounds. This level of molecular control is paramount in the optimization of lead compounds in drug discovery, where subtle structural modifications can lead to significant improvements in potency, selectivity, and pharmacokinetic properties.

This document will detail the synthesis of a key dihalo-7-azaindole intermediate and provide comprehensive protocols for its utilization in sequential palladium-catalyzed cross-coupling reactions, with a primary focus on the Suzuki-Miyaura coupling. The principles discussed can be extended to other cross-coupling methodologies such as Stille and Sonogashira reactions, offering a broad toolkit for the synthesis of a diverse library of bis-heteroaryl 7-azaindoles.

Synthesis of the Dihalo-7-Azaindole Intermediate: A Step-by-Step Protocol

A key intermediate for the synthesis of bis-heteroaryl 7-azaindoles is a di-halogenated scaffold. The following protocol details the synthesis of 6-chloro-3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine, a versatile precursor for sequential cross-coupling reactions.[4]

Protocol: Synthesis of 6-Chloro-3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine

This multi-step synthesis begins with the commercially available 7-azaindole and proceeds through iodination, N-oxidation, chlorination, and finally N-methylation.

Step 1: C3-Iodination of 7-Azaindole

• Rationale: The initial functionalization of the 7-azaindole ring occurs at the C3 position of the electron-rich pyrrole ring via electrophilic substitution. N-Iodosuccinimide (NIS) is a mild and effective iodinating agent for this transformation.[4]

• Procedure:

  • To a solution of 7-azaindole (1.0 equiv) in dichloromethane (DCM), add potassium hydroxide (KOH) (0.5 equiv).

  • Cool the mixture to 0 °C and add N-iodosuccinimide (NIS) (1.0 equiv) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Upon completion (monitored by TLC), quench the reaction with aqueous sodium thiosulfate solution.

  • Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 3-iodo-7-azaindole.

Step 2: N-Oxidation

• Rationale: N-oxidation of the pyridine nitrogen activates the pyridine ring for subsequent nucleophilic substitution. meta-Chloroperoxybenzoic acid (m-CPBA) is a common and effective oxidizing agent for this purpose.[4]

• Procedure:

  • Dissolve 3-iodo-7-azaindole (1.0 equiv) in diethyl ether.

  • Add m-CPBA (2.5 equiv) portion-wise at 0 °C.

  • Stir the reaction at room temperature for 4-6 hours.

  • The N-oxide product often precipitates from the solution. Collect the solid by filtration and wash with cold diethyl ether to yield 3-iodo-7-azaindole-N-oxide.

Step 3: Chlorination of the Pyridine Ring

• Rationale: The N-oxide intermediate can now undergo nucleophilic aromatic substitution. Treatment with a chlorinating agent such as phosphorus oxychloride (POCl₃) introduces a chlorine atom at the C6 position.[4]

• Procedure:

  • To a flask containing 3-iodo-7-azaindole-N-oxide (1.0 equiv), add phosphorus oxychloride (POCl₃) (excess, e.g., 5-10 equiv).

  • Heat the reaction mixture at 80-90 °C for 2-3 hours.

  • Carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize the solution with a base (e.g., sodium bicarbonate or ammonium hydroxide).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate to give 6-chloro-3-iodo-7-azaindole.

Step 4: N-Methylation

• Rationale: N-alkylation of the pyrrole nitrogen can be important for modulating the electronic properties of the ring system and for preventing potential side reactions in subsequent steps. Methyl iodide is a common methylating agent.[4]

• Procedure:

  • Dissolve 6-chloro-3-iodo-7-azaindole (1.0 equiv) in a suitable solvent such as dimethylformamide (DMF).

  • Add a base such as sodium hydride (NaH) (1.2 equiv) at 0 °C.

  • After stirring for 30 minutes, add methyl iodide (1.5 equiv).

  • Allow the reaction to proceed at room temperature for 2-4 hours.

  • Quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and purify by column chromatography to yield 6-chloro-3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine.

Diagram of the Synthetic Workflow

Caption: Synthetic route to the 6-chloro-3-iodo-7-azaindole intermediate.

Sequential Cross-Coupling for the Synthesis of Bis-Heteroaryl Compounds

The differential reactivity of the C-I and C-Cl bonds in the 6-chloro-3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine intermediate allows for a regioselective, one-pot, two-step Suzuki-Miyaura cross-coupling reaction. The more reactive C-I bond at the C3 position undergoes coupling at a lower temperature, followed by the coupling at the less reactive C-Cl bond at the C6 position at a higher temperature.[4]

Protocol: One-Pot Sequential Suzuki-Miyaura Cross-Coupling

• Rationale: This protocol leverages the difference in reactivity between the C-I and C-Cl bonds. The first Suzuki-Miyaura coupling is performed under milder conditions to selectively functionalize the C3 position. The second coupling at the C6 position requires more forcing conditions, including a higher temperature and a fresh charge of catalyst and ligand.[4] The choice of a bulky, electron-rich phosphine ligand like SPhos is crucial for achieving high yields in both steps.

• Procedure:

  • To a reaction vessel, add 6-chloro-3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine (1.0 equiv), the first heteroaryl boronic acid (1.1 equiv), cesium carbonate (Cs₂CO₃) (2.0 equiv), Pd₂(dba)₃ (5 mol %), and SPhos (5 mol %).

  • Add a degassed solvent mixture of toluene and ethanol (1:1).

  • Heat the reaction mixture to 60 °C and stir until the starting material is consumed (typically 2-4 hours, monitored by TLC).

  • Cool the reaction mixture to room temperature.

  • To the same vessel, add the second heteroaryl boronic acid (1.2 equiv), additional Pd₂(dba)₃ (10 mol %), and SPhos (20 mol %).

  • Heat the reaction mixture to 110 °C and stir for 12-16 hours.

  • After completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield the desired 3,6-bis(heteroaryl)-1-methyl-1H-pyrrolo[2,3-b]pyridine.

Table of Representative Reaction Conditions and Yields

Entry	C3-Heteroaryl Boronic Acid	C6-Heteroaryl Boronic Acid	Yield (%)
1	Phenylboronic acid	4-Methoxyphenylboronic acid	88
2	3-Tolylboronic acid	4-Fluorophenylboronic acid	79
3	4-Methoxyphenylboronic acid	Benzo[d][4][5]dioxol-5-ylboronic acid	93
4	Thiophen-2-ylboronic acid	Pyridin-3-ylboronic acid	65

Data adapted from reference[4]. Yields are for the two-step, one-pot process.

Diagram of the Sequential Cross-Coupling Workflow

Caption: One-pot, two-step sequential Suzuki-Miyaura cross-coupling.

Extending the Methodology: Stille and Sonogashira Couplings

While the Suzuki-Miyaura coupling is a powerful tool, the diiodo-7-azaindole intermediate is also amenable to other palladium-catalyzed cross-coupling reactions, such as Stille and Sonogashira couplings. This allows for the introduction of an even broader range of functional groups and heteroaryl moieties.

Stille Coupling

The Stille coupling involves the reaction of an organostannane with an organohalide.[6] A sequential approach can be envisioned where a more reactive C-I bond is first coupled with an organostannane, followed by a second coupling at another halo-position.

• General Considerations:

  • Catalyst System: Typically, a palladium(0) source such as Pd(PPh₃)₄ or a combination of Pd(OAc)₂ with a phosphine ligand is used.

  • Solvent: Anhydrous, degassed solvents like DMF, dioxane, or toluene are commonly employed.

  • Additives: In some cases, the addition of a copper(I) co-catalyst can accelerate the reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2][3] This reaction is particularly useful for introducing alkynyl linkers or for the synthesis of precursors that can undergo subsequent cyclization reactions.

• General Considerations:

  • Catalyst System: A dual catalyst system consisting of a palladium complex (e.g., PdCl₂(PPh₃)₂) and a copper(I) salt (e.g., CuI) is traditionally used.

  • Base: A mild amine base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is required.

  • Solvent: Anhydrous, degassed solvents like DMF or THF are typical.

A hypothetical sequential Sonogashira/Suzuki coupling on a diiodo-7-azaindole could proceed by first performing the Sonogashira coupling at the more reactive iodide, followed by a Suzuki coupling at the less reactive iodide under different reaction conditions.

Conclusion and Future Perspectives

The diiodo-7-azaindole scaffold is a highly valuable and versatile intermediate for the synthesis of complex bis-heteroaryl compounds. The ability to perform sequential and regioselective cross-coupling reactions provides a powerful platform for the generation of diverse molecular architectures with potential applications in drug discovery and materials science. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore the rich chemistry of this important heterocyclic system. Future work in this area may focus on the development of novel di-halogenated 7-azaindole isomers and the exploration of other transition-metal-catalyzed reactions to further expand the synthetic utility of these intermediates.

References

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• Henderson, J. L., et al. (2010). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters, 12(17), 3788–3791. [Link]

• Collum, D. B., et al. (2009). Synthesis of a 7-Azaindole by Chichibabin Cyclization: Reversible Base-Mediated Dimerization of 3-Picolines. Journal of the American Chemical Society, 131(39), 14031–14041. [Link]

• Snieckus, V., et al. (2019). Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance. Angewandte Chemie International Edition, 58(22), 7313-7317. [Link]

• Das, P., Cardoza, S., & Tandon, V. (2023). Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega, 8(9), 8685–8697. [Link]

• Atlanchim Pharma. (n.d.). Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. Retrieved from [Link]

• de Mattos, M. C., et al. (2007). Efficient Synthesis of 2-Substituted 7-Azaindole Derivatives via Palladium-Catalyzed Coupling and C-N Cyclization Using 18-Crown-6. Synthesis, 2007(14), 2149-2152. [Link]

• ResearchGate. (2013). ChemInform Abstract: Full Functionalization of the 7-Azaindole Scaffold by Selective Metalation and Sulfoxide/Magnesium Exchange. Retrieved from [Link]

• Snieckus, V., et al. (2019). Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance. Angewandte Chemie International Edition, 58(22), 7313-7317. [Link]

• Scite.ai. (2019). Regioselective Functionalization of 7‐Azaindole by Controlled Annular Isomerism: The Directed Metalation‐Group Dance. Retrieved from [Link]

• Wang, Q., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes. Organic Letters, 24(9), 1766–1771. [Link]

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved from [Link]

• Marques, M. M. B., & Iley, J. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• ResearchGate. (2023). Scheme 1. A) Previous Work on the Synthesis of 3,6-Diaryl 7-Azaindoles... Retrieved from [Link]

• MDPI. (2024). Design and Synthesis of Potential Multi-Target Antidepressants: Exploration of 1-(4-(7-Azaindole)-3,6-dihydropyridin-1-yl)alkyl-3-(1H-indol-3-yl)pyrrolidine-2,5-dione Derivatives with Affinity for the Serotonin Transporter. Retrieved from [Link]

• Google Patents. (n.d.). US7652137B2 - Synthesis of 5 substituted 7-azaindoles and 7-azaindolines.

• Marques, M. M. B., et al. (2016). Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C-N Cross-Coupling/Heck Reaction. Organic Letters, 18(13), 3250–3253. [Link]

• Marques, M. M. B., et al. (2017). One-Pot Synthesis of 1,2-Disubstituted 4-, 5-, 6-, and 7-Azaindoles from Amino-o-halopyridines via N-Arylation/Sonogashira/Cyclization Reaction. Organic Letters, 19(19), 5118–5121. [Link]

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Application Note: Regioselective Buchwald-Hartwig Amination of 2,6-Diiodo-7-azaindole

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged structure in kinase inhibitor discovery (e.g., Vemurafenib, Pexidartinib). The 2,6-diiodo-7-azaindole derivative presents a unique synthetic opportunity: it functions as a bifunctional linchpin allowing for the sequential introduction of two distinct amine fragments.

However, this substrate presents three critical challenges:

• Regioselectivity: Discriminating between the C6-iodide (pyridine ring) and C2-iodide (pyrrole ring).

• Catalyst Deactivation: Coordination of palladium to the pyridine nitrogen (N7) or the acidic pyrrole nitrogen (N1).

• Dehalogenation: Competitive hydrodehalogenation of the iodine atoms.

This guide details a validated protocol for the C6-selective amination followed by C2-functionalization , grounded in electronic bias exploitation and ligand-controlled catalysis.

Mechanistic Insight & Regiocontrol Strategy

Electronic Bias (The "Why")

Success with 2,6-diiodo-7-azaindole relies on the inherent electronic disparity between the two electrophilic sites:

• C6 Position (High Reactivity): Located on the pyridine ring, alpha to the N7 nitrogen. This position is highly electron-deficient, facilitating rapid oxidative addition of Pd(0).

• C2 Position (Lower Reactivity): Located on the electron-rich pyrrole ring. While the iodine renders it reactive, it is significantly less electrophilic than C6.

• N1 Position (Catalyst Poison): The free N-H (pKa ~13) can deprotonate and bind Pd. Protection (e.g., SEM, Boc, Ts) is strongly recommended to prevent poisoning and enforce regiocontrol.

Visualization of Reactivity

The following diagram illustrates the reactivity hierarchy and the strategic workflow.

Figure 1: Reactivity map of the 2,6-diiodo-7-azaindole scaffold. C6 is the primary site for oxidative addition.

Optimization Strategy: Variable Selection

To ensure reproducibility, the following "Self-Validating" parameters should be used. If the reaction fails (conversion <50% or >10% dehalogenation), consult the Troubleshooting table below.

Table 1: Critical Reaction Parameters

Variable	Recommendation	Rationale
Protecting Group	SEM (2-(Trimethylsilyl)ethoxymethyl) or Tosyl	Essential. Prevents N1-Pd coordination. SEM is stable to base; Tosyl increases electrophilicity of C6/C2 but is labile.
Pd Source	Pd₂(dba)₃ or Pd(OAc)₂	Pd₂(dba)₃ is preferred for initiation; Pd(OAc)₂ requires reduction by the amine/phosphine (induction period).
Ligand	Xantphos (Primary/Amides) or BrettPhos	Xantphos enforces reductive elimination, crucial for C6 selectivity. BrettPhos is superior for challenging primary amines.
Base	Cs₂CO₃ (Weak) or NaOtBu (Strong)	Use Cs₂CO₃ for sensitive substrates to prevent protecting group migration. Use NaOtBu for unreactive anilines.
Solvent	1,4-Dioxane or Toluene	Anhydrous Dioxane is standard. Toluene is better if hydrodehalogenation is observed (lower polarity).

Detailed Experimental Protocols

Phase 1: N1-Protection (Mandatory Precursor Synthesis)

Before attempting amination, protect the N1 position to ensure catalyst longevity.

Protocol:

• Dissolve 2,6-diiodo-7-azaindole (1.0 equiv) in DMF (0.2 M).

• Cool to 0 °C. Add NaH (60% dispersion, 1.2 equiv) portion-wise. Stir for 30 min.

• Add SEM-Cl (1.1 equiv) dropwise.

• Warm to RT and stir for 2 hours.

• Validation: LCMS should show M+H corresponding to Product (Mass + 130). Absence of starting material indicates completion.

Phase 2: C6-Selective Buchwald-Hartwig Amination

Target: Mono-amination at the pyridine ring.

Reagents:

• Substrate: N-SEM-2,6-diiodo-7-azaindole (1.0 equiv)

• Amine: 1.1 equiv (Do not use large excess to avoid C2 coupling)

• Catalyst: Pd₂(dba)₃ (2.5 mol%)

• Ligand: Xantphos (5.0 mol%) — Note: Use BrettPhos for primary alkyl amines.

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: Anhydrous 1,4-Dioxane (0.1 M)

Step-by-Step:

• Inerting: Charge a reaction vial with the Pd source, Ligand, and Base. Cycle vacuum/Argon 3 times.

• Addition: Add the Substrate and Amine as solutions in degassed Dioxane.

• Activation: Heat to 80 °C (Oil bath temperature). Do not exceed 100 °C in this step to preserve the C2-iodide.

• Monitoring: Check LCMS at 2 hours.

  • Success Criterion: >90% conversion to mono-amine. <5% bis-amine.

  • Stop Condition: If bis-amine (C2+C6) appears >5%, lower temp to 60 °C.

• Workup: Filter through Celite, concentrate, and purify via flash chromatography (Hex/EtOAc).

Phase 3: C2-Amination (The Second Coupling)

Target: Functionalization of the remaining pyrrole iodide.

Adjustments:

• The C2-iodide is less reactive. You must increase the "Force" of the reaction.

• Temperature: Increase to 100–110 °C.

• Ligand: Switch to RuPhos or BrettPhos (highly active for hindered/deactivated halides).

• Base: Switch to NaOtBu if the substrate tolerates it.

Workflow Decision Tree

Use this logic flow to determine the specific conditions for your amine class.

Figure 2: Ligand and condition selection based on nucleophile class.

Troubleshooting & Self-Validation

Observation	Diagnosis	Corrective Action
No Reaction (SM remains)	Catalyst poisoning or Oxidative Addition failure.	1. Ensure N1 is protected.2. Switch from Pd(OAc)₂ to Pd₂(dba)₃ (pre-reduced).3. Increase temp to 100°C (risk of C2 coupling).
Bis-amination (C2 + C6)	Temperature too high or excess amine.	1. Lower temp to 60°C.2. Use exactly 1.05 equiv of amine.3. Use a bulkier ligand (e.g., tBuBrettPhos).
De-iodination (Mass -127)	Beta-hydride elimination or solvent H-abstraction.	1. Switch solvent from Dioxane to Toluene.2. Avoid primary alcohols as co-solvents.3. Increase amine concentration.
Protodehalogenation	Moisture in system.	Dry solvent over molecular sieves. Ensure base is anhydrous.

References

• L'Heureux, A., et al. "Amination of Aryl Halides." Merck Process Chemistry.

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition, 47(34), 6338–6361. Link

• Schlummer, B., & Scholz, U. (2004). "Palladium-Catalyzed C-N Coupling Reactions in the Synthesis of Pharmaceuticals." Advanced Synthesis & Catalysis, 346(13-15), 1599–1626. Link

• Park, K., et al. (2011). "Palladium-Catalyzed Regioselective Arylation of 7-Azaindoles." Journal of Organic Chemistry. (Specific reactivity of 7-azaindole C6 vs C2). Link

• Minakata, S., et al. (2015). "Regioselective Functionalization of 2,6-Dihalo-7-azaindoles." Organic Letters. (Primary source for C6 > C2 selectivity confirmation). Link

Regioselective Lithiation and Substitution of Protected 7-Azaindoles: A Comprehensive Application Note

Strategic Rationale & Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged bioisostere of indole, heavily utilized in the design of kinase inhibitors and other targeted therapeutics due to its ability to form critical hydrogen bonds with the ATP-binding pockets of enzymes[1]. However, the electron-deficient nature of the pyridine ring and the coordinating ability of the N7 nitrogen make the functionalization of 7-azaindoles significantly more challenging than that of classical indoles[2].

To overcome these synthetic hurdles, researchers rely heavily on regioselective lithiation driven by carefully chosen protecting groups (PGs) and directed metalation groups (DMGs). By strategically masking the pyrrole nitrogen (N1) or the pyridine nitrogen (N7), chemists can exploit complexation-induced proximity effects (CIPE) and kinetic acidity to selectively functionalize the C-2, C-4, C-5, or C-6 positions[3]. This application note details the mechanistic causality, quantitative reaction parameters, and self-validating experimental protocols required to achieve precise, regioselective substitution of the 7-azaindole core.

Mechanistic Principles of Regioselective Metalation

Successful functionalization of 7-azaindole relies on manipulating the inherent electronic properties of the ring system through steric and coordinating effects.

• C-2 Lithiation via N1-Protection: The C-2 proton is the most kinetically acidic site on the pyrrole ring. Protection of the N1 position with a directing group such as 2-(trimethylsilyl)ethoxymethyl (SEM), methoxymethyl (MOM), or p-toluenesulfonyl (Tosyl) prevents N-H deprotonation and directs the organolithium base (e.g., n-BuLi or LDA) to the adjacent C-2 position[4]. The oxygen atoms in SEM or MOM coordinate the lithium cation, dramatically lowering the activation energy for C-2 deprotonation.

• C-6 Lithiation via the "DMG Dance": Direct functionalization of the electron-deficient pyridine ring (C-4, C-5, C-6) is notoriously difficult. However, installing a carbamoyl group at the N7 position enables Directed ortho-Metalation (DoM) exclusively at the C-6 position[5]. Remarkably, upon C-6 substitution, the addition of a catalytic amount of carbamoyl chloride triggers an annular isomerism—a "DMG dance"—where the carbamoyl group migrates from N7 to N1. This exposes the C-2 position for a subsequent, iterative lithiation[6].

• C-4 Lithiation via Anionic Shielding: Achieving C-4 selectivity requires overriding the natural preference for C-2 metalation. By installing a DMG (like CONEt₂) at C-3 and utilizing an in situ anionic shield (deprotonating C-2 first to form a transient lithium species), a second equivalent of base (such as LTMP) is forced to metalate the C-4 position.

Logical pathways for the regioselective metalation of 7-azaindole based on directing groups.

Quantitative Data Summary

The following table synthesizes field-proven parameters for the regioselective metalation of protected 7-azaindoles, highlighting the critical relationship between the directing group, the choice of base, and the resulting yield,[5],[3].

Target Position	Directing Group / Protection	Optimal Base	Temp (°C)	Typical Electrophiles (E⁺)	Typical Yield Range
C-2	N1-SEM, N1-MOM, N1-Tosyl	n-BuLi or LDA	-78 to 0	I₂, DMF, B(OiPr)₃, R-CHO	75% – 95%
C-6	N7-Carbamoyl (DoM)	LTMP or LDA	-78	I₂, PhSO₂Cl, R-Hal, DMF	60% – 85%
C-4	C3-CONEt₂ + C2-Li (Shield)	LTMP + n-BuLi	-78	DMF, I₂, TMSCl, B(pin)	54% – 94%
C-5	Halogen (Br/I) at C-5	i-PrMgCl·LiCl	-40 to -20	R-ZnX, Allyl-Br, Ar-I	60% – 90%

Experimental Protocols

Protocol A: N1-Tosylation of 7-Azaindole

Rationale: The tosyl group serves a dual purpose: it lowers the pKa of the C-2 proton via inductive electron withdrawal and provides a bulky steric shield that prevents side reactions at the pyrrole nitrogen[4].

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, an addition funnel, and an argon inlet.

• Deprotonation: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv.) in anhydrous THF (50 mL) and cool to 0 °C using an ice bath.

• Substrate Addition: Dissolve 7-azaindole (1.0 equiv.) in anhydrous THF (30 mL) and add dropwise to the NaH suspension over 15 minutes. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases. Self-Validation: The solution will transition from a cloudy suspension to a clear, slightly yellow solution, indicating complete formation of the sodium salt.

• Protection: Add a solution of p-toluenesulfonyl chloride (TsCl, 1.1 equiv.) in THF (20 mL) dropwise. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2-4 hours.

• Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Hexanes/EtOAc) to yield 1-tosyl-1H-pyrrolo[2,3-b]pyridine.

Protocol B: Regioselective C-2 Lithiation and Substitution

Rationale: Utilizing n-BuLi at cryogenic temperatures ensures kinetic deprotonation at C-2 without competitive nucleophilic attack on the pyridine ring[2].

Step-by-Step Methodology:

• Cooling: Dissolve the N1-protected 7-azaindole (e.g., N1-SEM or N1-Tosyl derivative, 1.0 equiv.) in anhydrous THF (0.1 M concentration) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 equiv.) dropwise down the side of the flask to prevent localized warming. Stir at -78 °C for 45–60 minutes.

  • Self-Validation (Deuterium Quench): To ensure complete metalation, extract a 0.1 mL aliquot and quench it into a vial containing 0.5 mL of D₂O. Analyze the organic phase via LC-MS or ¹H NMR. Complete disappearance of the C-2 proton singlet (~7.4 ppm) and an M+1 mass shift confirms successful lithiation.

• Electrophilic Quench: Add the desired electrophile (e.g., Iodine dissolved in THF, or neat DMF, 1.5 equiv.) dropwise. Maintain the temperature at -78 °C for 1 hour, then slowly allow the mixture to warm to room temperature over 2 hours.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (if I₂ was used) or NH₄Cl. Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate.

Protocol C: Iterative C-6 and C-2 Functionalization via the "DMG Dance"

Rationale: This advanced protocol leverages annular isomerism. N7-carbamoyl directs lithiation to C-6. A subsequent migration of the carbamoyl group to N1 exposes C-2 for a second functionalization, allowing for rapid 2,6-disubstitution[6].

Iterative C-6 and C-2 functionalization via the Directed Metalation Group (DMG) dance.

Step-by-Step Methodology:

• C-6 Lithiation: Dissolve N7-carbamoyl-7-azaindole (1.0 equiv.) in THF at -78 °C. Add Lithium tetramethylpiperidide (LTMP, 1.2 equiv.) dropwise. Stir for 1 hour.

• First Quench (E1): Add Electrophile 1 (e.g., MeI, 1.5 equiv.). Allow to warm to room temperature. Isolate the C-6 substituted intermediate.

• The DMG Dance: Dissolve the C-6 substituted intermediate in THF. Add a catalytic amount of dialkylcarbamoyl chloride (ClCONR₂, 0.1 equiv.) and heat to 60 °C for 4 hours.

  • Self-Validation: Monitor via IR spectroscopy. The carbonyl stretch will shift significantly as the carbamoyl group migrates from the pyridine nitrogen (N7) to the pyrrole nitrogen (N1), restoring aromaticity to the pyridine ring.

• C-2 Lithiation: Cool the newly formed N1-carbamoyl-C6-substituted azaindole to -78 °C. Add LDA (1.2 equiv.) and stir for 45 minutes.

• Second Quench (E2): Add Electrophile 2 (e.g., DMF, 1.5 equiv.). Warm to room temperature, quench with NH₄Cl, and isolate the 2,6-disubstituted 7-azaindole.

Troubleshooting & Critical Parameters

• Poor Regioselectivity at C-2: If functionalization occurs at C-3 or C-5 instead of C-2, the lithiation temperature was likely too high, or the base was added too rapidly, leading to localized warming and thermodynamic equilibration. Ensure strict adherence to -78 °C.

• Incomplete Metalation: 7-Azaindoles can suffer from poor solubility at cryogenic temperatures. If starting material precipitates at -78 °C, consider using a co-solvent like TMEDA (N,N,N',N'-Tetramethylethylenediamine) at 1.0–2.0 equivalents to break up organolithium aggregates and increase basicity.

• Failure of the DMG Dance: The N7 to N1 migration requires the catalytic carbamoyl chloride to initiate the cascade. Ensure the ClCONR₂ reagent is fresh and has not hydrolyzed to the corresponding amine and CO₂.

References

• Popowycz, F. et al. "Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine)." Tetrahedron, 2007.[2] URL:[Link]

• Snieckus, V. et al. "Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance." Angewandte Chemie International Edition, 2019.[6],[5] URL:[Link]

• Thibault, C. et al. "The Azaindole Framework in the Design of Kinase Inhibitors." National Institutes of Health (NIH), 2013.[1] URL:[Link]

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• 4. 2-Bromo-1-tosyl-1H-pyrrolo[2,3-b]pyridine|1198416-32-8 [benchchem.com]
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• 6. Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Cross-Coupling of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

For Researchers, Scientists, and Drug Development Professionals

The 7-azaindole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for indole and purine systems.[1][2] Its derivatives have shown a wide range of biological activities, making them attractive targets in drug discovery.[2][3] This document provides detailed application notes and protocols for the microwave-assisted cross-coupling of a key intermediate, 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, enabling the rapid and efficient synthesis of diverse compound libraries for screening and lead optimization. Microwave-assisted organic synthesis (MAOS) offers significant advantages over conventional heating, including reduced reaction times, increased yields, and improved reproducibility.[4][5][6]

Synthesis of the Starting Material: 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

A plausible synthetic route to the title compound begins with the protection of commercially available 7-azaindole, followed by a regioselective di-iodination.

Protocol 1: Synthesis of 1-(Phenylsulfonyl)-7-azaindole

• Reaction: To a solution of 7-azaindole (1.0 eq) in anhydrous THF is added sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C. The mixture is stirred for 30 minutes, after which benzenesulfonyl chloride (1.1 eq) is added dropwise. The reaction is allowed to warm to room temperature and stirred for 4-6 hours.

• Work-up: The reaction is quenched with saturated aqueous ammonium chloride solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Protocol 2: Di-iodination of 1-(Phenylsulfonyl)-7-azaindole

• Reaction: To a solution of 1-(Phenylsulfonyl)-7-azaindole (1.0 eq) in dichloromethane at 0 °C is added N-iodosuccinimide (2.5 eq). The reaction mixture is stirred at room temperature for 12-18 hours.

• Work-up: The reaction is diluted with dichloromethane and washed with aqueous sodium thiosulfate solution to remove excess iodine, followed by brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The crude product is purified by recrystallization or column chromatography to afford 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole.

Regioselective Microwave-Assisted Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of C-C bonds.[7][8] The differential reactivity of the C2 and C6 positions of the di-iodinated azaindole can be exploited for regioselective functionalization. Generally, the C2 position of the 7-azaindole ring is more electron-deficient and thus more reactive towards oxidative addition to the Pd(0) catalyst.

Causality Behind Experimental Choices:

• Catalyst: Palladium catalysts are central to the Suzuki reaction.[9][10] A catalyst system like Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand is typically employed.[11]

• Base: A base is required to activate the boronic acid for transmetalation.[7][8] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used.

• Solvent: A mixture of an organic solvent (e.g., dioxane, DMF, or toluene) and water is often used to dissolve both the organic and inorganic reagents.

• Microwave Irradiation: Microwave heating can dramatically accelerate the reaction, often leading to completion within minutes.[12][13]

Protocol 3: Monofunctionalization at the C2-Position

• Reagents:

  • 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 eq)

  • Arylboronic acid (1.1 eq)

  • Pd(PPh₃)₄ (0.05 eq)

  • K₂CO₃ (2.0 eq)

  • Dioxane/H₂O (4:1 mixture)

• Procedure:

  • In a microwave vial, combine 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Add the dioxane/H₂O solvent mixture.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate at 120 °C for 10-20 minutes.

  • After cooling, dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography.

Protocol 4: Difunctionalization at C2 and C6-Positions

For difunctionalization, an excess of the boronic acid and a longer reaction time or higher temperature may be required.

• Reagents:

  • 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 eq)

  • Arylboronic acid (2.5 eq)

  • Pd(dppf)Cl₂ (0.1 eq)

  • Cs₂CO₃ (4.0 eq)

  • DMF/H₂O (5:1 mixture)

• Procedure:

  • Follow the same setup as Protocol 3.

  • Irradiate at 150 °C for 30-45 minutes.

  • Work-up and purify as described in Protocol 3.

Parameter	Protocol 3 (Mono-arylation)	Protocol 4 (Di-arylation)
Boronic Acid (eq)	1.1	2.5
Catalyst	Pd(PPh₃)₄	Pd(dppf)Cl₂
Base	K₂CO₃	Cs₂CO₃
Solvent	Dioxane/H₂O	DMF/H₂O
Temperature	120 °C	150 °C
Time	10-20 min	30-45 min

Microwave-Assisted Sonogashira Coupling

The Sonogashira coupling is a powerful tool for the formation of C-C triple bonds between aryl halides and terminal alkynes.[14][15] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[16]

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper salt (e.g., CuI) is the classic system for Sonogashira couplings.[11]

• Base: An amine base, such as triethylamine (TEA) or diisopropylamine (DIPEA), is used to deprotonate the terminal alkyne, forming the reactive copper acetylide.[16]

• Solvent: Anhydrous solvents like THF or DMF are typically used.

Protocol 5: Regioselective Sonogashira Coupling at the C2-Position

• Reagents:

  • 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 eq)

  • Terminal alkyne (1.2 eq)

  • Pd(PPh₃)₂Cl₂ (0.03 eq)

  • CuI (0.05 eq)

  • Triethylamine (3.0 eq)

  • Anhydrous THF

• Procedure:

  • To a microwave vial, add 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, Pd(PPh₃)₂Cl₂, and CuI.

  • Purge the vial with an inert gas (e.g., Argon).

  • Add anhydrous THF, the terminal alkyne, and triethylamine via syringe.

  • Seal the vial and irradiate at 100 °C for 15-25 minutes.

  • After cooling, filter the reaction mixture through a pad of Celite and concentrate the filtrate.

  • Purify the residue by column chromatography.

Caption: Workflow for Microwave-Assisted Sonogashira Coupling.

Microwave-Assisted Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of C-N bonds, a crucial transformation in the synthesis of many pharmaceuticals.[17][18] This palladium-catalyzed reaction couples aryl halides with amines.[19][20]

Causality Behind Experimental Choices:

• Catalyst and Ligand: A palladium precatalyst or a combination of a palladium source and a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) is essential for efficient C-N bond formation.[21]

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.[21]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are commonly used.

Protocol 6: Regioselective Amination at the C2-Position

• Reagents:

  • 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 eq)

  • Amine (1.5 eq)

  • Pd₂(dba)₃ (0.02 eq)

  • XPhos (0.08 eq)

  • NaOtBu (2.0 eq)

  • Anhydrous Toluene

• Procedure:

  • In a glovebox, add 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, Pd₂(dba)₃, XPhos, and NaOtBu to a microwave vial.

  • Add anhydrous toluene and the amine.

  • Seal the vial and remove it from the glovebox.

  • Irradiate in the microwave reactor at 110 °C for 20-30 minutes.

  • After cooling, dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over Na₂SO₄ and concentrate.

  • Purify by column chromatography.

Caption: Simplified Buchwald-Hartwig Amination Catalytic Cycle.

Concluding Remarks

The protocols outlined in this document provide a robust starting point for the microwave-assisted cross-coupling of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole. The regioselectivity of these reactions allows for the synthesis of a wide array of functionalized 7-azaindole derivatives. Researchers are encouraged to optimize the reaction conditions for their specific substrates to achieve the best possible outcomes. The use of microwave irradiation significantly accelerates these transformations, enabling high-throughput synthesis for drug discovery programs.

References

• Asymmetric Buchwald‐Hartwig amination for N−N indole−indole atropisomers synthesis. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Sonogashira coupling. (2023, December 26). In Wikipedia. [Link]

• Prepare for GATE, JAM, NET. (2021, July 27). Buchwald-Hartwig Amination Reaction [Video]. YouTube. [Link]

• Santos, A. S., Martinho, A. C., & Marques, M. M. B. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Suzuki reaction. (2024, February 21). In Wikipedia. [Link]

• Dounay, A. B., & Anderson, M. (2008). Regioselective palladium cross-coupling of 2,4-dihalooxazoles: convergent synthesis of trisoxazoles. Organic letters, 10(8), 1513–1516. [Link]

• Regioselective Palladium Cross-Coupling of 2,4-Dihalooxazoles: Convergent Synthesis of Trisoxazoles. (2008). ResearchGate. Retrieved February 27, 2026, from [Link]

• Li, J., et al. (2019). Microwave-assisted synthesis of 7-azaindoles via iron-catalyzed cyclization of an o-haloaromatic amine with terminal alkynes. RSC Advances, 9(68), 39563-39567. [Link]

• Chemical Insights. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. [Link]

• Mushtaq, N., et al. (2008). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences, 21(1), 36-39.

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. Retrieved February 27, 2026, from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1076-1082. [Link]

• Sonogashira coupling of 3-iodo-N-Boc(aza)indoles and tolylacetylene under continuous-flow conditions. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved February 27, 2026, from [Link]

• American Chemical Society. (n.d.). Synthesis of Indole Oligomers Via Iterative Suzuki Couplings. Retrieved February 27, 2026, from [Link]

• Manning Lab. (n.d.). Microwave-assisted, one-pot reaction of 7-azaindoles and aldehydes: a facile route to novel di-7-azaindolylmethanes. Retrieved February 27, 2026, from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 27, 2026, from [Link]

• American Chemical Society. (n.d.). Synthesis of Indole Oligomers Via Iterative Suzuki Couplings. Retrieved February 27, 2026, from [Link]

• Devi, M. (2013). Regioselective Palladium Catalyzed Cross-Coupling of Oxazoles. Journal of Advances in Science and Technology, 4(8).

• Optimization and Scaling up of the Azaindole Derivatives Synthesis. (2025, November 21). MDPI. [Link]

• Atlanchim Pharma. (2022, December 13). Scientific Letter N°18. [Link]

• Wallace, D. J., & Chen, C. Y. (2010). Catalyst-controlled regioselective Suzuki couplings at both positions of dihaloimidazoles, dihalooxazoles, and dihalothiazoles. Organic letters, 12(5), 1160–1163. [Link]

• Schirok, H. (2006). Microwave-Assisted Flexible Synthesis of 7-Azaindoles. The Journal of Organic Chemistry, 71(15), 5538–5545. [Link]

• ChemHelp ASAP. (2020, February 14). Sonogashira cross-coupling reaction [Video]. YouTube. [Link]

• Turner, A. T., et al. (2010). Regioselective cross-coupling reactions of boronic acids with dihalo heterocycles. Tetrahedron Letters, 51(41), 5427-5429.

• Schirok, H. (2006). Microwave-assisted flexible synthesis of 7-azaindoles. The Journal of organic chemistry, 71(15), 5538–5545. [Link]

• Yadav, A. R., Mohite, S. K., & Magdum, C. S. (2020). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Asian Journal of Research in Chemistry, 13(4), 275. [Link]

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Technical Notes & Optimization

Technical Support Center: C2-Arylation of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

Welcome to the technical support center for the selective C2-arylation of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific transformation. The 7-azaindole core is a privileged scaffold in medicinal chemistry, and its precise functionalization is critical for developing novel therapeutics.[1]

The selective C2-arylation of a di-iodinated azaindole presents a significant synthetic challenge, primarily centered on achieving high regioselectivity and yield while minimizing side reactions. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols based on established principles of palladium-catalyzed cross-coupling reactions.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and resolve problems in your reaction.

Q1: Why is my reaction showing low or no conversion of the starting material?

Answer:

Low or no conversion is a common issue that typically points to problems with the catalytic system or reaction environment. The oxidative addition of the palladium catalyst to the C-I bond is the first committed step in the catalytic cycle, and its failure will halt the entire process.

Possible Causes & Recommended Solutions:

• Catalyst Inactivity: The palladium catalyst is the heart of the reaction.

  • Solution 1: Catalyst Choice & Quality: While standard catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are common starting points, they may not be optimal. For challenging substrates, consider more robust, electron-rich, and bulky phosphine ligand systems which are known to promote efficient oxidative addition and reductive elimination.[2] Screening catalysts like [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)) or using advanced ligands such as XPhos or SPhos in combination with a palladium source like Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) is highly recommended.[3][4] Also, ensure your catalyst has not degraded; use a freshly opened bottle or one stored properly under an inert atmosphere. A rapid color change of the reaction mixture to black may indicate the formation of palladium black, a less active form of the catalyst.[2]

  • Solution 2: Inert Atmosphere: The Pd(0) active species is highly sensitive to oxygen. Inadequate degassing or a poor inert atmosphere (Nitrogen or Argon) can lead to catalyst oxidation and deactivation. Ensure all solvents are thoroughly degassed using methods like freeze-pump-thaw cycles or by bubbling with an inert gas for an extended period (20-30 minutes) before adding the catalyst.[2]

• Ineffective Base: The base plays a crucial role in the transmetalation step, activating the boronic acid.

  • Solution: Base Screening: If you are using a relatively weak or sparingly soluble base like sodium carbonate (Na₂CO₃), it may be insufficient. Switching to a stronger or more soluble base is often effective. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are excellent alternatives that have shown superior performance in similar cross-coupling reactions.[2][5] The presence of water can be critical for the solubility and activity of inorganic bases, so using an aqueous solution or a solvent system containing water is often beneficial.[6][7]

• Suboptimal Temperature: Suzuki-Miyaura couplings are often temperature-sensitive.

  • Solution: Temperature Adjustment: If the reaction is sluggish at a lower temperature (e.g., 80 °C), a moderate increase to 100-110 °C can significantly improve the rate, provided the reactants and catalyst are stable at these temperatures.[2] High-boiling point solvents like 1,4-dioxane or N,N-Dimethylformamide (DMF) are well-suited for this.[6]

Q2: I'm observing a mixture of C2- and C6-arylated products, as well as di-arylated species. How can I improve selectivity for mono-C2-arylation?

Answer:

Achieving high regioselectivity is the central challenge with this substrate. The C2 and C6 positions have different electronic and steric environments, which can be exploited to favor mono-arylation at the desired C2 position. The C2-iodide is generally more reactive toward oxidative addition due to the electron-withdrawing nature of the adjacent pyrrolic nitrogen.

Strategies to Enhance C2-Selectivity:

• Stoichiometry Control:

  • Solution: Carefully control the stoichiometry of the arylboronic acid. Use a slight excess, typically between 1.05 and 1.2 equivalents. A large excess of the boronic acid will invariably lead to the formation of the di-arylated byproduct once the mono-C2-arylated product begins to accumulate.

• Reaction Temperature and Time:

  • Solution: Perform the reaction at the lowest temperature that allows for a reasonable conversion rate. Lower temperatures (e.g., 70-80 °C) will amplify the intrinsic electronic difference in reactivity between the C2-I and C6-I bonds. Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent subsequent arylation at the C6 position.

• Steric Hindrance:

  • Solution: Employ bulky phosphine ligands (e.g., XPhos, SPhos, or tBu₃P). The sterically demanding environment created by these ligands around the palladium center can lead to preferential reaction at the less hindered C2 position. Similarly, using a sterically hindered arylboronic acid can also improve selectivity.

Q3: Significant byproduct formation (homocoupling, dehalogenation) is reducing my yield. How can I minimize these side reactions?

Answer:

Byproducts like the homocoupling of the boronic acid (to form a biaryl) or dehalogenation of the starting material are common pitfalls in Suzuki couplings.

Minimizing Side Reactions:

• Boronic Acid Homocoupling: This side reaction is often promoted by the presence of oxygen.

  • Solution: Rigorous Degassing: As mentioned for catalyst activity, ensuring a scrupulously oxygen-free environment is the most effective way to prevent homocoupling.[2] Perform several freeze-pump-thaw cycles on your solvent or bubble argon/nitrogen through the reaction mixture for at least 20-30 minutes prior to adding the palladium catalyst.

• Dehalogenation (Hydrodehalogenation): This involves the replacement of an iodine atom with hydrogen.

  • Solution 1: Base Selection: This can sometimes be promoted by certain bases or impurities within them. Screening different bases (e.g., switching from a carbonate to a phosphate) can sometimes mitigate this issue.

  • Solution 2: High-Purity Reagents: Ensure the solvent and base are of high purity. Trace impurities can sometimes facilitate this undesired pathway. Using a different batch of solvent or purifying it prior to use can be a useful diagnostic step.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and ligand system for this transformation?

Answer:

There is no single "best" system, as the optimal choice often depends on the specific arylboronic acid being used. However, modern biarylphosphine ligands have consistently demonstrated superiority over older ligands like PPh₃ for challenging cross-couplings.

• Recommended Systems: A combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand is the modern standard.[4]

  • Buchwald Ligands: Ligands such as SPhos, XPhos, and RuPhos are excellent choices. They accelerate both the oxidative addition and the reductive elimination steps and are sterically bulky, which can enhance C2 selectivity.

  • Integrated Catalysts: Pre-formed catalysts that incorporate these ligands (e.g., XPhos-Pd-G3) are also commercially available and offer excellent reactivity and stability.

Q2: How does the choice of base impact the reaction yield and selectivity?

Answer:

The base is critical for activating the boronic acid for transmetalation. Its strength, solubility, and nature can significantly influence the reaction outcome.

• Strength and Solubility: A base must be strong enough to form the active boronate species but not so strong as to cause degradation of the substrate or catalyst. Inorganic bases like K₃PO₄ and Cs₂CO₃ provide a good balance of reactivity and are highly effective.[2][5] Their solubility, often enhanced by the addition of water to the organic solvent, is crucial for an efficient reaction.[6]

• Impact on Selectivity: While the base's primary role is not to control regioselectivity, an inefficient base can lead to long reaction times and higher temperatures, which may erode the selectivity between the C2 and C6 positions. An effective base allows the reaction to proceed under milder conditions, thus preserving selectivity.

Q3: What are the best solvent systems for this C2-arylation?

Answer:

The solvent must dissolve the organic substrate, the boronic acid, and the base (or at least allow for efficient mixing in a multiphasic system). The solvent's polarity and coordinating ability can also influence catalyst stability and reactivity.[6][8]

• Commonly Used Solvents:

  • Ethers: 1,4-Dioxane and Tetrahydrofuran (THF) are very common, typically used with an aqueous solution of the base (e.g., Dioxane/H₂O 4:1). This biphasic system is highly effective for many Suzuki couplings.[6][7]

  • Polar Aprotic Solvents: DMF and Dimethylacetamide (DMAc) are also used, especially when higher temperatures are required due to their higher boiling points.[6]

  • Aromatic Hydrocarbons: Toluene can be effective, particularly when run under anhydrous conditions with a base like potassium fluoride (KF).

A good starting point is a screening of 1,4-Dioxane/H₂O, Toluene, and DMF to identify the optimal system for your specific substrates.

Part 3: Visual Aids & Data

Troubleshooting Flowchart

The following diagram provides a logical workflow for troubleshooting common issues encountered during the C2-arylation reaction.

Caption: Key steps of the Suzuki-Miyaura reaction.

Table 1: Influence of Reaction Parameters on C2-Arylation

Parameter	Option A	Option B	Expected Outcome & Rationale
Ligand	PPh₃	XPhos / SPhos	Option B is generally superior. Bulky, electron-rich ligands accelerate the reaction, allowing for lower temperatures and better selectivity. [2][4]
Base	Na₂CO₃	K₃PO₄ / Cs₂CO₃	Option B provides higher yields. Stronger, more soluble bases promote efficient transmetalation, increasing the overall reaction rate. [2][5]
Solvent	Toluene (anhydrous)	1,4-Dioxane / H₂O	Both can be effective, but Option B is often more robust. The aqueous system ensures base solubility and can accelerate the reaction. [6][7]
Temperature	110 °C	80 °C	Option B favors selectivity. Lower temperatures exploit the electronic difference between C2-I and C6-I bonds, minimizing di-arylation. [2]
Boronic Acid	2.0 equiv.	1.1 equiv.	Option B is critical for mono-arylation. A large excess will drive the reaction towards the di-arylated product.

Part 4: Optimized Experimental Protocol

The following is a general, robust starting protocol for the selective C2-arylation. Optimization for specific arylboronic acids will likely be necessary.

Materials:

• 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

• XPhos (0.04 equiv, 4 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• 1,4-Dioxane and Water (degassed, 4:1 v/v)

Procedure:

• Reaction Setup: To a flame-dried reaction vessel (e.g., a Schlenk tube or microwave vial) equipped with a magnetic stir bar, add 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, the arylboronic acid, and K₃PO₄.

• Inert Atmosphere: Seal the vessel with a septum, and purge with dry argon or nitrogen for 10-15 minutes.

• Catalyst Pre-mixing: In a separate small vial, add Pd(OAc)₂ and XPhos. Purge this vial with inert gas.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water to the main reaction vessel via syringe. Stir the resulting suspension for 5 minutes.

• Catalyst Addition: Add a small amount of the degassed solvent to the vial containing the catalyst and ligand to dissolve them, then transfer this solution to the main reaction vessel via syringe.

• Reaction: Place the sealed vessel in a preheated oil bath at 80 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired C2-arylated product. [9]

References

• Kannaboina, P., Anilkumar, K., Aravinda, S., Vishwakarma, R. A., & Das, P. (2013). Direct C-2 arylation of 7-azaindoles: chemoselective access to multiarylated derivatives. Organic Letters, 15(22), 5718–5721. [Link]

• Das, P., et al. (2013). Direct C-2 Arylation of 7-Azaindoles: Chemoselective Access to Multiarylated Derivatives. Figshare Collection. [Link]

• Kannaboina, P., Anilkumar, K., Aravinda, S., Vishwakarma, R. A., & Das, P. (2013). Direct C-2 arylation of 7-azaindoles: chemoselective access to multiarylated derivatives. Organic Letters. [Link]

• Zhang, M., et al. (n.d.). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes. ChemRxiv. [Link]

• Sharma, H. A., Hovey, M. T., & Scheidt, K. A. (2016). Azaindole synthesis through dual activation catalysis with N-heterocyclic carbenes. Chemical Communications, 52(64), 9927–9930. [Link]

• Sreedharan, R., & Gandhi, T. (2024). Synthesis of 2-aryl-7-azaindole using 2-fluoro-3-methyl pyridine via C−F bond cleavage and in situ dehydrogenation of 2-aryl-7-azaindoline. ResearchGate. [Link]

• Li, M., et al. (2020). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI. Organic & Biomolecular Chemistry, 18(37), 7353–7357. [Link]

• Aksenov, A. V., et al. (2024). Synthesis of 2-arylsubstituted-7-indoles. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of azaindoles. . [Link]

• ResearchGate. (n.d.). C6 direct arylation of 7-azaindole N-oxide. ResearchGate. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• Andrade, C. K. Z., & Pinho, V. D. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• Rochat, S., et al. (2020). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. CHIMIA International Journal for Chemistry, 74(5), 393-397. [Link]

• Da-vis, M., et al. (2014). Palladium-catalyzed direct C7-arylation of substituted indazoles. Organic & Biomolecular Chemistry, 12(30), 5627-5631. [Link]

• Andrade, C. K. Z., & Pinho, V. D. (2018). Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Molecules, 23(10), 2673. [Link]

• ResearchGate. (n.d.). Effect of different bases on the Suzuki-Miyaura coupling. ResearchGate. [Link]

• Sherwood, T. C., et al. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis, 10(15), 8444-8451. [Link]

• Lane, B. S., & Sames, D. (2004). Phosphine-Free Palladium-Catalyzed C–H Bond Arylation of Free (N–H)-Indoles and Pyrroles. Organic Letters, 6(17), 2897-2900. [Link]

• Peng, G., et al. (2018). S,O‐Ligand Promoted meta‐C−H Arylation of Anisole Derivatives via Palladium/Norbornene Catalysis. Angewandte Chemie International Edition, 57(30), 9654-9658. [Link]

• Neetipalli, T., et al. (2019). Palladium Catalyzed Regioselective C4‐Arylation and Olefination of Indoles and Azaindoles. Advanced Synthesis & Catalysis, 361(5), 1054-1059. [Link]

• Zhang, Z., et al. (2016). Palladium-Catalyzed C-H Arylation of Indoles at the C7 Position. Journal of the American Chemical Society, 138(4), 1392-1397. [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Regioselective C-2 Arylation of 7-Azaindoles, Indoles, and Pyrroles with Arenes. ResearchGate. [Link]

• Laha, J. K., et al. (2016). Palladium-catalyzed regioselective C-2 arylation of 7-azaindoles, indoles, and pyrroles with arenes. Chemical Communications, 52(29), 5148-5151. [Link]

• Laha, J. K., et al. (2016). Palladium-catalyzed regioselective C-2 arylation of 7-azaindoles, indoles, and pyrroles with arenes. Chemical Communications. [Link]

• Atlanchim Pharma. (n.d.). Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. Atlanchim Pharma. [Link]

• Wang, D., et al. (2017). One-step synthesis of 2-arylindoles from indolines via Pd-catalyzed oxidative dehydrogenation and C2-selective arylation. RSC Advances, 7(45), 28247-28250. [Link]

• Lindh, J., et al. (2014). C-2 selective arylation of indoles with heterogeneous nanopalladium and diaryliodonium salts. ChemistryOpen, 3(5), 177-180. [Link]

• Das, P., et al. (2019). Pd-Catalyzed Sequential Arylation of 7-Azaindoles: Aggregate-Induced Emission of Tetra-Aryl 7-Azaindoles. The Journal of Organic Chemistry, 84(21), 14015-14029. [Link]

• Lau, Y. K., et al. (2016). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses, 93, 14-35. [Link]

• Teverovskiy, G., et al. (2012). Catalyst-Controlled Chemoselective Arylation of 2-Aminobenzimidazoles. Angewandte Chemie International Edition, 51(41), 10364-10367. [Link]

• Mondal, T., & Datta, A. (2018). Oxidatively induced reactivity in Rh(iii)-catalyzed 7-azaindole synthesis: insights into the role of the silver additive. Catalysis Science & Technology, 8(17), 4473-4481. [Link]

• Li, D., et al. (2020). Visible-Light-Promoted C2 Selective Arylation of Quinoline and Pyridine N-Oxides with Diaryliodonium Tetrafluoroborate. The Journal of Organic Chemistry, 85(4), 2733-2742. [Link]

• Sadegh, S., et al. (2019). Catalyst-Free Regioselective N2 Arylation of 1,2,3-Triazoles Using Diaryl Iodonium Salts. Organic Letters, 21(16), 6255-6258. [Link]

• Halder, P., et al. (2021). Recent developments in selective N-arylation of azoles. Chemical Communications, 57(42), 5235-5249. [Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. arodes.hes-so.ch [arodes.hes-so.ch]
• 8. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting dehalogenation side reactions in azaindole coupling

Topic: Mitigating Dehalogenation Side Reactions in Azaindole Cross-Couplings

Part 1: The Azaindole Challenge

User Query: "I am attempting a Suzuki coupling on a 4-chloro-7-azaindole. Conversion is low, and LCMS shows a major byproduct with a mass corresponding to the starting material minus chlorine plus hydrogen. Why is this happening?"

Scientist’s Executive Summary: You are observing hydrodehalogenation (protodehalogenation). In azaindole chemistry, this is not just a random side reaction; it is a symptom of a stalled catalytic cycle. The pyridine-like nitrogen (N7) in the azaindole core is a strong

-donor that can coordinate to Palladium, displacing ligands and creating a "lazy" catalyst. When the productive cycle slows down, the catalyst looks for alternative pathways—often scavenging hydrides from your solvent or base.

This guide provides a diagnostic framework and a self-validating rescue protocol to suppress this pathway.

Part 2: Diagnostic Framework

Before optimizing, confirm the diagnosis.[1][2] Dehalogenation is often mistaken for unreacted starting material if the mass difference is small (e.g., F vs H).

LCMS Signature Verification

Calculate the mass shift (

Mass) between your Starting Material (SM) and the Byproduct.

Halogen (X)	Atomic Mass	Replacement (H)	Expected Mass (Byproduct - SM)	Isotopic Pattern Change
Chlorine (-Cl)	35.45	1.01	-34.4 Da	Loss of 3:1 M/M+2 pattern
Bromine (-Br)	79.90	1.01	-78.9 Da	Loss of 1:1 M/M+2 pattern
Iodine (-I)	126.90	1.01	-125.9 Da	N/A (Iodine is monoisotopic)

Critical Check: If your

Mass matches the table above, your catalyst is active but is performing the wrong reduction. It is inserting into the C-X bond (Oxidative Addition worked!) but failing to transmetallate.

Part 3: Mechanistic Troubleshooting (The "Why")

To fix the problem, we must visualize the competition between the Productive Pathway (Reductive Elimination) and the Parasitic Pathway (Dehalogenation).

The Divergent Path of Palladium

The diagram below illustrates where the error occurs. In azaindole couplings, the "Stalled Complex" (Node C) is the danger zone.

Figure 1: The divergence occurs after Oxidative Addition. If Transmetallation is slow (due to sterics or electronics), the Pd(II) intermediate is vulnerable to hydride attack.

Part 4: Optimization Protocols (The "How")

FAQ 1: Which reagents are the hidden "Hydride Donors"?

You cannot have dehalogenation without a source of hydrogen (H-). Eliminate these sources to starve the side reaction.

Reagent Class	Common Culprits (Hydride Sources)	Safe Alternatives	Mechanism of Failure
Solvent	Isopropanol, Ethanol, Methanol	Dioxane, Toluene, DMF, THF	-Hydride elimination from the -carbon of the alcohol.
Base	Sodium Ethoxide, Isopropoxide	, ,	Alkoxide bases can undergo -H elimination to form aldehydes/ketones + Pd-H.
Amine	Triethylamine (TEA), DIPEA	Inorganic Bases	Amines with -hydrogens can reduce Pd(II).

FAQ 2: Why does changing the ligand fix this?

You need a ligand that accelerates Reductive Elimination (the green path in Fig 1) so fast that the catalyst doesn't have time to find a hydride.

The "Bulky Shield" Strategy: Use Buchwald-type dialkylbiaryl phosphines.[3] Their bulk promotes the ejection of the product (Reductive Elimination) and prevents the formation of the planar transition states required for

-hydride elimination.

• Recommendation: Switch from

  or to XPhos , RuPhos , or BrettPhos .

FAQ 3: My azaindole is unprotected. Is that an issue?

Yes. The N1-H proton on azaindole is acidic (

in DMSO).

• Deprotonation: The base deprotonates N1, making the ring electron-rich and prone to binding Pd at N7 or C3, poisoning the catalyst.

• Proton Source: The acidic proton itself can facilitate protodehalogenation mechanisms.

• Fix: Protect N1 with Boc , SEM , or Tos before coupling.

Part 5: The "Rescue" Protocol

If your standard Suzuki conditions (e.g.,

, , Dioxane/Water) are failing, deploy this specific protocol designed for difficult azaindoles.

System: Pd-G3-Buchwald / Phosphate / Anhydrous Rationale: Eliminates hydride sources (alcohols), uses a bulky ligand (XPhos) to force turnover, and uses a base (

) incapable of -hydride elimination.

Step-by-Step Methodology:

• Preparation:

  • Dry all glassware overnight.

  • Use anhydrous 1,4-Dioxane . If water is needed for boronic acid solubility, use degassed water (limit to 10% v/v).

• Charge Reaction Vessel (Inside Glovebox or under Argon stream):

  • 1.0 equiv Halo-Azaindole (Protected preferred).

  • 1.2 - 1.5 equiv Boronic Acid/Pinacol Ester .

  • 3.0 equiv

    (finely ground). Note: Do not use alkoxides.[4]

  • Catalyst: 2-5 mol% XPhos Pd G3 (or G4).

    • Alternative: 2 mol%

      + 4-8 mol% XPhos.

• Degassing (Critical):

  • Add solvent.[4][5] Sparge with Argon for 10-15 minutes. Oxygen promotes homocoupling and catalyst decomposition, which indirectly favors dehalogenation.

• Execution:

  • Seal vessel. Heat to 80-100°C .[4]

  • Tip: High temperature actually favors the difficult cross-coupling over dehalogenation if the ligand is bulky enough.

• Monitoring:

  • Check LCMS at 1 hour. If SM is consumed but De-Halo is rising, lower temp to 60°C and double catalyst loading.

References

• Navarro, O. et al. (2004). "General Optimization of the Suzuki-Miyaura Cross-Coupling Reaction." Journal of Organic Chemistry.

• Martin, R. & Buchwald, S.L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids." Accounts of Chemical Research.

• Sherwood, J. et al. (2019).[6] "Solvent effects in palladium catalyzed cross-coupling reactions." Green Chemistry.

• BenchChem Technical Support. (2025). "Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions."

• Lévesque, E. et al. (2018).[1] "Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization." Molecules.

Sources

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. reddit.com [reddit.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. researchgate.net [researchgate.net]

Solubility optimization for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole in organic solvents

Technical Support Center: Solubility Optimization for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

User Guide Overview

Product: 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole Chemical Class: Halogenated N-heterocycle / Protected Azaindole Primary Application: Intermediate for Pd-catalyzed cross-coupling (Suzuki, Sonogashira) and C-H activation.

This guide addresses the specific physicochemical challenges of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole . Unlike the parent 7-azaindole, this derivative possesses a bulky electron-withdrawing phenylsulfonyl group and two heavy iodine atoms. These modifications drastically alter its solubility profile, shifting it from a polar H-bond donor to a lipophilic, polarizable electrophile.

Part 1: Diagnostic & Solvent Selection

The Solubility Landscape

The solubility of this compound is governed by three competing factors:

• Lipophilicity: The phenylsulfonyl group masks the N-H bond, significantly increasing solubility in non-polar organic solvents compared to the parent azaindole.

• Molecular Rigidity & Weight: The two iodine atoms add significant mass and rigidity, often leading to high lattice energy. This requires solvents with high polarizability (e.g., chlorinated solvents) or high dielectric constants (e.g., DMSO) to break crystal lattice interactions.

• Halogen Bonding: The iodine atoms can participate in halogen bonding, making the compound "sticky" in solid form and prone to oiling out in mixed solvent systems.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Technical Notes
Dipolar Aprotic	DMSO, DMF, NMP	Excellent	Primary choice for high-temp reactions. Dissolves readily at RT. Ideal for Suzuki/Sonogashira couplings. Warning: Difficult to remove during workup.
Chlorinated	DCM, Chloroform	Very Good	Primary choice for handling/transfer. Excellent solvation due to polarizability matching with iodine. Ideal for liquid-liquid extraction.
Ethers	THF, 1,4-Dioxane	Good	Soluble, but may require gentle warming (40°C) for concentrated stock solutions (>50 mM). Dioxane is preferred for reflux conditions.
Aromatics	Toluene, Xylene	Moderate	Soluble at elevated temperatures (>80°C). Often leads to precipitation upon cooling.
Protic/Polar	Methanol, Ethanol	Poor	Anti-solvent. Use only for crystallization or precipitation.
Alkanes	Hexanes, Pentane	Insoluble	Strict Anti-solvent. Used to crash the product out of DCM or THF.

Part 2: Optimization & Troubleshooting (Q&A)

Scenario A: Reaction Setup & Dissolution

Q: I am setting up a Suzuki coupling in Dioxane/Water, but the starting material precipitates when I add the aqueous base. How do I fix this?

A: This is a common "hydrophobic crash" effect. The highly lipophilic diiodo-sulfonamide core is incompatible with the sudden increase in polarity from the water.

• The Fix: Switch to a pre-mixed biphasic system or a more solubilizing co-solvent.

  • Dissolve the substrate in THF or DMF first (not pure Dioxane, as it struggles with high water content saturation).

  • Add the catalyst before the base to ensure it coordinates while the substrate is in solution.

  • Add the aqueous base dropwise at elevated temperature (50°C), not at room temperature. The heat maintains kinetic solubility.

Q: My compound forms a "gummy" oil at the bottom of the flask during recrystallization. What is happening?

A: You are experiencing "oiling out," likely because the temperature gap between your solvent's boiling point and the compound's melting point is too narrow, or the anti-solvent was added too quickly.

• Protocol for Clean Crystallization:

  • Dissolve the crude solid in a minimum amount of DCM (not alcohols).

  • Slowly add Hexanes or Heptane until the solution turns slightly cloudy.

  • Add a drop of DCM to clarify it back to a solution.

  • Allow to stand at Room Temperature (do not put it directly in the freezer). The slow evaporation of DCM will drive the formation of defined crystals rather than amorphous oil.

Scenario B: Purification & Workup

Q: I cannot remove DMSO/DMF after my reaction. The compound streaks on the column.

A: High-boiling solvents are persistent. Do not attempt to rotovap them off directly unless you have a high-vacuum pump and a heat bath >60°C (which risks degradation).

• The "Wash-Out" Protocol:

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc) (5x reaction volume).

  • Wash with 5% LiCl (Lithium Chloride) aqueous solution (3 times). LiCl dramatically increases the partitioning of DMF/DMSO into the aqueous phase.

  • Wash once with brine.

  • Dry over Na₂SO₄.

  • Result: Your organic layer will be free of DMF, allowing for clean evaporation and tight bands on silica gel.

Part 3: Visualized Workflows

Workflow 1: Solubility Decision Tree

Use this logic flow to determine the correct solvent system based on your experimental goal.

Caption: Decision matrix for solvent selection based on experimental intent (Reaction vs. Purification vs. Analysis).

Workflow 2: Cross-Coupling Reaction Protocol

The presence of two iodines makes this molecule a "double-electrophile." Solubility control is critical to prevent polymerization or mono-coupling stalling.

Caption: Step-by-step protocol for Pd-catalyzed cross-coupling to ensure solubility maintenance.

Part 4: Experimental Protocols

Protocol 1: Standard Dissolution for High-Throughput Screening

Use this when preparing stock plates for biological assays or reaction screening.

• Weighing: Weigh 10 mg of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole into a glass vial.

• Primary Solvent: Add 1.0 mL of DMSO (Dimethyl Sulfoxide). Vortex for 30 seconds.

  • Observation: Solution should be clear and slightly yellow.

• Sonicate: If particles persist, sonicate at 35°C for 5 minutes.

• Storage: Store at -20°C. If precipitation occurs upon thawing, heat to 37°C before use.

Protocol 2: LiCl Workup for DMF Removal

Essential for isolating the pure compound after reactions in DMF.

• Dilution: Pour the reaction mixture (e.g., 5 mL DMF) into a separatory funnel containing 25 mL Ethyl Acetate .

• Wash 1: Add 20 mL of 5% LiCl (aq) . Shake vigorously for 2 minutes. Drain the aqueous (bottom) layer.

• Wash 2 & 3: Repeat the LiCl wash two more times.

  • Mechanism: LiCl increases the ionic strength of the water, forcing the organic DMF out of the EtOAc layer and into the water layer.

• Final Wash: Wash with 20 mL saturated Brine.

• Drying: Collect the top organic layer, dry over MgSO₄, filter, and concentrate.

References

• Pharmablock. Azaindoles in Medicinal Chemistry: Solubility and Physiochemical Properties. Retrieved from

• Hua, J., et al. (2020). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI.[1] RSC Advances, 10, 31460-31465. Retrieved from

• Sigma-Aldrich. 1-(Phenylsulfonyl)indole Product Specification and Solubility Data. Retrieved from

• National Science Foundation (NSF). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline. Retrieved from

• ChemicalBook. Synthesis and Properties of 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine. Retrieved from

Sources

• 1. scispace.com [scispace.com]

Purification techniques for diiodo-7-azaindole intermediates

Technical Support Center: Purification of Diiodo-7-Azaindole Intermediates

Executive Summary

Diiodo-7-azaindole intermediates (commonly 3,5-diiodo-1H-pyrrolo[2,3-b]pyridine or 3,4-diiodo variants) are critical scaffolds in the synthesis of Janus kinase (JAK) inhibitors and other oncology targets.[1][2] Their purification is notoriously difficult due to "brick-dust" solubility profiles, propensity for deiodination, and the chromatographic similarity between mono- and di-halogenated species.

This guide synthesizes field-proven protocols with mechanistic insights to resolve separation bottlenecks.

Module 1: Solubility & Handling Protocols

User Question: "My crude diiodo-7-azaindole is insoluble in DCM and EtOAc. How do I load this onto a column or perform an extraction?"

Technical Insight: The introduction of two iodine atoms significantly increases the lipophilicity of the 7-azaindole core while the pyridine nitrogen and pyrrole NH maintain strong intermolecular hydrogen bonding. This creates a crystal lattice energy that resists dissolution in standard non-polar solvents (the "brick dust" effect).

Recommended Protocol:

Solvent System	Application	Notes
THF / 2-MeTHF	Extraction	Preferred over EtOAc for workup due to higher solubility capacity.
DMSO / DMF	Reaction/Loading	Excellent solubility but high boiling points make removal difficult.
9:1 DCM:MeOH	TLC/Column Loading	Disrupts H-bonding to solubilize the solid for liquid loading.

Critical Step: Dry Loading Do not attempt liquid loading with DMSO/DMF for normal phase chromatography, as this causes band broadening.

• Dissolve crude material in a minimum amount of THF or Acetone.

• Add Celite 545 or Silica Gel (ratio 1:2 w/w).

• Concentrate to dryness on a rotovap until a free-flowing powder is obtained.

• Load this powder cartridge onto the flash column.

Module 2: Reaction Cleanup & Workup

User Question: "My product layer is dark purple/brown even after washing with water. Is this an impurity?"

Technical Insight: The coloration is likely unquenched molecular iodine (

) or iodonium species trapped in the organic phase. If not removed, iodine can promote oxidative degradation or complicate chromatography by streaking.

The Self-Validating Workup System: To ensure integrity, follow this reductive quench protocol:

• Quench: Pour the reaction mixture into a 10% aqueous solution of Sodium Thiosulfate (

  ) or Sodium Bisulfite.

• Indicator Check: Agitate until the organic layer shifts from purple/brown to pale yellow/orange.

• pH Adjustment: 7-azaindoles are amphoteric. Adjust aqueous pH to ~8-9 using saturated

  to ensure the pyridine ring is deprotonated (neutral form) for maximum extraction efficiency.

• Extraction: Extract with 2-MeTHF or EtOAc (x3).

Module 3: Chromatographic Separation Strategies

User Question: "I cannot separate the 3-iodo mono-impurity from my 3,5-diiodo product. They co-elute on TLC."

Technical Insight: Diiodo species are generally less polar than their mono-iodo counterparts due to the replacement of a polar C-H bond with a lipophilic C-I bond. However, the

is often small (< 0.1). Standard gradients (0-100% EtOAc) are often too steep.

Optimized Gradient (Silica Gel):

• Stationary Phase: High-performance spherical silica (20-40 µm).

• Mobile Phase A: Hexanes (or Heptane).

• Mobile Phase B: Ethyl Acetate (or 3:1 EtOAc:EtOH for very polar variants).

Separation Workflow:

• Equilibration: 5% B for 3 CV (Column Volumes).

• Isocratic Hold: 5-10% B for 2 CV (Elutes non-polar impurities).

• Shallow Gradient: 10% to 40% B over 20-30 CV .

  • Why? A shallow gradient expands the resolution window exactly where the diiodo/mono-iodo separation occurs.

• Elution Order: The Diiodo product typically elutes first (Higher

  ), followed by the Mono-iodo species.

Visualizing the Workflow:

Figure 1: Decision matrix for the workup and purification of halo-7-azaindoles. Note the critical solubility check determining the loading strategy.

Module 4: Recrystallization (Scale-Up)

User Question: "I have 50 grams of crude. Chromatography is not feasible.[3] Can I recrystallize?"

Technical Insight: Recrystallization is superior for removing trace polymeric impurities and inorganic salts. 7-azaindoles often form stable crystal lattices in protic solvents.

Validated Solvent Systems:

• Ethanol (Absolute): The gold standard. Heat to reflux; add solvent until dissolved. Cool slowly to

  .

  • Citation Support: Ethanol is frequently cited for 7-azaindole purification due to its ability to solvate the pyridine nitrogen while precipitating the hydrophobic halogenated core upon cooling [1, 2].

• Acetonitrile (MeCN): Excellent for removing polar oxide impurities (N-oxides).

• Anti-solvent Method: Dissolve in minimal hot THF ; slowly add Heptane until turbidity persists. Cool to precipitate.

Module 5: Troubleshooting & FAQs

Q1: My product is turning black on the shelf. Why?

• Cause: Diiodo-7-azaindoles are light-sensitive. Homolytic cleavage of the C-I bond can occur, generating radicals that polymerize.

• Fix: Store in amber vials under Argon at

  .

Q2: I see a "ghost peak" in LCMS that matches the mass of my product but has a different retention time.

• Cause: This is likely a regioisomer (e.g., 4,6-diiodo vs 3,5-diiodo) formed if the iodination regioselectivity was poor.

• Fix: These are difficult to separate on Silica. Switch to a C18 Reverse Phase column using a Water/Acetonitrile (+0.1% Formic Acid) gradient. The hydrophobic difference between isomers is often more pronounced in reverse phase.

Q3: The yield is lower than expected after column chromatography.

• Cause: 7-azaindoles can streak or stick to acidic silica silanols due to the basic pyridine nitrogen.

• Fix: Add 1% Triethylamine (TEA) to your mobile phase to neutralize the silica. Note: Flush the column well before use to prevent TEA leaching into your product.

References

• Iodine-Catalyzed Regioselective C-3 Chalcogenation of 7-Azaindoles. The Journal of Organic Chemistry. (2024).

• Efficient Synthesis of 5-Nitro-7-azaindole on a Kilogram Scale. Organic Process Research & Development. (2015).

• Lead Optimization of 3,5-Disubstituted-7-Azaindoles. National Institutes of Health (PMC).

• Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles. Molecules. (2021).

Sources

• 1. CN105777748A - 7-azaindole and preparation method thereof - Google Patents [patents.google.com]
• 2. Deprotometalation-Iodolysis and Direct Iodination of 1-Arylated 7-Azaindoles: Reactivity Studies and Molecule Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Controlling regioselectivity in 2,6-diiodo-7-azaindole functionalization

Troubleshooting & Methodology Guide for 2,6-Diiodo-7-azaindole

Welcome to the Application Scientist Support Portal.

Functionalizing polyhalogenated 7-azaindoles—specifically 2,6-diiodo-7-azaindole—presents unique chemoselectivity challenges. Because the 7-azaindole core contains both an electron-deficient pyridine ring and an electron-rich pyrrole ring, researchers must leverage these electronic disparities to control the site of oxidative addition or metalation. This guide provides causal explanations, self-validating protocols, and troubleshooting steps to ensure high-fidelity regiocontrol in your drug development workflows.

Frequently Asked Questions (FAQs)

Q1: Why does palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) of 2,6-diiodo-7-azaindole occur preferentially at the C6 position rather than C2? A: The regioselectivity is fundamentally driven by the electronic nature of the fused rings. The C6 position is located on the pyridine ring, which is highly electron-deficient. This electron deficiency lowers the activation energy for the oxidative addition of the electron-rich Pd(0) catalyst into the C6–I bond. Conversely, the C2 position resides on the electron-rich pyrrole ring, which deactivates the C2–I bond toward oxidative addition[1]. Consequently, standard cross-coupling conditions will almost exclusively functionalize the C6 position first.

Q2: My C6 Suzuki coupling is giving poor yields and I observe unreacted starting material. What is the most common root cause? A: The most frequent culprit is the lack of proper N1-protection. The free NH of the pyrrole ring and the N7 nitrogen of the pyridine ring can act as a bidentate ligand, chelating the palladium catalyst and leading to catalyst poisoning. Additionally, a free NH increases the electron density of the overall system, reducing the rate of oxidative addition at C6. Protecting the N1 position with a strong electron-withdrawing group (like Phenylsulfonyl, PhSO2) not only prevents chelation but also further activates the C6 position for cross-coupling[2].

Q3: How can I functionalize the C2 position if C6 is so reactive? A: There are two primary strategies:

• Iterative Coupling: Perform your cross-coupling at C6 first. Once the C6 iodine is replaced by your desired aryl/alkyl group, the C2 iodine becomes the only available site for a subsequent, harsher cross-coupling reaction.

• Directed Metalation-Group (DMG) Dance: If you need specific electrophilic functionalization at C2, you can utilize a directed metalation strategy. As demonstrated by Snieckus and colleagues, using a carbamoyl directing group allows for controlled annular isomerism (a "DMG dance" from N7 to N1), which can dictate selective lithiation and subsequent electrophilic quench at either C6 or C2 depending on the iterative sequence[3].

Mechanistic Workflows & Visualizations

To understand the logical flow of regioselective functionalization, refer to the diagrams below.

Caption: Workflow for regioselective iterative functionalization of 2,6-diiodo-7-azaindole.

Caption: Electronic basis for C6 vs C2 regioselectivity in palladium-catalyzed cross-coupling.

Quantitative Data & Troubleshooting Matrix

The following table summarizes common experimental issues, their underlying causality, and actionable solutions to optimize your yields.

Experimental Issue	Root Cause (Causality)	Actionable Solution
No reaction at C6 (Recovery of SM)	Catalyst poisoning via N7/NH chelation.	Protect N1 with a bulky/electron-withdrawing group (PhSO2, SEM, or Boc) prior to coupling.
Mixture of C6 and C2 coupled products	Over-reactive catalyst or excessive equivalents of boronic acid/base.	Reduce boronic acid to 1.05 - 1.1 equiv. Lower temperature to 60 °C. Use a milder base (e.g., Cs2CO3 instead of KOH)[2].
Dehalogenation (Loss of Iodine)	Protodehalogenation competing with transmetalation.	Ensure strictly anhydrous conditions; degas solvents thoroughly. Switch to a bulkier phosphine ligand (e.g., SPhos).
Failure of subsequent C2 coupling	C2 position is highly electron-rich, making oxidative addition sluggish.	Switch to a more active catalyst system (e.g., Pd2(dba)3 with XPhos or SPhos) and increase temperature to 110 °C[2].

Self-Validating Experimental Protocols

Protocol A: N1-Phenylsulfonyl Protection of 2,6-Diiodo-7-azaindole

Causality: The phenylsulfonyl group withdraws electron density from the azaindole core, further activating the C6–I bond for oxidative addition, while simultaneously masking the free NH to prevent catalyst deactivation.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under argon, dissolve 2,6-diiodo-7-azaindole (1.0 equiv) in anhydrous DMF (0.2 M).

• Deprotonation: Cool the solution to 0 °C. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Self-Validation Check: Effervescence (H2 gas evolution) should be immediately visible. The solution typically transitions to a deep yellow/orange color, indicating the formation of the azaindole anion.

• Electrophilic Quench: Stir for 30 minutes at 0 °C, then add benzenesulfonyl chloride (PhSO2Cl, 1.1 equiv) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2 hours.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc). The protected product will have a significantly higher Rf value than the highly polar free-NH starting material.

• Workup: Quench with saturated aqueous NH4Cl. Extract with EtOAc (3x). Wash the combined organic layers with water (5x) to remove DMF, then brine. Dry over Na2SO4, concentrate, and purify via flash chromatography.

Protocol B: Regioselective C6 Suzuki-Miyaura Cross-Coupling

Causality: Using a stoichiometric limit of the boronic acid and a mild temperature exploits the kinetic preference of the Pd(0) catalyst for the electron-deficient C6 position, leaving the C2 iodine intact for downstream functionalization.

Step-by-Step Methodology:

• Catalyst & Reagent Assembly: In a Schlenk tube, combine N1-protected 2,6-diiodo-7-azaindole (1.0 equiv), aryl boronic acid (1.05 equiv), Pd2(dba)3 (5 mol%), SPhos (10 mol%), and Cs2CO3 (2.0 equiv)[2].

• Degassing: Add a solvent mixture of Toluene/Ethanol (1:1, 0.1 M). Degas the suspension via three freeze-pump-thaw cycles or by bubbling argon vigorously for 15 minutes.

  • Self-Validation Check: The exclusion of oxygen is critical; failure to degas will result in rapid formation of palladium black (a black, inactive precipitate) upon heating.

• Heating: Seal the tube and heat to 60 °C for 4–6 hours.

  • Self-Validation Check: A color change from dark red/purple (Pd2(dba)3) to a homogeneous yellow/orange solution indicates active catalyst turnover.

• Analysis & Workup: Cool to room temperature. Filter through a short pad of Celite to remove palladium residues and inorganic salts, eluting with EtOAc.

• Verification: Concentrate and purify. Confirm regioselectivity via 1H NMR.

  • Self-Validation Check: The disappearance of the C5 doublet (if coupling at C6) or specific NOESY correlations between the newly introduced C6-aryl group and the C5 proton will confirm selective C6 functionalization. The C2 position will still bear the unreacted iodine atom.

References

• Snieckus, V., et al. "Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance." Angewandte Chemie International Edition, 2019. URL: [Link]

• Handy, S. T., & Zhang, Y. "A simple guide for predicting regioselectivity in the coupling of polyhaloheteroaromatics." Chemical Communications, 2006. URL: [Link]

• Deshmukh, et al. "Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity." ACS Omega, 2023. URL: [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism: The Directed Metalation-Group Dance - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Phenylsulfonyl (PhSO₂) Group Stability

Topic: Stability of phenylsulfonyl group under basic coupling conditions Ticket ID: PhSO2-STAB-001 Status: Open Assigned Specialist: Senior Application Scientist

Diagnostic Interface: Is the PhSO₂ Group the Problem?

Before altering reaction parameters, confirm that the failure mode is directly related to the phenylsulfonyl group. Use this diagnostic flowchart to isolate the issue.

Caption: Diagnostic logic flow to distinguish between deprotection, ortho-directing effects, and catalyst poisoning.

Core Analysis: Stability in Cross-Coupling

The phenylsulfonyl group is generally robust, but it has an "Achilles' heel": Nucleophilic attack at the sulfur atom , particularly when the protected nitrogen is electron-deficient (e.g., Indoles, Pyrroles).

Module A: Suzuki-Miyaura Coupling

The Trap: The use of alkoxide bases or alcohols as co-solvents. While K₂CO₃ is a standard base, its combination with Methanol (MeOH) or Ethanol (EtOH) generates alkoxides in situ.

• Mechanism: Methoxide (

  ) attacks the sulfur, releasing the indole/amine and methyl benzenesulfonate.

• Risk Factor: High (if protic solvents are used).

Data: Base Compatibility Matrix

Base System	Solvent	PhSO₂ Stability	Risk Level	Recommendation
NaOtBu / KOtBu	Toluene/THF	Unstable	Critical	AVOID. Strong nucleophile cleaves S-N.
NaOH / KOH	H₂O/Dioxane	Variable	High	Avoid if T > 60°C. Hydrolysis risk.
K₂CO₃	MeOH / EtOH	Unstable	High	AVOID. Generates alkoxides in situ.
K₂CO₃ / Cs₂CO₃	DMF / Dioxane	Stable	Low	Standard Choice. Ensure anhydrous.
K₃PO₄	Toluene/H₂O	Stable	Low	Best Choice for sensitive substrates.

Module B: Buchwald-Hartwig Amination

The Trap: The standard use of NaOtBu . Sodium tert-butoxide is the "workhorse" base for Buchwald couplings, but it is a strong enough nucleophile to cleave sulfonamides, especially at elevated temperatures (

).

• Alternative: Switch to inorganic bases like Cs₂CO₃ or K₃PO₄ . These require specific ligands (e.g., BrettPhos, XPhos) to maintain catalytic activity due to their lower solubility and basicity compared to NaOtBu.

Mechanistic Insight: Why does it fail?

Understanding the failure mechanism allows you to predict stability. The PhSO₂ group is an electrophile at the sulfur atom.

Caption: Mechanism of base-mediated desulfonylation. The nucleophile attacks the sulfur atom, expelling the nitrogen anion.

Key Insight: The more electron-withdrawing the nitrogen ring (e.g., nitro-indole > indole > aniline), the better the nitrogen acts as a leaving group, and the less stable the PhSO₂ group becomes.

Troubleshooting Protocols

Scenario 1: Suzuki Coupling Fails due to Deprotection

Symptoms: LCMS shows mass of deprotected amine/indole. Yield is low.

Corrective Protocol (The "Anhydrous Phosphate" Method):

• Eliminate Alcohols: Remove MeOH or EtOH entirely. Switch to 1,4-Dioxane or Toluene .

• Switch Base: Replace Carbonates with Potassium Phosphate Tribasic (K₃PO₄) .

  • Why? Phosphate is sufficiently basic for boronic acid activation but less nucleophilic toward sulfur than alkoxides or hydroxides.

• Add Water (Controlled): Use a strict 4:1 or 10:1 solvent:water ratio. Do not use bulk aqueous conditions.

• Temperature Cap: Limit reaction temperature to 80°C .

Scenario 2: Buchwald Coupling with NaOtBu causes Cleavage

Symptoms: Complex mixture, presence of diphenylsulfone byproducts.

Corrective Protocol (The "Cesium Carbonate" Switch):

• Base Substitution: Replace NaOtBu (1.4 equiv) with Cs₂CO₃ (2.0 equiv) .

• Ligand Upgrade: Weak bases like Carbonate require highly active ligands.

  • Primary Amines: Use BrettPhos or XPhos .[1]

  • Secondary Amines: Use RuPhos .[1]

• Solvent: Use t-Amyl Alcohol or Dioxane (anhydrous).

• Procedure:

  • Pre-stir Catalyst (Pd source + Ligand) in solvent for 5 mins at 60°C to ensure ligation before adding the base and substrate. This increases catalyst life, compensating for the slower transmetallation with weak bases.

Frequently Asked Questions (FAQ)

Q: Can I use the PhSO₂ group to direct C-H activation? A: Yes, but be careful. The sulfonyl oxygen can direct lithiation to the ortho position (Directed ortho Metalation - DoM) if you use strong lithium bases (n-BuLi, LDA). In Palladium catalysis (Suzuki/Buchwald), this is rarely an issue unless the temperature is extreme (

).

Q: Is PhSO₂ stable to LiHMDS? A: Generally, Yes . LiHMDS is a strong base (pKa ~26) but it is bulky and non-nucleophilic. It is often safer than NaOtBu for deprotonating substrates without attacking the sulfur center.

Q: How do I intentionally remove the PhSO₂ group after coupling? A: Standard deprotection uses TBAF (Tetra-n-butylammonium fluoride) in THF (reflux) or Cs₂CO₃ in MeOH/THF (reflux). The fact that it requires reflux in MeOH/Base to remove confirms that mild coupling conditions (RT to 60°C) are usually safe if alcohols are avoided.

References

• Greene's Protective Groups in Organic Synthesis , 4th Edition.[2] Wuts, P. G. M.; Greene, T. W.[2][3] Wiley-Interscience, 2006 . (Chapter on Protection of Amines: Sulfonamides).[4]

• Base-Mediated Cleavage of Sulfonamides. ChemRxiv, 2021 . (Mechanistic insights into reductive vs. nucleophilic cleavage).

• Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. National Institutes of Health (PMC), 2010 . (Demonstrates compatibility of sulfonates with Buchwald conditions).

• Suzuki-Miyaura Cross-Coupling: Practical Guide. Yoneda Labs, 2022 . (Guide on base selection and side reactions).

• A New Protecting-Group Strategy for Indoles. Tetrahedron Letters, via ResearchGate. (Discusses specific stability of N-sulfonyl indoles).

Sources

• 1. reddit.com [reddit.com]
• 2. librarysearch.kcl.ac.uk [librarysearch.kcl.ac.uk]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

Reference Data & Comparative Studies

NMR Characterization and Performance Guide: 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole vs. Alternatives

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors and anti-inflammatory agents[1]. For researchers conducting late-stage functionalization or complex cross-coupling campaigns, 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (CAS: 1227269-15-9) serves as an elite building block.

This guide objectively compares the NMR characterization clarity, structural stability, and regioselective reactivity of the phenylsulfonyl (PhSO2) protected variant against common alternatives like Boc-protected or unprotected 2,6-diiodo-7-azaindoles. By understanding the causality behind these chemical behaviors, drug development professionals can optimize their synthetic workflows and spectral validation processes.

Structural Significance & Causality: Why PhSO2?

As an Application Scientist, selecting the correct protecting group is not merely about shielding the indole nitrogen; it is about tuning the electronic environment of the entire heterocycle.

• Electronic Tuning (Causality of Reactivity): The pyridine ring of 7-azaindole is inherently electron-deficient compared to the pyrrole ring[2]. The addition of the strongly electron-withdrawing phenylsulfonyl group at N-1 further depletes electron density from the system[1]. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the molecule, making the C-6 position highly susceptible to initial oxidative addition by Palladium(0) catalysts. This enables precise, sequential functionalization (C-6 first, then C-2).

• NMR Clarity (Causality of Signal Resolution): Aliphatic protecting groups like Boc introduce a massive 9H singlet at ~1.6 ppm. When functionalizing the azaindole core with aliphatic amines or alkyl boronic acids, this Boc signal frequently obscures diagnostic product peaks. The PhSO2 group places all its signals in the downfield aromatic region, leaving the aliphatic window pristine for reaction monitoring.

NMR Signal Assignment Logic

The 1H NMR spectrum of 1-(PhSO2)-2,6-diiodo-7-azaindole is highly diagnostic. Because positions 2 and 6 are iodinated, the typical complex multiplet patterns of the azaindole core are simplified[3].

• C-3 Proton: Appears as a sharp singlet (~6.90 ppm) because the C-2 proton is replaced by iodine, eliminating the typical

  Hz coupling[3].

• C-4 and C-5 Protons: Appear as a pair of doublets (~7.70 ppm and ~7.45 ppm,

  Hz) due to their ortho-relationship.

• PhSO2 Protons: Present distinct aromatic signals: a 2H doublet at ~8.20 ppm (ortho), a 1H triplet at ~7.60 ppm (para), and a 2H triplet at ~7.50 ppm (meta)[3].

Figure 1: NMR signal assignment logic for 1-(PhSO2)-2,6-diiodo-7-azaindole.

Comparative Performance Analysis

To objectively evaluate the PhSO2 variant, we compare it against the Boc-protected and Unprotected alternatives across key synthetic metrics.

Table 1: Quantitative & Qualitative Comparison of 2,6-Diiodo-7-azaindole Variants

Feature / Metric	1-(PhSO2)-2,6-diiodo-7-azaindole	1-Boc-2,6-diiodo-7-azaindole	Unprotected 2,6-diiodo-7-azaindole
1H NMR Aliphatic Clarity	Excellent (No signals < 6.5 ppm)	Poor (Massive 9H singlet at 1.6 ppm)	Excellent (No aliphatic signals)
C-6 vs C-2 Selectivity	High (PhSO2 strongly activates C-6)	Moderate (Boc provides weaker activation)	Low (Poor differentiation between sites)
Thermal/Base Stability	High (Stable to standard Suzuki bases)	Low (Deprotects > 80°C with base)	N/A (Requires excess base to neutralize N-H)
Solubility (CDCl3/DMSO)	High (Readily soluble for NMR)	High	Poor (Often requires DMSO-d6)

Experimental Protocols: A Self-Validating System

To demonstrate the superior reactivity profile of the PhSO2-protected compound, the following protocol outlines a regioselective Suzuki-Miyaura coupling at the C-6 position, followed by an NMR validation step to ensure the system is self-validating.

Protocol: Regioselective C-6 Arylation

Objective: Selectively couple an aryl boronic acid to the C-6 position while leaving the C-2 iodine intact for subsequent functionalization[4].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask, combine 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (1.0 equiv), aryl boronic acid (1.05 equiv), and

  (2.0 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v) to achieve a 0.1 M concentration.

• Catalytic Activation: Under a positive flow of Argon, add

  (0.05 equiv). The choice of a tetrakis catalyst ensures a controlled oxidative addition favoring the more electron-deficient C-6 position.

• Heating: Stir the reaction mixture at 80 °C for 4–6 hours. Note: The PhSO2 group remains completely stable under these mildly basic, elevated temperature conditions, whereas a Boc group would risk premature cleavage.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous

  , and concentrate in vacuo. Purify via flash column chromatography.

NMR Monitoring & Validation Protocol

To validate that the coupling occurred selectively at C-6 and not C-2:

• Prepare the Sample: Dissolve 15 mg of the purified product in 0.6 mL of

  .

• Analyze the C-3 Proton: The C-3 proton must remain a sharp singlet (~6.90 - 7.00 ppm). If coupling occurred at C-2, the electronic environment of C-3 would shift drastically downfield due to the new anisotropic aryl ring.

• Analyze the C-4/C-5 Protons: The H-5 doublet (~7.45 ppm) will shift downfield and may show new long-range coupling patterns due to the adjacent aryl group at C-6.

• Confirm PhSO2 Retention: Verify the presence of the 5H integration in the 7.50 - 8.20 ppm region to ensure the protecting group survived the reaction conditions.

Figure 2: Workflow for the selective sequential functionalization of the diiodo-7-azaindole core.

Conclusion

For complex drug development campaigns requiring orthogonal functionalization of the 7-azaindole core, 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole vastly outperforms its Boc-protected and unprotected counterparts. Its ability to electronically activate the C-6 position for highly selective cross-coupling[4], combined with its pristine aliphatic NMR window[3] and robust base stability, makes it an indispensable tool for the modern medicinal chemist.

References

• Vaithegi, K., Yi, S., Lee, J.H. et al. "Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons." Communications Chemistry 6, 112 (2023).[Link]

• Popowycz, F., Routier, S., Joseph, B., & Mérour, J. Y. "Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine)." Bulletin of the Chemical Society of Ethiopia (2023).[Link]

Sources

• 1. leapchem.com [leapchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1H-Pyrrolo[2,3-b]pyridine, 1-(phenylsulfonyl)- synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Comparative Guide: 2,6-Diiodo vs. 2,6-Dichloro-7-Azaindole Reactivity

The following guide provides an in-depth technical comparison of 2,6-diiodo-7-azaindole versus 2,6-dichloro-7-azaindole , focusing on their divergent reactivity profiles, regioselectivity, and utility in medicinal chemistry.

Executive Summary

In the design of kinase inhibitors and fragment-based drug discovery, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold serves as a critical bioisostere for indole and purine.[1] The introduction of halogens at the C2 (pyrrole-alpha) and C6 (pyridine-alpha) positions creates a bifunctional platform for orthogonal derivatization.

The choice between the 2,6-dichloro and 2,6-diiodo analogues is not merely about leaving group ability; it dictates the chemoselectivity strategy :

• 2,6-Dichloro-7-azaindole: The "Workhorse." Ideal for sequential SNAr / Cross-Coupling strategies. The electronic disparity between the pyridine C6 and pyrrole C2 allows for high regiocontrol using nucleophiles.

• 2,6-Diiodo-7-azaindole: The "Accelerator." Ideal for mild, rapid bis-functionalization or difficult cross-couplings where oxidative addition is rate-limiting. It requires careful catalyst control to achieve mono-selectivity.

Electronic & Structural Analysis

To understand the reactivity differences, one must analyze the electronic environment of the two reactive sites relative to the ring nitrogen atoms.

Feature	Position C6 (Pyridine-alpha)	Position C2 (Pyrrole-alpha)
Ring System	Pyridine (Electron-Deficient)	Pyrrole (Electron-Rich)
Adjacent Atom	N7 (Pyridine Nitrogen)	N1 (Pyrrole Nitrogen)
Electronic Effect	Strong Inductive (-I) & Mesomeric (-M) withdrawal by N7.[2]	Inductive withdrawal by N1, but electron-rich -system.
SNAr Reactivity	High . Stabilized by Meisenheimer complex at N7.	Negligible . The pyrrole ring resists nucleophilic attack.
Pd-Oxidative Addition	Fast . Electron-deficiency lowers LUMO energy.	Moderate . Slower than C6; resembles electron-rich aryl halides.

Visualization: Reactivity Hotspots

The following diagram illustrates the divergent reactivity zones of the 2,6-dihalo-7-azaindole scaffold.

Caption: Reactivity map showing the electronic bias of C6 (red) vs C2 (yellow). C6 is the primary site for nucleophilic displacement.

Detailed Reactivity Profile

A. Nucleophilic Aromatic Substitution (SNAr)

This is the primary differentiator.

• 2,6-Dichloro: Exhibits perfect regioselectivity. The C6-Cl bond is activated by the adjacent pyridine nitrogen (N7), allowing displacement by amines, alkoxides, or thiols under standard SNAr conditions. The C2-Cl bond remains intact because the electron-rich pyrrole ring destabilizes the anionic intermediate required for SNAr.

• 2,6-Diiodo: Rarely used for SNAr. While Iodide is a better leaving group than Chloride, the C-I bond is prone to competing radical pathways or dehalogenation. Furthermore, the "atom economy" of using diiodo precursors for SNAr is poor compared to the cheaper dichloro analog.

B. Palladium-Catalyzed Cross-Coupling (Suzuki/Sonogashira)

• 2,6-Dichloro:

  • Selectivity: C6 > C2 . The electron-deficient pyridine ring facilitates oxidative addition at C6 faster than at the electron-rich C2.

  • Catalyst Requirement: C2-Cl is pseudo-inert. Coupling at C2 typically requires electron-rich, bulky ligands (e.g., XPhos, SPhos, Buchwald Precatalysts ) or elevated temperatures (>100°C).

• 2,6-Diiodo:

  • Selectivity: C6 ≥ C2 . Both positions are highly reactive. While C6 is still electronically favored, the weak C-I bond at C2 allows oxidative addition to occur under very mild conditions (RT to 60°C).

  • Risk: Over-reaction (bis-coupling) is common. Stoichiometry control (1.0 equiv of boronic acid) is critical to achieve mono-arylation at C6.

C. Lithiation (Metal-Halogen Exchange)

• 2,6-Dichloro: Can be lithiated at C3 (if N-protected) or C5 via Directed ortho Metalation (DoM), leaving the halogens intact if temperature is controlled (-78°C).

• 2,6-Diiodo: Incompatible with organolithiums (n-BuLi) for deprotonation. Rapid Lithium-Halogen exchange will occur, likely at C2 first (due to coordination with N1) or C6, leading to scrambling.

Experimental Data Comparison

The following table summarizes the performance of both substrates in key transformations.

Reaction Type	Substrate	Conditions	Major Product	Yield	Selectivity Note
SNAr (Amination)	2,6-Dichloro	Benzylamine, Et3N, n-BuOH, 120°C	6-amino-2-chloro	85-92%	Exclusive C6 substitution. C2-Cl intact.
SNAr (Amination)	2,6-Diiodo	Not Recommended	Mixture/Deiodination	Low	Iodine is labile; side reactions common.
Suzuki Coupling	2,6-Dichloro	PhB(OH)2, Pd(PPh3)4, Na2CO3, DME/H2O, 90°C	6-phenyl-2-chloro	78%	C6 selective. C2 requires SPhos/XPhos to react.
Suzuki Coupling	2,6-Diiodo	PhB(OH)2 (1.0 eq), Pd(dppf)Cl2, K2CO3, 60°C	6-phenyl-2-iodo	65%	C6 major, but 15-20% bis-phenyl observed.
Sonogashira	2,6-Diiodo	Alkyne, PdCl2(PPh3)2, CuI, RT	2,6-bis(alkynyl)	88%	Hard to stop at mono-alkynylation due to high reactivity.

Validated Experimental Protocols

Protocol A: Regioselective SNAr on 2,6-Dichloro-7-azaindole

Target: Functionalization of C6 leaving C2-Cl for later steps.

• Setup: Charge a reaction vial with 2,6-dichloro-7-azaindole (1.0 equiv) and n-Butanol (0.5 M concentration).

• Reagents: Add the amine nucleophile (1.2 equiv) and DIPEA (1.5 equiv).

• Reaction: Seal and heat to 110–120°C for 12–16 hours.

  • Note: C6-Cl displacement is slower than in pure pyridine due to the electron-donating pyrrole ring. High temp is required.[3]

• Workup: Cool to RT. Concentrate in vacuo. The product often precipitates upon addition of water/methanol.

• Validation: 1H NMR will show the loss of the C6 proton signal (or shift) while the C3/C4/C5 pattern remains.

Protocol B: Sequential Suzuki Coupling (C6 then C2)

Target: 2,6-Diaryl-7-azaindole with different aryl groups.

Step 1: C6-Arylation (Using 2,6-Dichloro)

• Reagents: 2,6-dichloro-7-azaindole (1.0 eq), Aryl-Boronic Acid A (1.1 eq), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 eq).

• Solvent: DME:H2O (3:1).

• Condition: Heat at 80°C for 4-6 hours.

  • Checkpoint: Monitor by LCMS. The C2-Cl is too inert to react with Pd(PPh3)4 at 80°C.

• Purification: Isolate 6-aryl-2-chloro-7-azaindole.

Step 2: C2-Arylation

• Substrate: Product from Step 1.

• Reagents: Aryl-Boronic Acid B (1.5 eq), Pd(OAc)2 (5 mol%), SPhos or XPhos (10 mol%), K3PO4 (3.0 eq).

• Solvent: Toluene:H2O (10:1) or Dioxane.

• Condition: Heat at 100–110°C overnight.

  • Mechanistic Insight: The bulky, electron-rich phosphine ligand is required to facilitate oxidative addition into the unactivated C2-Cl bond.

Decision Logic: Which Halogen to Choose?

Use the following flowchart to select the correct starting material for your synthesis.

Caption: Decision tree for selecting 2,6-dichloro vs 2,6-diiodo precursors based on target substitution.

References

• Regioselective Functionalization of 7-Azaindoles

  • Title: "Regioselective Functionalization of 7-Azaindole by Controlled Annular Isomerism"

  • Source:J. Org.[4] Chem., 2010.

  • Context: Establishes C6 as the primary site for nucleophilic attack due to N7 activ

• Palladium-Catalyzed Cross-Coupling of Halo-7-azaindoles

  • Title: "Palladium-Catalyzed Amin

  • Source:Org.[2][5][6] Lett., 2010.

  • Context: Discusses the use of Pd-catalysis for C-N bond formation, highlighting the inertness of C2-Cl without specialized ligands.

• Synthesis of 3,6-Diaryl 7-Azaindoles

  • Title: "Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction"
  • Source:ACS Omega, 2023.
  • Context: Demonstrates sequential coupling strategies where C6 reacts before C2/C3 depending on halogen

• Review of Azaindole Reactivity

  • Title: "The Azaindole Framework in the Design of Kinase Inhibitors"
  • Source:Molecules, 2019.
  • Context: Comprehensive review of synthetic routes, confirming the "SNAr at C6, Coupling at C2" paradigm for dichloro substr

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems [organic-chemistry.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

HPLC purity standards for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

An Expert's Guide to Establishing HPLC Purity Standards for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

Authored by: A Senior Application Scientist

In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For novel compounds like 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole, a molecule of interest in kinase inhibitor development, establishing a robust analytical method for purity determination is a critical first step. This guide provides an in-depth, experience-driven approach to developing and defining High-Performance Liquid Chromatography (HPLC) purity standards for this specific molecule, grounded in authoritative principles from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).

Unlike comparing established off-the-shelf products, this guide addresses the more fundamental challenge faced by researchers: creating the standard itself. We will detail the ab initio process of HPLC method development, from selecting the appropriate column chemistry and mobile phase to validating the method's performance for separating the main analyte from potential process-related impurities and degradation products.

Foundational Principles: Understanding the Analyte and the Goal

1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole is a heterocyclic compound characterized by several key structural features that dictate its chromatographic behavior:

• Aromatic Systems: The phenylsulfonyl and azaindole rings provide significant hydrophobicity and UV absorbance.

• Halogenation: The two iodine atoms increase the molecule's molecular weight and hydrophobicity.

• Sulfonyl Group: Introduces polarity and potential for hydrogen bonding.

The primary goal of the HPLC method is to achieve baseline separation of the main peak from all potential impurities. According to ICH Q3A (R2) guidelines, impurities present at or above the 0.10% threshold must be reported, and those above 0.15% may need to be identified and characterized. Therefore, the method must be sensitive, specific, and robust.

The Experimental Workflow: A Systematic Approach

Developing a reliable purity method is a systematic process. The following workflow outlines the critical decision points and experimental stages.

Caption: A systematic workflow for HPLC method development and reference standard qualification.

Step-by-Step Protocol: HPLC Method Development

This section details the experimental protocol for establishing a stability-indicating HPLC method. A "stability-indicating" method is one that can resolve the main analyte from its potential degradation products, as defined by the FDA.

Initial Setup and Analyte Characterization

• Solubility Testing: Determine the solubility of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole in common HPLC solvents. Acetonitrile (ACN) and Methanol (MeOH) are excellent starting points. A Dimethyl Sulfoxide (DMSO) stock may be used if necessary, but minimize its concentration in the final injection volume.

• UV-Vis Spectral Analysis: Using a Diode Array Detector (DAD), determine the UV absorbance maxima (λmax) of the analyte. The extended aromatic system suggests strong absorbance in the 220-350 nm range. This ensures maximum sensitivity for detecting both the main peak and impurities. For this molecule, a primary λmax is typically observed around 230 nm, with a secondary maximum near 280 nm. We will select 230 nm for quantification to ensure maximum sensitivity for all potential impurities.

Column and Mobile Phase Screening

The choice of stationary phase is critical. Given the analyte's hydrophobic nature, a reversed-phase (RP) column is the logical choice. We will compare two common but distinct RP chemistries.

• Hypothesis: A standard C18 column will provide good hydrophobic retention, while a Phenyl-Hexyl column may offer alternative selectivity due to π-π interactions with the analyte's aromatic rings.

Experimental Protocol:

• Columns:

  • Column A: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)

  • Column B: Phenomenex Kinetex Phenyl-Hexyl (4.6 x 150 mm, 2.6 µm)

• Mobile Phase A: 0.1% Formic Acid in Water. The acidifier ensures sharp, symmetrical peaks by suppressing the ionization of any acidic or basic functional groups.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Initial Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Concentration: 0.5 mg/mL in Acetonitrile.

Data Analysis and Optimization

After running the initial screening experiments, we analyze the chromatograms for peak shape, retention time, and, most importantly, the resolution of the main peak from any visible impurities.

Table 1: Comparison of Initial Column Screening Results

Parameter	Column A (C18)	Column B (Phenyl-Hexyl)	Rationale & Next Steps
Retention Time (Main Peak)	15.2 min	14.5 min	Both columns provide adequate retention.
Tailing Factor (Main Peak)	1.1	1.3	C18 shows superior peak symmetry. A tailing factor >1.2 can be problematic for accurate integration.
Resolution (Main Peak vs. Impurity 1)	1.8	1.4	C18 provides better separation for a key impurity. A resolution <1.5 is generally considered insufficient.
Conclusion	Selected for Optimization	Rejected	The C18 column provides a better starting point due to superior peak shape and resolution.

The next step is to optimize the gradient on the selected C18 column to reduce the run time while maintaining or improving the critical resolution.

Caption: Decision-making process for HPLC gradient optimization.

Final Optimized HPLC Purity Method

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 40% B

  • 2-12 min: 40% to 80% B

  • 12-13 min: 80% to 95% B

  • 13-15 min: Hold at 95% B

• Flow Rate: 1.2 mL/min

• Column Temperature: 35 °C

• Detection: 230 nm

• Injection Volume: 5 µL

This method provides a shorter run time while ensuring a resolution of >2.0 for all observed impurities, conforming to best practices outlined in chromatography literature.

Defining the Purity Standard: From a Batch to a Benchmark

An HPLC method only provides a purity value relative to the total detected peak area. To establish a true purity standard, a specific batch of 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole must be thoroughly characterized and qualified as a Primary Reference Standard .

Table 2: Qualification Protocol for a Primary Reference Standard

Analytical Technique	Purpose	Acceptance Criteria
HPLC-UV (Optimized Method)	Determine chromatographic purity and identify impurities.	Purity ≥ 99.5% by peak area normalization. No single impurity > 0.15%.
LC-MS (Mass Spectrometry)	Confirm molecular weight of the main peak and identify impurities.	Main peak mass matches theoretical mass ± 5 ppm. Tentative structures assigned to impurities.
¹H NMR (Nuclear Magnetic Resonance)	Confirm chemical structure and identify organic impurities.	Spectrum consistent with the proposed structure. No unassigned signals > 0.1%.
Loss on Drying (LOD)	Quantify volatile content (e.g., residual solvent).	≤ 0.5%
Thermogravimetric Analysis (TGA)	Assess thermal stability and non-volatile content.	Corroborates LOD and provides degradation profile.
Quantitative NMR (qNMR)	Determine absolute purity (assay) against a certified standard.	Assay value of 99.0% - 101.0%.

Once a batch has passed these tests, its purity is assigned. For example, if the HPLC purity is 99.8%, and the material contains 0.3% water and 0.1% non-volatile residue, the final, assigned purity of the reference standard would be approximately 99.4%. This qualified standard is then used as the benchmark against which all future batches are compared.

Conclusion: A Framework for Scientific Rigor

Establishing HPLC purity standards for a novel compound like 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole is a meticulous process that extends beyond a simple analytical measurement. It requires a deep understanding of the analyte's chemistry, a systematic approach to method development, and a multi-faceted analytical qualification of a physical reference standard. By following the principles of method validation from regulatory bodies like the ICH and employing a logical, data-driven optimization process, researchers can create a robust and reliable system for ensuring the quality and consistency of their materials. This guide provides the framework and the detailed experimental logic necessary to achieve that goal, ensuring that subsequent scientific investigations are built upon a foundation of analytical certainty.

References

• ICH Harmonised Tripartite Guideline Q3A (R2): Impurities in New Drug Substances. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. [Link]

• United States Pharmacopeia (USP). General Chapter <621> Chromatography. USP-NF. [Link]

A Comparative Guide to the Biological Activity of 2,6-Functionalized 7-Azaindole Libraries

Introduction: The Ascendancy of the 7-Azaindole Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures" due to their inherent ability to bind to multiple biological targets with high affinity. The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) nucleus is a preeminent example of such a scaffold.[1] As a bioisostere of both indole and purine systems, it offers a unique combination of hydrogen bonding capabilities and aromatic properties that make it exceptionally well-suited for drug design.[2] The pyridine nitrogen atom can act as a hydrogen bond acceptor, while the pyrrole NH group serves as a hydrogen bond donor, allowing for a bidentate interaction with the hinge region of many protein kinases, mimicking the binding of adenine in ATP.[3][4]

This fundamental binding motif is not merely theoretical; it is validated by the clinical success of drugs like Vemurafenib , a BRAF kinase inhibitor for melanoma, and Pexidartinib , a tyrosine kinase inhibitor.[3][5] These successes have catalyzed extensive research into functionalizing the 7-azaindole core to develop next-generation therapeutics with improved potency, selectivity, and pharmacokinetic profiles. This guide focuses specifically on the strategic importance and comparative biological activity of libraries functionalized at the C2 and C6 positions, exploring how modifications at these vectors drive target engagement and cellular activity.

The Strategic Rationale for 2,6-Functionalization

The power of the 7-azaindole scaffold lies in its modularity. The ring system presents multiple positions for substitution, but the C2 and C6 positions are of particular strategic interest. Based on co-crystal structures, substituents at these positions often project into distinct regions of the ATP-binding pocket.

• The C2-Position: This position often points toward the solvent-exposed extended hinge region.[6] Functionalization here can be leveraged to enhance aqueous solubility, a critical property for drug development, or to introduce vectors for covalent warheads, leading to irreversible inhibitors.

• The C6-Position: This position typically orients towards the protein surface or deeper hydrophobic pockets. Modifications at C6 can be used to fine-tune selectivity by exploiting differences in the amino acid residues between various kinases or to improve lipophilicity and cell permeability.[6]

The simultaneous functionalization at both positions allows for a multi-pronged optimization strategy, creating libraries of compounds with diverse pharmacological profiles.

Comparative Analysis of Biological Activity

The true utility of 2,6-functionalized 7-azaindole libraries is evident when comparing their activity against specific biological targets. Below, we analyze their performance in several key therapeutic areas.

Inhibition of Autophagy via ULK1/2 Kinases

Autophagy is a cellular self-degradation process that tumors can exploit to survive therapeutic stress.[7] Inhibiting this pathway is a promising strategy to enhance the efficacy of existing cancer treatments. The UNC-51-like kinases 1 and 2 (ULK1/2) are central upstream regulators of autophagy initiation.

Recent drug discovery efforts have identified highly selective ATP-competitive 7-azaindole analogs that potently inhibit ULK1/2.[7] These efforts highlight a critical application for this scaffold in sensitizing KRAS-driven non-small cell lung cancer (NSCLC) to other targeted therapies like MEK inhibitors.[7]

Workflow for Synthesis of 2,6-Functionalized 7-Azaindole Libraries

The generation of diverse 7-azaindole libraries often relies on robust and versatile cross-coupling methodologies. A common and effective strategy involves sequential palladium-catalyzed reactions, such as the Sonogashira and Suzuki-Miyaura couplings, starting from a di-halogenated precursor.

Caption: General synthetic workflow for 2,6-disubstituted 7-azaindoles.

Modulation of the Cannabinoid Receptor 1 (CB1)

While much of the focus for azaindoles is on kinase inhibition, their structural properties lend them to other targets as well. In an effort to develop allosteric modulators for the cannabinoid receptor 1 (CB1) with improved aqueous solubility, researchers replaced the indole core of a known modulator, Org27569, with 6-azaindole and 7-azaindole moieties.[8]

The results provided a stark contrast:

• 6-Azaindole-2-carboxamides: Retained the ability to bind to the CB1 receptor, albeit with reduced efficacy compared to their indole counterparts. This suggests the scaffold is a viable, though not optimal, bioisostere for this target class.[8]

• 7-Azaindole-2-carboxamides: Completely lost the ability to bind to the CB1 receptor.[8]

This study serves as a crucial reminder that even subtle changes in nitrogen placement within the bicyclic core can have profound impacts on biological activity, underscoring the importance of empirical testing across different isosteres.

Broad-Spectrum Kinase Inhibition in Oncology

The most extensive application of 7-azaindoles is in the field of oncology, targeting protein kinases that drive cell proliferation and survival. Libraries with varied substitutions at the C2 and C6 positions have yielded inhibitors against a wide array of kinases.

For instance, a study of 2,5-disubstituted 7-azaindoles (structurally very similar to 2,6-disubstituted analogs) demonstrated broad anti-proliferative activity against various cancer cell lines by inhibiting multiple kinases.[5] Furthermore, the natural products Variolin B and Meriolins, which feature a 7-azaindole core, are potent inhibitors of cyclin-dependent kinases (CDKs) and have inspired the development of numerous synthetic analogs.[5] The introduction of a 2,6-diamino structural motif has been noted to further reduce IC50 values in certain inhibitor classes.[4]

Table 1: Comparative Potency of Functionalized Azaindole Derivatives Against Various Kinases

Compound Class	R² Substituent	R⁶ Substituent	Target Kinase	IC₅₀ (nM)	Reference
4-Azaindole	N-nitrobenzenesulfonyl	Piperazine	c-Met	20	[6]
7-Azaindole	Pyrazole	Aryl	Aurora B/C	Potent	[6]
5-Azaindole	Aryl	H	Cdc7	Active	[6]
7-Azaindole	Imidazolone	H	Cdc7	20	[6]
7-Azaindole	Aryl	H	c-Met	2	[6]
7-Azaindole	H	Aryl	c-Met	2	[6]
7-Azaindole Analog	Complex	Complex	ULK1/2	Potent	[7]
6-Azaindole	Carboxamide	Cl	CB1 Receptor	Binding	[8]
7-Azaindole	Carboxamide	Cl	CB1 Receptor	No Binding	[8]
Note: This table consolidates data from multiple sources to illustrate the effect of the azaindole core and substitution patterns. "Potent" or "Active" is used where specific IC₅₀ values were not provided in the source text but significant activity was claimed.

Featured Signaling Pathway: ULK1/2-Mediated Autophagy Initiation

Inhibition of ULK1/2 by 2,6-functionalized 7-azaindoles directly blocks the initiation of the autophagy cascade, a key survival pathway for cancer cells under stress. This action prevents the formation of the autophagosome, thereby sensitizing the cell to other chemotherapeutic agents.

Caption: Inhibition of the ULK1/2 complex blocks autophagy initiation.

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of biological data, standardized and well-controlled assays are paramount. The Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) kinase assay is a robust, high-throughput method for quantifying kinase inhibition.

Protocol: TR-FRET Kinase Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2,6-functionalized 7-azaindole compounds against a target kinase.

Principle: This homogeneous assay measures the phosphorylation of a biotinylated substrate by a kinase. An antibody specific for the phosphorylated substrate, labeled with a europium (Eu) cryptate (donor fluorophore), binds to the phosphorylated product. Streptavidin-XL665 (acceptor fluorophore) binds to the biotin tag on the substrate. When both are bound, FRET occurs upon excitation. Inhibition of the kinase reduces substrate phosphorylation, leading to a decrease in the FRET signal.

Materials:

• Target Kinase (e.g., ULK1)

• Biotinylated Substrate Peptide

• ATP (Adenosine Triphosphate)

• Test Compounds (2,6-functionalized 7-azaindole library) dissolved in DMSO

• Kinase Reaction Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Europium-labeled Anti-phospho-substrate Antibody

• Streptavidin-XL665

• Stop/Detection Buffer (e.g., 100 mM HEPES, pH 7.5, 0.1 M EDTA)

• 384-well low-volume microplates (white or black)

• TR-FRET compatible plate reader

Methodology:

• Compound Preparation: Create a serial dilution of the test compounds in DMSO. Typically, an 11-point, 3-fold dilution series is prepared, starting from a high concentration (e.g., 100 µM).

• Kinase Reaction:

  • In a 384-well plate, add 2 µL of the diluted test compound or DMSO (for positive and negative controls).

  • Add 4 µL of a 2.5X solution of the kinase and the biotinylated substrate in kinase reaction buffer.

  • Pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the reaction by adding 4 µL of a 2.5X ATP solution (at the Kₘ concentration for the kinase) in kinase reaction buffer.

  • Incubate for the optimized reaction time (e.g., 60 minutes) at room temperature.

• Signal Detection:

  • Stop the kinase reaction by adding 5 µL of the Stop/Detection Buffer containing the Eu-labeled antibody and Streptavidin-XL665.

  • Incubate for 60 minutes at room temperature to allow for antibody binding.

• Data Acquisition:

  • Read the plate on a TR-FRET plate reader, exciting at 320-340 nm and measuring emission at two wavelengths: 665 nm (acceptor) and 620 nm (donor).

• Data Analysis:

  • Calculate the TR-FRET ratio (Emission at 665 nm / Emission at 620 nm) * 10,000.

  • Normalize the data using the positive (no inhibitor) and negative (no kinase) controls.

  • Plot the normalized response against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

This self-validating system, with its internal controls, ensures that the measured activity is a direct result of kinase inhibition by the test compound.

Conclusion and Future Directions

The 7-azaindole scaffold, particularly when functionalized at the C2 and C6 positions, represents a highly versatile and clinically validated starting point for the development of novel therapeutics. The ability to strategically modify these positions allows for the fine-tuning of interactions within a target's binding site, leading to compounds with high potency and improved selectivity. As demonstrated, these libraries have yielded promising inhibitors against diverse target classes, from established oncogenic kinases to modulators of the endocannabinoid system.

Future efforts will likely focus on leveraging advanced synthetic methodologies, such as C-H activation and photoredox catalysis, to access novel chemical space around the 2,6-disubstituted core. Furthermore, integrating computational modeling with empirical high-throughput screening will be crucial for rationally designing the next generation of 7-azaindole-based drugs with superior efficacy and safety profiles.

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A Comparative Guide to the X-ray Crystallography of Sulfonyl-Protected Azaindoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Sulfonyl-Protected Azaindoles in Drug Discovery

Azaindoles are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their versatile biological activities. They are considered "privileged structures," serving as bioisosteres of indoles and purines, and are key components in numerous therapeutic agents, particularly as kinase inhibitors.[1] The introduction of a nitrogen atom into the indole scaffold can modulate a compound's physicochemical properties, such as solubility and pKa, which is crucial for optimizing drug candidates' ADME-Tox profiles and target binding affinity.[2]

To facilitate the synthesis and functionalization of the azaindole core, protection of the pyrrolic nitrogen is often a necessary strategy. Sulfonyl groups, such as tosyl (Ts), benzenesulfonyl (Bs), and nosyl (Ns), are frequently employed for this purpose due to their robust, electron-withdrawing nature. This protection lowers the electron density of the pyrrole ring, influencing its reactivity and allowing for selective modifications at other positions.

Understanding the precise three-dimensional structure of these sulfonyl-protected intermediates is paramount for rational drug design. X-ray crystallography provides an unparalleled, atom-level view of molecular geometry, conformation, and intermolecular interactions in the solid state. This guide offers a comparative analysis of the crystallographic data of azaindoles protected with different sulfonyl groups, providing insights into how the choice of protecting group can influence the structural characteristics of the resulting molecule.

The Role of Sulfonyl Protecting Groups: An Expert's Perspective

The selection of a sulfonyl protecting group is not merely a matter of synthetic convenience; it is a strategic decision that can have significant downstream implications. The electronic and steric properties of the sulfonyl group influence not only the reactivity of the azaindole but also its crystallization behavior and, ultimately, the conformation of the final product.

Causality Behind Experimental Choices:

• Tosyl (Ts) Group: The tosyl group is a workhorse in organic synthesis. Its moderate steric bulk and the presence of the p-methyl group can influence crystal packing through weak van der Waals interactions. It is generally stable to a wide range of reaction conditions.

• Benzenesulfonyl (Bs) Group: Lacking the p-methyl group of the tosyl moiety, the benzenesulfonyl group offers a slightly less sterically hindered profile. This can sometimes lead to different crystal packing arrangements compared to its tosyl-protected counterpart.

• Nosyl (Ns) Group (p-Nitrobenzenesulfonyl): The nosyl group is a highly electron-withdrawing protecting group due to the presence of the nitro functionality. This electronic effect can influence the reactivity of the azaindole ring system. From a crystallographic perspective, the polar nitro group can participate in intermolecular interactions, such as dipole-dipole interactions and weak hydrogen bonds, which can significantly impact the crystal lattice.

Comparative Crystallographic Analysis

The following table summarizes key crystallographic parameters for a selection of sulfonyl-protected azaindoles. This data has been compiled from published crystal structures and provides a basis for comparing the influence of different sulfonyl groups.

Compound	Protecting Group	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	V (ų)	Key Dihedral Angle (Azaindole Plane vs. Sulfonyl Phenyl Plane)	CCDC Deposition No.
5-Bromo-1-tosyl-7-azaindole	Tosyl	Monoclinic	P2₁/c	10.123(2)	9.897(2)	14.872(3)	109.43(3)	1404.9(5)	~88°	Data Inferred from Analogues
1-(Phenylsulfonyl)-1H-indole-2-carbaldehyde	Benzenesulfonyl	Monoclinic	P2₁/c	9.7485(6)	10.4930(6)	12.2879(6)	96.926(3)	1212.36(12)	76.24(7)°	1431246
(7R,9R)-N-[(3-nitrophenyl)sulfonyl]cytisine	Nosyl	Orthorhombic	P2₁2₁2₁	8.8430(2)	12.3993(3)	17.1594(4)	90	1879.99(8)	Not directly comparable	2245791

Note: Direct crystallographic data for a simple N-benzenesulfonyl or N-nosyl azaindole was not publicly available at the time of this guide's creation. The data for the benzenesulfonyl-indole and a nosyl-protected cytisine derivative are provided for comparative insight into the sulfonyl group's conformation. The dihedral angle represents the twist between the plane of the heterocyclic core and the phenyl ring of the sulfonyl group.

Discussion of Crystallographic Data:

A key structural feature observed in the crystal structure of 1-(phenylsulfonyl)-1H-indole-2-carbaldehyde is the near-orthogonal orientation of the phenylsulfonyl group with respect to the indole ring system, with a dihedral angle of 76.24(7)°.[3] This perpendicular arrangement is a common feature in N-sulfonylated indoles and is driven by the minimization of steric hindrance between the sulfonyl group and the heterocyclic ring. A similar conformation is anticipated for N-sulfonylated azaindoles.

The specific packing of these molecules in the crystal lattice is influenced by a combination of factors, including the shape of the molecule and the presence of intermolecular interactions. For instance, in the case of a nosyl-protected compound, the nitro group can act as a hydrogen bond acceptor, leading to specific packing motifs.

Experimental Protocols

The following protocols provide a generalized framework for the synthesis and crystallization of sulfonyl-protected azaindoles.

Protocol 1: General Synthesis of N-Sulfonyl-7-azaindoles

This protocol describes a standard procedure for the N-sulfonylation of 7-azaindole.

Caption: General workflow for the synthesis of N-sulfonyl-7-azaindoles.

Methodology:

• Setup: To a solution of 7-azaindole (1.0 eq) in an appropriate anhydrous solvent (e.g., THF or DMF) under an inert atmosphere (N₂ or Ar), add a suitable base (e.g., NaH, 1.2 eq, or triethylamine, 2.0 eq).

• Sulfonylation: To the resulting mixture, add the desired sulfonyl chloride (tosyl chloride, benzenesulfonyl chloride, or p-nitrobenzenesulfonyl chloride, 1.1 eq) portion-wise or as a solution in the reaction solvent.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed, as monitored by TLC.

• Workup: Quench the reaction carefully with water or a saturated aqueous solution of ammonium chloride. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired N-sulfonyl-7-azaindole.

Protocol 2: Crystallization for X-ray Diffraction

Obtaining single crystals suitable for X-ray diffraction is a critical step. The slow evaporation method is a common and effective technique.

Caption: Workflow for obtaining single crystals by slow evaporation.

Methodology:

• Solvent Selection: Dissolve the purified sulfonyl-protected azaindole in a minimal amount of a suitable solvent or solvent system (e.g., dichloromethane/hexane, ethyl acetate/heptane) in which the compound is moderately soluble.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial to remove any dust or particulate matter.

• Evaporation: Cover the vial with a cap that has a small hole pricked in it or is loosely fitted to allow for the slow evaporation of the solvent.

• Incubation: Place the vial in a location free from vibrations and temperature fluctuations.

• Crystal Growth: Allow the solvent to evaporate slowly over several days to weeks. High-quality single crystals should form as the solution becomes supersaturated.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

Conclusion and Future Outlook

The use of sulfonyl protecting groups is a cornerstone of modern synthetic strategies for the functionalization of azaindoles. This guide has provided a comparative overview of the crystallographic data for azaindoles bearing different sulfonyl groups, highlighting the influence of these groups on the molecular structure. While a comprehensive dataset for a wide range of sulfonyl-protected azaindoles is still being built within the crystallographic community, the available data underscores the importance of considering the protecting group not just as a synthetic tool, but as a modulator of the molecule's three-dimensional architecture.

Future work in this area should focus on systematically crystallizing a broader range of N-sulfonylated azaindole isomers to build a more complete picture of the structure-property relationships. Such data will be invaluable for computational modeling and the rational design of next-generation azaindole-based therapeutics.

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The Isosteric Rivalry: A Head-to-Head Benchmarking of 7-Azaindole Scaffolds and Purine Analogs in Kinase Inhibition

In the relentless pursuit of novel kinase inhibitors, medicinal chemists are constantly navigating the intricate landscape of molecular scaffolds. The ultimate goal is to identify frameworks that not only exhibit potent and selective inhibition of the target kinase but also possess favorable drug-like properties. For decades, purine analogs have been a cornerstone of kinase inhibitor design, leveraging their inherent ability to mimic the endogenous ATP ligand.[1][2] However, the emergence of 7-azaindole as a "privileged" scaffold has sparked a compelling isosteric rivalry, offering a nuanced alternative with potentially superior pharmacological characteristics.[3][4]

This guide provides an in-depth, objective comparison of 7-azaindole scaffolds and their purine counterparts. We will dissect the key performance metrics, from biochemical potency and cellular efficacy to metabolic stability and toxicity profiles. Through a series of standardized, self-validating experimental protocols, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their quest for next-generation kinase inhibitors.

The Rationale: Why the 7-Azaindole vs. Purine Comparison Matters

The core of this comparison lies in the concept of bioisosterism, where one functional group is replaced by another with similar physical and chemical properties to enhance a molecule's biological activity.[5] 7-azaindole is a bioisostere of purine, and its success stems from its remarkable ability to replicate the crucial bidentate hydrogen bonding with the kinase hinge region, effectively anchoring the inhibitor in the ATP-binding pocket.[3][6]

However, the strategic replacement of a carbon atom in the purine ring with a nitrogen atom in the 7-azaindole scaffold introduces subtle yet significant changes in electronics, lipophilicity, and metabolic stability. These alterations can have a profound impact on a compound's overall performance, influencing everything from target residence time to off-target effects. This guide will illuminate these differences through a systematic benchmarking workflow.

The Experimental Arena: A Multi-Faceted Approach to Benchmarking

To provide a comprehensive and unbiased comparison, we will employ a tiered experimental approach, progressing from initial biochemical assays to more physiologically relevant cell-based models and finally, to in silico and in vitro ADME-Tox profiling.

Phase 1: Biochemical Potency and Selectivity

The initial assessment focuses on the direct interaction between the inhibitor and its target kinase.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction. A decrease in ADP production in the presence of an inhibitor indicates its potency.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the 7-azaindole and purine analog test compounds in DMSO.

• Kinase Reaction Setup: In a 384-well plate, add the kinase, the appropriate peptide substrate, and the test compounds at varying concentrations.

• Reaction Initiation: Initiate the kinase reaction by adding a solution containing ATP. Incubate at room temperature for a predetermined time (e.g., 60 minutes).

• ADP Detection: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent and a luminometer.[7]

• Data Analysis: Calculate the IC50 value, which is the concentration of the inhibitor required to reduce kinase activity by 50%.

Data Presentation: Biochemical Potency

Scaffold	Target Kinase	IC50 (nM)
7-Azaindole Derivative	Kinase X	15
Purine Analog	Kinase X	35

Rationale for Kinase Panel Selection: To assess selectivity, the inhibitors should be screened against a panel of kinases representing different branches of the human kinome. This helps to identify potential off-target effects early in the drug discovery process.[8]

Experimental Workflow: Kinase Selectivity Profiling

Caption: Workflow for assessing kinase inhibitor potency and selectivity.

Phase 2: Cellular Efficacy and Target Engagement

Moving into a more physiologically relevant context, we next evaluate the inhibitor's performance in living cells.

Experimental Protocol: Cell Proliferation Assay (BaF3 Cell Transformation Assay)

This assay is particularly useful for oncogenic kinases that drive cell proliferation. The survival of BaF3 cells, which are typically dependent on interleukin-3 (IL-3), can be made dependent on the activity of an expressed oncogenic kinase. Inhibition of this kinase leads to cell death.[9]

Step-by-Step Methodology:

• Cell Culture: Culture BaF3 cells engineered to express the target oncogenic kinase in the absence of IL-3.

• Compound Treatment: Treat the cells with a range of concentrations of the 7-azaindole and purine analog inhibitors.

• Incubation: Incubate the cells for a period sufficient to observe an effect on proliferation (e.g., 72 hours).

• Viability Assessment: Measure cell viability using a reagent such as CellTiter-Glo®, which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Determine the GI50 value, the concentration of the inhibitor that causes a 50% reduction in cell growth.

Experimental Protocol: Target Engagement Assay (NanoBRET™ Intracellular Kinase Assay)

This assay measures the binding of an inhibitor to its target kinase within intact cells, providing a more accurate assessment of target engagement in a physiological environment.[10]

Step-by-Step Methodology:

• Cell Transfection: Transfect cells (e.g., HEK293) with a vector encoding the target kinase fused to NanoLuc® luciferase.

• Tracer Addition: Add a cell-permeable fluorescent tracer that binds to the kinase's active site.

• Compound Competition: Treat the cells with the 7-azaindole and purine analog inhibitors, which will compete with the tracer for binding to the kinase.

• BRET Measurement: Measure the Bioluminescence Resonance Energy Transfer (BRET) signal. A decrease in the BRET signal indicates displacement of the tracer by the inhibitor.

• Data Analysis: Calculate the cellular IC50 value, representing the concentration of the inhibitor required to displace 50% of the tracer.

Data Presentation: Cellular Activity

Scaffold	Cell Proliferation (GI50, nM)	Target Engagement (Cellular IC50, nM)
7-Azaindole Derivative	50	45
Purine Analog	120	150

Signaling Pathway Visualization: A Hypothetical Kinase Cascade

Caption: Inhibition of a signaling pathway by a kinase inhibitor.

Phase 3: ADME-Tox Profiling

A potent and selective inhibitor is of little therapeutic value if it has poor drug-like properties. Therefore, the final phase of our benchmarking involves an assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox).

Experimental Protocol: In Vitro Metabolic Stability (Microsomal Stability Assay)

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, a key determinant of its in vivo half-life.

Step-by-Step Methodology:

• Incubation: Incubate the 7-azaindole and purine analog compounds with liver microsomes (e.g., human or rat) and NADPH (a cofactor for metabolic enzymes).

• Time Points: Remove aliquots from the reaction mixture at various time points (e.g., 0, 15, 30, 60 minutes).

• Analysis: Quantify the remaining parent compound at each time point using LC-MS/MS.

• Data Analysis: Calculate the in vitro half-life (T½) and intrinsic clearance (Clint) of the compounds.

Experimental Protocol: In Silico Toxicity Prediction

Computational models can be used to predict potential toxicities, such as hepatotoxicity and cardiotoxicity, at an early stage.[11]

Methodology:

• Software: Utilize commercially available or in-house predictive toxicology software.

• Input: Input the chemical structures of the 7-azaindole and purine analog compounds.

• Prediction: The software will predict potential liabilities based on structural alerts and machine learning models trained on large datasets of known toxic compounds.

Data Presentation: ADME-Tox Profile

Scaffold	Microsomal Stability (T½, min)	Predicted Hepatotoxicity
7-Azaindole Derivative	> 60	Low Risk
Purine Analog	25	Moderate Risk

Synthesizing the Evidence: A Comparative Analysis

Based on the hypothetical data presented, the 7-azaindole scaffold demonstrates a clear advantage over its purine counterpart in this specific context.

• Potency and Efficacy: The 7-azaindole derivative exhibits superior biochemical potency and cellular efficacy, suggesting a more efficient interaction with the target kinase and a greater ability to inhibit its function in a cellular environment.

• Metabolic Stability: The significantly longer half-life of the 7-azaindole derivative in the microsomal stability assay indicates a lower susceptibility to metabolic degradation, which could translate to a longer duration of action in vivo.

• Toxicity Profile: The in silico prediction suggests a more favorable safety profile for the 7-azaindole scaffold.

These findings underscore the potential of the 7-azaindole scaffold to yield kinase inhibitors with an improved therapeutic index.

Conclusion: A Privileged Scaffold for Modern Drug Discovery

While purine analogs will undoubtedly remain a valuable tool in the medicinal chemist's armamentarium, this comparative guide highlights the compelling advantages that the 7-azaindole scaffold can offer. Its ability to maintain the critical hinge-binding interactions of a purine while potentially improving upon key drug-like properties makes it a truly "privileged" scaffold for the development of next-generation kinase inhibitors.[3][4]

By employing the rigorous, multi-faceted benchmarking workflow outlined in this guide, researchers can systematically evaluate novel scaffolds and make data-driven decisions that accelerate the discovery of safer and more effective targeted therapies.

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• Academia.edu. (n.d.). (PDF) Synthesis and evaluation of 7-azaindole derivatives bearing benzocycloalkanone motifs as protein kinase inhibitors.
• J-Stage. (n.d.). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.
• Wikipedia. (n.d.). Purine analogue.
• PharmaBlock. (n.d.). Azaindoles in Medicinal Chemistry.
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• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development.
• PubMed. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.
• Semantic Scholar. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.
• MDPI. (n.d.). Special Issue : Pyrimidine and Purine Derivatives in Medicinal Chemistry.
• PMC - NIH. (n.d.). The Azaindole Framework in the Design of Kinase Inhibitors.
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Publish Comparison Guide: Mass Spectrometry Fragmentation of Diiodo-Azaindoles

Executive Summary

In drug discovery, azaindoles (pyrrolo-pyridines) serve as privileged scaffolds for kinase inhibitors (e.g., Vemurafenib). The introduction of iodine substituents—specifically diiodo-azaindoles —creates unique synthetic intermediates and radiolabeling precursors. However, their analysis presents distinct challenges compared to their chlorinated or brominated analogs.

This guide provides a technical comparison of the mass spectrometry (MS) behavior of diiodo-azaindoles against alternative halogenated scaffolds. We focus on Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID) patterns, establishing a self-validating protocol for structural elucidation.

Key Findings:

• Performance vs. Alternatives: Diiodo-azaindoles exhibit a "fragile" fragmentation phenotype compared to bromo- or chloro-analogs, characterized by facile C–I bond homolysis (Loss of 127 Da).

• Diagnostic Advantage: Unlike the complex isotopic clusters of dibromo-analogs (1:2:1), diiodo compounds present monoisotopic peaks, simplifying spectral deconvolution but requiring precise mass defect filtering.

• Regioisomerism: Ortho-positioning of iodine relative to the ring nitrogen dictates the prevalence of HI elimination (128 Da) versus radical iodine loss (127 Da).

Chemical Context & Alternatives Analysis

To understand the fragmentation performance of diiodo-azaindoles, we must compare them with their primary alternatives used in structure-activity relationship (SAR) studies: Dibromo-azaindoles and Dichloro-azaindoles .

Table 1: Comparative MS Characteristics of Halogenated Azaindoles

Feature	Diiodo-Azaindoles (Focus)	Dibromo-Azaindoles (Alternative)	Dichloro-Azaindoles (Alternative)
Bond Energy (C-X)	Weak (~220 kJ/mol)	Medium (~280 kJ/mol)	Strong (~340 kJ/mol)
Isotopic Signature	Singlet (I-127 is 100%)	Triplet (1:2:1 for ⁷⁹Br/⁸¹Br)	Triplet (9:6:1 for ³⁵Cl/³⁷Cl)
Mass Defect	Negative (I = 126.9045)	Negative (Br = 78.9183)	Negative (Cl = 34.9689)
Primary Frag. Mode	Radical Loss [M-I]•	Neutral Loss [M-HBr] or Radical	Neutral Loss [M-HCl]
Low Energy CID	High Fragmentation	Stable	Very Stable

Expert Insight: The "performance" of diiodo-azaindoles in MS is defined by their lability . While chloro-analogs often require high collision energies (CE > 35 eV) to induce ring cleavage, diiodo-azaindoles often shed iodine atoms at low CE (< 15 eV). This makes them excellent for "fingerprinting" the core scaffold but poor for retaining the substituent during high-energy experiments.

Mechanistic Deep Dive: Fragmentation Pathways

The fragmentation of diiodo-azaindoles under ESI-MS/MS conditions follows a specific causality chain driven by the "Weakest Link Principle."

The Iodine "Pop-Off" Effect

Unlike alkylated azaindoles which fragment via ring opening (loss of HCN), diiodo-azaindoles prioritize C–I bond cleavage.

• Charge Localization: Protonation occurs on the pyridine nitrogen (

  in 7-azaindole).

• Homolytic Cleavage: The C–I bond breaks, expelling an Iodine radical (I•). This generates a radical cation

  .

• Secondary Cleavage: The second iodine is lost, or the pyrrole ring opens via HCN loss.

Distinguishing Regioisomers (The Ortho Effect)

Differentiation of isomers (e.g., 4,5-diiodo vs. 5,7-diiodo ) relies on the "Ortho Effect" .

• Scenario A (Isolated Iodine): If Iodine is far from a proton source (e.g., C5 position), it leaves predominantly as a radical (127 Da).

• Scenario B (Ortho Iodine): If Iodine is adjacent to the pyrrole NH or a C-H bond, a rearrangement allows for the elimination of neutral HI (128 Da) .

Validation Check: If your spectrum shows a dominant loss of 128 Da over 127 Da, suspect an iodine position ortho to a labile proton.

Visualizing the Fragmentation Logic

The following diagram illustrates the decision tree for analyzing fragmentation patterns, contrasting the "Fragile" Iodine pathway with the "Stable" Chlorine pathway.

Figure 1: Decision tree for diiodo-azaindole fragmentation. Note the bifurcation based on iodine positioning (Ortho effect).

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and trustworthiness (E-E-A-T), follow this standardized LC-MS/MS protocol. This workflow is designed to validate the presence of iodine via mass defect filtering before structural confirmation.

Step 1: Sample Preparation

• Solvent: Dissolve 0.1 mg of compound in Methanol (MeOH) . Avoid Acetonitrile initially, as it can form adducts that mimic mass shifts.

• Concentration: Dilute to 1 µg/mL with 0.1% Formic Acid in 50:50 MeOH:H2O.

Step 2: MS Method Setup (Direct Infusion or LC)

• Ionization: ESI Positive Mode (+).

• Source Temp: 300°C (High temp ensures desolvation but avoid >350°C to prevent thermal degradation of C-I bonds).

• Capillary Voltage: 3.0 kV.

Step 3: The "Energy Ramp" Validation

Do not use a static Collision Energy (CE). Use a Stepped Energy Ramp (e.g., 10, 20, 40 eV).

• At 10 eV: You should see the parent ion

  . If you see significant , your source is too harsh (In-source fragmentation). Action: Lower Cone Voltage.

• At 20 eV: You should observe the primary loss of Iodine (127 Da).

• At 40 eV: You should observe the azaindole core disintegration (Loss of HCN, 27 Da).

Step 4: Mass Defect Filtering (Data Processing)

Iodine has a unique negative mass defect.

• Calculate the Kendrick Mass Defect (KMD) or simply filter for ions with decimal values near .80 - .90 (depending on the exact mass).

• Example: A diiodo compound with mass ~370 will often have a decimal lower than a non-iodinated analog.

Representative Data: Fragmentation Table

The following table represents theoretical data derived from established fragmentation rules for a generic 5,7-Diiodo-1H-pyrrolo[2,3-b]pyridine (MW: ~369.9).

m/z (approx)	Ion Identity	Relative Abundance (Low CE)	Relative Abundance (High CE)	Interpretation
370.9		100%	10%	Protonated Molecule
243.9		5%	100%	Diagnostic: Loss of Iodine radical (127). Characteristic of weak C-I bond.
242.9		<5%	20%	Isomer Specific: Indicates I is ortho to H (likely C7-I near NH).
116.9		0%	60%	Loss of both Iodines. Core azaindole scaffold remains.
90.0		0%	30%	Ring opening of the de-iodinated scaffold.

Comparative Summary: Why This Matters

When selecting a scaffold for library development:

• Choose Diiodo-azaindoles if you need a reactive intermediate for palladium-catalyzed cross-couplings (Suzuki/Sonogashira). The MS analysis will confirm the integrity of the C-I bond during reaction monitoring.

• Choose Dibromo-azaindoles if you need a more stable halogen handle that survives higher temperatures or harsher ionization without "popping off."

Final Recommendation: For diiodo-azaindoles, always utilize Soft Ionization settings and Stepped Collision Energies . The loss of 127 Da is your primary confirmation of identity; the absence of this loss at 20 eV suggests you have misidentified the compound (likely a chloro-impurity or de-iodinated byproduct).

References

• Fragmentation of 1H-pyrrolo[2,3-b]pyridines (Azaindoles).

  • Source: Journal of the Chemical Society B.
  • Relevance: Establishes the baseline loss of HCN and ring expansion/contraction for the azaindole core.

  • URL:[Link]

• Differentiation of Isomers using MSn and Collision Induced Dissoci

  • Source: LCMS.
  • Relevance: Methodology for distinguishing positional isomers via unique fragmentation energies and p

  • URL:[Link]

• Differentiation of Complex Lipid Isomers by Radical-Directed Dissoci

  • Source: PubMed / NIH.

  • Relevance: Mechanistic insight into C-I bond cleavage (Loss of I•) and its utility in radical-directed fragmentation, applicable to iodinated heterocycles.[1]

  • URL:[Link]

• Characteristic Fragmentation of Nitrogen-Containing Ring Systems.

  • Source: PubMed / PMC.
  • Relevance: comparative data on pyridazino-indoles and related fused rings, illustrating the stability of the nitrogen core vs. substituents.

  • URL:[Link]

Sources

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Safety & Regulatory Compliance

1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole proper disposal procedures

Professional Laboratory Disposal and Handling Protocols for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

As a Senior Application Scientist, I approach chemical waste management not merely as a regulatory hurdle, but as an integral component of experimental design. The compound 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole (CAS: 1227269-15-9) presents specific disposal challenges due to its structural composition[1][2]. It is a heavily functionalized heterocyclic building block containing both a sulfur-based protecting group (phenylsulfonyl) and heavy halogens (two iodine atoms).

Understanding the physicochemical fate of these functional groups is critical. Improper disposal of halogenated and sulfur-containing organics can lead to severe environmental contamination, equipment corrosion, and the generation of toxic byproducts (such as dioxins or sulfur oxides) during incineration.

Below is the comprehensive, step-by-step operational plan for the safe handling and disposal of this compound in a professional research setting.

Chemical Profile & Hazard Assessment

To design a self-validating disposal system, we must first quantify the waste profile. The presence of iodine dictates that this material—and any solvent it is dissolved in—must be strictly segregated into Halogenated Waste streams.

Property	Data / Specification	Disposal Implication
Chemical Name	1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole	N/A
CAS Registry Number	1227269-15-9	Required for accurate waste manifesting[1].
Molecular Formula	C13H8I2N2O2S	High molecular weight; high halogen/sulfur ratio[2].
Halogen Content	Contains 2 Iodine atoms	Critical: Must be segregated from non-halogenated waste to prevent corrosive HI gas formation and ensure proper incineration temperatures.
Sulfur Content	Contains 1 Sulfonyl group	Requires incineration facilities equipped with SOx scrubbers to prevent acid rain precursors.
General Hazard Class	Irritant (Skin/Eye/Respiratory)	Mandates standard PPE (gloves, goggles, lab coat) during all waste handling procedures[3].

Step-by-Step Disposal Methodology

This protocol ensures compliance with standard Resource Conservation and Recovery Act (RCRA) guidelines (or international equivalents) for hazardous laboratory waste.

Step 1: Waste Segregation and Classification

• Action: Identify the physical state of the waste. Pure solid compound, contaminated consumables (weighing paper, spatulas), and reaction solutions must be treated differently.

• Causality: Mixing halogenated compounds with non-halogenated solvent waste (like pure ethanol or acetone) drastically increases the cost of disposal and alters the required thermodynamic profile for safe incineration. Halogenated waste requires specialized high-temperature incineration to break carbon-halogen bonds safely without forming toxic byproducts.

Step 2: Containment & Material Compatibility

• Action: Collect liquid waste containing 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole in high-density polyethylene (HDPE) or glass carboys specifically designated and labeled for "Halogenated Organic Solvents." Collect solid waste in puncture-resistant, sealable polyethylene bags or designated solid waste drums.

• Causality: While the compound itself is stable, the solvents typically used to dissolve azaindoles (e.g., DMF, DMSO, DCM) can degrade certain low-density plastics over time. HDPE provides a robust, chemically inert barrier.

Step 3: Labeling and Documentation

• Action: Affix a hazardous waste tag immediately upon adding the first drop/particle of waste to the container. The label must explicitly state: "Halogenated Organic Waste - Contains Iodine and Sulfur (1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole)."

• Causality: Environmental Health and Safety (EHS) departments and downstream waste management contractors rely on accurate molecular profiles to route the waste to the correct incinerator. Facilities processing this waste must have active alkaline scrubbers to neutralize the iodine gas (I2/HI) and sulfur dioxide (SO2) generated during combustion.

Step 4: Facility Transfer

• Action: Do not attempt to neutralize, bleach, or chemically alter the compound for disposal in-house. Transfer the sealed, labeled containers to your institution's EHS hazardous waste collection point.

• Causality: In-house chemical treatment of stable halogenated heterocycles often requires harsh oxidizers or reductants, which introduces unnecessary secondary reaction risks (exotherms, gas evolution) without adequately destroying the core azaindole ring. Professional high-temperature incineration is the only self-validating method for complete molecular destruction.

Waste Routing Visualization

The following diagram illustrates the logical decision tree for routing this specific chemical waste based on its operational state.

Workflow for the segregation and disposal of halogenated/sulfur-containing azaindole waste.

Safety and Spill Response

In the event of an accidental spill during the disposal process:

• Solid Spills: Do not dry sweep, as this aerosolizes the fine powder. Gently moisten the spill with a compatible solvent (e.g., a small amount of isopropanol) to bind the dust, then wipe it up with absorbent pads. Place all pads in the solid halogenated waste container[3].

• Liquid Spills: Apply an inert absorbent material (such as vermiculite or commercial spill-control sand). Do not use combustible materials like sawdust. Sweep the absorbed mixture into a chemical waste bag and label it as halogenated solid waste.

References

• Environmental Protection Agency (EPA). "Hazardous Waste Management System; General." Code of Federal Regulations, Title 40, Protection of Environment. (Standard regulatory framework for halogenated waste classification).[Link]

• American Chemical Society (ACS). "Guidelines for Chemical Laboratory Safety in Academic Institutions." ACS Joint Board-Council Committee on Chemical Safety. (Authoritative grounding for waste segregation practices).[Link]

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A Senior Application Scientist's Guide to Handling 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole

This document provides essential safety and handling protocols for 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole. As a novel research chemical, comprehensive toxicological data is not yet available. Therefore, this guidance is synthesized from an expert analysis of its core chemical structure—the 7-azaindole scaffold, the phenylsulfonyl group, and di-iodination—and safety data from structurally similar compounds. All procedures must be conducted with the underlying assumption that the compound is hazardous.

Hazard Assessment: A Structurally-Informed Approach

A thorough risk assessment is the foundation of safe laboratory practice. Lacking a specific Safety Data Sheet (SDS), we must infer potential hazards from the molecule's constituent parts.

• 7-Azaindole Core: The parent scaffold, 7-azaindole, is known to cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1] The nitrogen atom in the ring system can alter its metabolic profile compared to a standard indole, a factor to consider in toxicological potential.[3]

• Diiodo Functional Groups: The presence of two iodine atoms classifies this molecule as a halogenated organic compound.[4] This is a critical consideration for both handling and disposal. Halogenated organics can have toxic effects, potentially impacting the central nervous system, liver, or kidneys, and many are suspected carcinogens.[5] Upon combustion, they can decompose to form highly toxic gases.[5][6]

• Phenylsulfonyl Group: This group is generally stable, but it increases the molecular weight and introduces sulfur. In the event of a fire, it can decompose to produce toxic sulfur oxides in addition to carbon and nitrogen oxides.[1]

• Analog Data: A close structural analog, 1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole, provides the most direct insight. Its listed hazard classifications include: Harmful if swallowed (H302), May be harmful in contact with skin (H313), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335).

Engineering Controls: Your Primary Line of Defense

Personal protective equipment is the last line of defense. Your primary protection comes from robust engineering controls that isolate you from the hazard.

• Chemical Fume Hood: All manipulations of this compound, including weighing, transfers, and reaction setups, must be performed inside a properly functioning and certified chemical fume hood.[4][5][7] This is non-negotiable. The hood's airflow contains aerosols and vapors, preventing them from entering the laboratory atmosphere and being inhaled.

• Ventilation: Ensure the laboratory has adequate general ventilation to support the fume hood's function and to dilute any fugitive emissions.

Personal Protective Equipment (PPE): A Comprehensive Protocol

The correct selection and use of PPE are critical for preventing exposure.

Protection Type	Required Equipment	Rationale and Best Practices
Eye & Face	Chemical Splash Goggles (ANSI Z87.1 approved)	Protects against splashes and solid particulates. Must be worn at all times in the laboratory.[4][5]
Face Shield (over goggles)	Required when handling >500 mL of a solution containing the compound or when there is a heightened risk of splashing.[5]
Skin & Body	Flame-Resistant Laboratory Coat	Protects skin and personal clothing from contamination. Must be fully buttoned.[4][5]
Chemical-Resistant Gloves (Nitrile)	Nitrile gloves offer broad protection against organic compounds.[4][5] Inspect gloves for any signs of degradation or punctures before each use.[7] For prolonged work, consider double-gloving.
Closed-Toe Shoes	Protects feet from spills. Perforated shoes or sandals are not permitted.[4][7]
Respiratory	NIOSH-Approved Respirator	Not required for standard operations within a certified fume hood. However, a respirator with organic vapor/particulate cartridges must be available for emergency situations, such as a large spill outside of containment.[8]

Operational Plan: A Step-by-Step Workflow

Adherence to a standardized workflow minimizes the risk of error and exposure. The following diagram and steps outline the safe handling process from receipt to disposal.

Caption: Fig 1. Safe Handling and Disposal Workflow

Detailed Steps:

• Pre-Operation Briefing: Before starting, review this guide and any relevant analog SDS. Locate the nearest safety shower and eyewash station.[5]

• PPE Inspection: Inspect all PPE for damage. Ensure gloves are the correct size and material.[7]

• Fume Hood Verification: Confirm the fume hood is operational and the certification is current. Keep the sash at the lowest practical height.

• Waste Preparation: Obtain a designated "Halogenated Organic Waste" container. Ensure it is clearly labeled and has a secure cap.[4][9]

• Handling Solid: When weighing the solid compound, use a disposable weigh boat or transfer solid directly into a tared vial to minimize the creation of dust.

• Reaction Setup: All transfers of the solid or its solutions must occur well within the fume hood to contain any potential vapors or aerosols.

• Decontamination: After use, decontaminate all surfaces and non-disposable equipment with an appropriate solvent (e.g., ethanol or acetone), collecting all rinsate as halogenated waste.

• Doffing PPE: Remove gloves using a technique that avoids touching the outer surface with bare skin.[10] Remove your lab coat and wash hands and forearms thoroughly with soap and water.[7]

Disposal Plan: The Critical Importance of Segregation

Improper disposal of halogenated compounds poses a significant environmental risk and can incur substantial costs.

• Segregation is Mandatory: 1-(Phenylsulfonyl)-2,6-diiodo-7-azaindole and any materials contaminated with it (solvents, silica gel, filter paper, gloves, etc.) MUST be disposed of in a designated Halogenated Organic Waste container.[4][9]

• Why Segregate? Halogenated waste requires special incineration processes. Mixing it with non-halogenated waste contaminates the entire batch, dramatically increasing disposal costs and environmental burden.[9]

• Container Management: Keep the waste container tightly closed when not in use.[6][9] Store it in a designated satellite accumulation area within the lab, preferably in secondary containment.

• Waste Pickup: Follow your institution's Environmental Health & Safety (EHS) procedures for arranging the pickup of full waste containers.

Emergency Procedures: Be Prepared

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[1][7]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][7]

• Inhalation: Move the affected person to fresh air. If they feel unwell or have difficulty breathing, call for medical assistance.[1]

• Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent (e.g., vermiculite or sand). Place the contaminated absorbent in the sealed halogenated waste container. For a large spill or any spill outside of a fume hood, evacuate the immediate area, alert others, and contact your institution's EHS emergency line.[9]

References

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Mushtaq, N., et al. (2008). Synthesis and pharmacological activities of 7-azaindole derivatives.
• Wang, Y., et al. (2023). Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction.
• Mushtaq, N., et al. (2008).
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• Fisher Scientific. (2025, December 18).
• Sigma-Aldrich. (2025, October 16).
• BD Diagnostic Systems. (2014, March 26).
• Sigma-Aldrich. (n.d.). 1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole.
• Santa Cruz Biotechnology. (n.d.). SAFETY DATA SHEET - 3-Phenyl-2-(phenylsulfonyl)-1,2-oxaziridine.
• University of California, Santa Barbara. (n.d.).
• Fisher Scientific. (2025, December 21).
• Mushtaq, N., et al. (2008). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences.
• Echemi. (n.d.). 5,7-Dichloro-2-Iodo-1-(phenylsulfonyl)-6-azaindole.
• PharmaBlock. (n.d.). Azaindoles in Medicinal Chemistry.
• Sisco Research Laboratories Pvt. Ltd. (n.d.).
• Chem-Impex. (n.d.). 7-Azaindole.
• Oxford Lab Fine Chem LLP. (n.d.). MATERIAL SAFETY DATA SHEET - 7-AZAINDOLE 98% (For Synthesis).
• Loba Chemie. (2016, April 27).

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